tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of tert-Butyl 3,5-Dimethyl-1H-pyrazole-4-carboxylate

This guide provides a comprehensive overview of a robust and efficient two-step synthesis for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The synthesis leverages the classic Knorr pyrazole synthesis, a cornerstone in heterocyclic chemistry, preceded by the targeted acylation of a readily available β-ketoester. This document is intended for researchers, scientists, and drug development professionals seeking a detailed, mechanistically-grounded, and field-proven approach to the preparation of this important scaffold.

Introduction: The Significance of the Pyrazole Moiety

Pyrazole derivatives are a prominent class of heterocyclic compounds that are frequently incorporated into the core structures of a wide array of pharmaceutical agents. Their prevalence in medicinal chemistry stems from their ability to engage in various biological interactions, attributable to their unique electronic and steric properties. The 3,5-dimethylpyrazole-4-carboxylate scaffold, in particular, offers multiple points for further functionalization, making it a versatile intermediate for the synthesis of complex molecular architectures with potential therapeutic applications.

Synthetic Strategy: A Two-Step Approach

The synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is most effectively achieved through a two-step sequence. The first step involves the acylation of tert-butyl acetoacetate to generate the key intermediate, tert-butyl 2-acetyl-3-oxobutanoate. This is followed by the cyclization of this 1,3-dicarbonyl compound with hydrazine hydrate in a Knorr pyrazole synthesis to afford the final product.

Figure 1: Overall synthetic workflow for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

Part 1: Synthesis of tert-Butyl 2-Acetyl-3-oxobutanoate

The initial step focuses on the C-acylation of tert-butyl acetoacetate. This reaction is typically achieved by treating the β-ketoester with an acylating agent, such as acetyl chloride, in the presence of a suitable base. The choice of base is critical to promote the formation of the desired C-acylated product over O-acylation. A common and effective method involves the use of magnesium ethoxide, which chelates to the β-ketoester, directing the acylation to the central carbon atom.

Mechanistic Insights

The reaction proceeds through the formation of a magnesium enolate of tert-butyl acetoacetate. The magnesium ion coordinates with both carbonyl oxygens, increasing the acidity of the α-proton and facilitating its removal by the ethoxide base. This chelated enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetyl chloride. Subsequent workup liberates the desired tert-butyl 2-acetyl-3-oxobutanoate.

Experimental Protocol:

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles
Magnesium Turnings	24.31	-	2.43 g	0.10
Anhydrous Ethanol	46.07	0.789	50 mL	-
tert-Butyl Acetoacetate	158.19	0.966	15.82 g	0.10
Acetyl Chloride	78.50	1.104	8.64 g	0.11
Anhydrous Diethyl Ether	74.12	0.713	100 mL	-
1 M Hydrochloric Acid	36.46	-	As needed	-
Saturated Sodium Bicarbonate	84.01	-	As needed	-
Anhydrous Magnesium Sulfate	120.37	-	As needed	-

Procedure:

• A dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with magnesium turnings (2.43 g, 0.10 mol) and anhydrous ethanol (10 mL).

• A small crystal of iodine is added to initiate the reaction. Once the reaction begins (evolution of hydrogen gas), the remaining anhydrous ethanol (40 mL) is added cautiously.

• The mixture is heated to reflux until all the magnesium has reacted to form a solution of magnesium ethoxide.

• The reaction mixture is cooled to room temperature, and anhydrous diethyl ether (50 mL) is added.

• A solution of tert-butyl acetoacetate (15.82 g, 0.10 mol) in anhydrous diethyl ether (20 mL) is added dropwise with stirring.

• After the addition is complete, a solution of acetyl chloride (8.64 g, 0.11 mol) in anhydrous diethyl ether (30 mL) is added dropwise over 30 minutes.

• The reaction mixture is stirred at room temperature for 2 hours and then heated to reflux for 1 hour.

• The mixture is cooled in an ice bath, and 1 M hydrochloric acid is added slowly until the magnesium salts dissolve.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 50 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution and then with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude tert-butyl 2-acetyl-3-oxobutanoate, which can be used in the next step without further purification.

Part 2: Knorr Pyrazole Synthesis of tert-Butyl 3,5-Dimethyl-1H-pyrazole-4-carboxylate

The Knorr pyrazole synthesis is a classic and highly reliable method for the formation of pyrazole rings from 1,3-dicarbonyl compounds and hydrazines.[1][2] In this step, the synthesized tert-butyl 2-acetyl-3-oxobutanoate is reacted with hydrazine hydrate in the presence of an acid catalyst, typically acetic acid.

Mechanistic Insights

The mechanism of the Knorr pyrazole synthesis involves a series of condensation and cyclization steps.[3][4] Initially, one of the carbonyl groups of the β-diketoester reacts with hydrazine to form a hydrazone intermediate. The regioselectivity of this initial attack is influenced by the steric and electronic environment of the carbonyl groups. Subsequently, an intramolecular cyclization occurs, where the terminal nitrogen atom of the hydrazone attacks the remaining carbonyl group. This is followed by dehydration to yield the aromatic pyrazole ring.

Sources

• 1. 1-(tert-Butoxycarbonyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole | C16H27BN2O4 | CID 16218387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate - Google Patents [patents.google.com]
• 3. name-reaction.com [name-reaction.com]
• 4. jk-sci.com [jk-sci.com]

A Technical Guide to the Discovery and Synthesis of Novel Pyrazole Carboxylates for Drug Development

This guide provides an in-depth exploration of the methodologies for synthesizing novel pyrazole carboxylates, compounds of significant interest in medicinal chemistry due to their prevalence in a wide array of therapeutic agents. We will delve into the strategic considerations behind synthetic route selection, offer detailed experimental protocols, and provide insights into the mechanistic underpinnings of these reactions. This document is intended for researchers, scientists, and professionals in the field of drug development who seek to expand their expertise in the synthesis and application of this critical heterocyclic scaffold.

The Pyrazole Carboxylate Core: A Privileged Scaffold in Medicinal Chemistry

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms.[1][2] This structural motif is a cornerstone in the design of numerous pharmaceuticals due to its unique physicochemical properties.[1] The pyrazole nucleus can act as a bioisostere for other aromatic rings, enhancing pharmacological activity and improving properties such as lipophilicity and solubility.[1] The incorporation of a carboxylate group further extends the chemical space, providing a handle for further functionalization and influencing the molecule's pharmacokinetic profile.

Many FDA-approved drugs feature the pyrazole core, highlighting its therapeutic importance. Examples include the anti-inflammatory drug Celecoxib, the anti-obesity agent Rimonabant, and the phosphodiesterase inhibitor Sildenafil.[2][3] The vast biological activities associated with pyrazole derivatives, including antimicrobial, anticancer, and antiviral properties, continue to drive research into novel synthetic methodologies.[2][3][4]

Strategic Approaches to Pyrazole Carboxylate Synthesis

The synthesis of substituted pyrazole carboxylates can be broadly categorized into several key strategies. The choice of a particular method depends on the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis.

Classical Approach: The Knorr Pyrazole Synthesis

The Knorr synthesis, first reported in 1883, remains a robust and widely used method for preparing pyrazoles.[2][5] It involves the condensation of a β-dicarbonyl compound with a hydrazine derivative.[5] For the synthesis of pyrazole carboxylates, a β-ketoester is a common starting material.

Causality Behind Experimental Choices: The use of a β-ketoester directly installs the desired carboxylate functionality at either the 3- or 5-position of the pyrazole ring, depending on the regioselectivity of the condensation reaction. The reaction is typically carried out in a protic solvent like ethanol and can be catalyzed by acid.[5] The initial condensation is followed by a cyclization and dehydration step to yield the aromatic pyrazole ring.

Experimental Protocol: Synthesis of Ethyl 5-methyl-1-phenyl-1H-pyrazole-3-carboxylate

• Reaction Setup: To a solution of ethyl acetoacetate (1.0 eq) in ethanol, add phenylhydrazine (1.0 eq).

• Reaction Conditions: The mixture is refluxed for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization from ethanol or by column chromatography on silica gel to afford the desired pyrazole carboxylate.

[3+2] Cycloaddition Reactions: A Powerful Tool for Pyrazole Construction

1,3-dipolar cycloaddition reactions are a highly efficient and versatile method for the synthesis of five-membered heterocycles, including pyrazoles.[6][7] This approach involves the reaction of a 1,3-dipole with a dipolarophile. For pyrazole synthesis, common 1,3-dipoles include diazo compounds and nitrile imines, while alkynes and alkenes serve as dipolarophiles.[6][7][8]

Causality Behind Experimental Choices: The use of α-diazoesters as 1,3-dipoles is particularly advantageous for the synthesis of pyrazole carboxylates as it directly incorporates the ester functionality into the pyrazole ring.[6] The reaction with an alkyne dipolarophile leads to a substituted pyrazole. The regioselectivity of the cycloaddition is a key consideration and is influenced by the electronic and steric properties of both the diazo compound and the alkyne.[7] Lewis acids or transition metals can be employed to catalyze these reactions and control regioselectivity.[6]

Diagram of the [3+2] cycloaddition workflow.

Experimental Protocol: Lewis Acid-Catalyzed [3+2] Cycloaddition for Pyrazole Carboxylate Synthesis

• Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the alkyne (1.0 eq) in a dry, aprotic solvent such as dichloromethane (DCM) or toluene.

• Catalyst Addition: Add the Lewis acid catalyst (e.g., Al(OTf)₃, 10 mol%) to the solution.[6]

• Diazo Compound Addition: Slowly add a solution of the α-diazoester (1.2 eq) in the same solvent to the reaction mixture at 0 °C.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is purified by column chromatography on silica gel.

Multicomponent Reactions: A Strategy for Efficiency and Diversity

Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product that incorporates portions of all the reactants, offer significant advantages in terms of efficiency, atom economy, and the ability to rapidly generate libraries of compounds.[9][10][11] Several MCRs have been developed for the synthesis of highly substituted pyrazole carboxylates.[9][10]

Causality Behind Experimental Choices: A common MCR for pyrazole carboxylate synthesis involves the reaction of an aldehyde, a β-ketoester, and a hydrazine.[9] This one-pot procedure often utilizes a catalyst, such as Yb(PFO)₃, to drive the reaction to completion.[9][10] The reaction proceeds through a series of tandem steps, including Knoevenagel condensation and Michael addition, followed by cyclization and aromatization.

Workflow for multicomponent pyrazole synthesis.

Modern Approaches: Transition-Metal-Catalyzed C-H Functionalization

Direct C-H functionalization has emerged as a powerful strategy in organic synthesis, offering a more atom- and step-economical approach to the synthesis of complex molecules.[12][13] Transition-metal catalysis, particularly with palladium, has been successfully applied to the C-H functionalization of pyrazole rings, allowing for the introduction of various substituents, including aryl and alkyl groups.[12][14]

Causality Behind Experimental Choices: This method allows for the late-stage functionalization of a pre-formed pyrazole carboxylate core, providing access to a wide range of derivatives from a common intermediate.[12] The regioselectivity of the C-H activation is a critical aspect and can often be controlled by the choice of catalyst, ligand, and directing group.[14] For instance, an ester group at the C4 position can act as a blocking group to direct arylation to the C5 position.[14]

Characterization of Novel Pyrazole Carboxylates

The unambiguous characterization of newly synthesized compounds is paramount. A combination of spectroscopic and analytical techniques is employed to confirm the structure and purity of the target pyrazole carboxylates.

Technique	Information Obtained
¹H and ¹³C NMR Spectroscopy	Provides detailed information about the chemical environment of the protons and carbons, confirming the connectivity of the atoms and the substitution pattern on the pyrazole ring.[15][16]
Mass Spectrometry (MS)	Determines the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming the structure.[16]
Infrared (IR) Spectroscopy	Identifies the presence of key functional groups, such as the carbonyl group of the ester and the N-H bond of the pyrazole ring.[16]
X-ray Crystallography	Provides the definitive three-dimensional structure of the molecule in the solid state, confirming the regiochemistry and stereochemistry.[5][15][17]

Conclusion and Future Perspectives

The synthesis of novel pyrazole carboxylates is a dynamic and evolving field. While classical methods like the Knorr synthesis remain valuable, modern approaches such as [3+2] cycloadditions, multicomponent reactions, and C-H functionalization offer greater efficiency, diversity, and control. As our understanding of the biological importance of pyrazole-containing molecules grows, so too will the demand for innovative and robust synthetic methodologies. The continued development of new catalytic systems and the exploration of novel reaction pathways will undoubtedly lead to the discovery of the next generation of pyrazole-based therapeutics.

References

• Liu, X. et al. (2021). Multisubstituted pyrazole synthesis via [3 + 2] cycloaddition/rearrangement/N—H insertion cascade reaction of α-diazoesters and ynones. Chinese Chemical Letters, 32(1), 244-248.
• Reddy, D. et al. (2011).
• Johnson, J. B. et al. (2016). Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. Journal of the American Chemical Society, 138(22), 6948-6951.
• Gilla, G. et al. (2020). Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 18(30), 5759-5779.
• Shaikh, A. et al. (2022). An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. Current Organic Chemistry, 26(14), 1332-1355.
• Padwa, A. et al. (2005). Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. Green Chemistry, 7(10), 717-720.
• Zou, X. et al. (2023). Copper-Promoted Aerobic Oxidative [3+2] Cycloaddition Reactions of N,N-Disubstituted Hydrazines with Alkynoates: Access to Substituted Pyrazoles. The Journal of Organic Chemistry, 88(4), 2190-2206.
• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles.
• Shen, W. et al. (2006). A novel three-component reaction: Yb(PFO)3 catalyzed synthesis of pyrazole derivatives from aldehydes, β-ketoesters and hydrazines. Journal of Organometallic Chemistry, 691(18), 3873-3878.
• Mphahlele, M. J. et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega.
• Li, Y. et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(7), 800-819.
• Cetin, A. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications.
• Kumar, A. et al. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Chemistry Reviews Letters, 8(1), 867-882.
• Dömling, A. et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-223.
• Fakhfakh, M. A. et al. (2015). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules, 20(8), 14856-14881.
• Kumar, D. et al. (2022). Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives. RSC Advances, 12(45), 29553-29569.
• Kumar, D. et al. (2022). Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives. RSC Advances, 12(45), 29553-29569.
• Al-Zahrani, L. A. et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6537.
• Life Chemicals. (2019, September 17). Original Functionalized Pyrazoles For Drug Discovery.
• El-Faham, A. et al. (2021). Efficient Synthesis and Comprehensive Characterization of bis-Pyrazole Derivatives: Including X-Ray Crystallography and Hirshfeld Surface Analysis.
• Wang, C. et al. (2024). Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. Molecules, 29(23), 5458.
• Su, W. et al. (2025).
• Bhowmik, M. et al. (2021). Transition metal containing ionic liquid-assisted one-pot synthesis of pyrazoles at room temperature. Journal of Chemical Sciences, 133(1), 1-10.
• Tang, S. et al. (2021). Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). Molecules, 26(11), 3123.
• Wang, Y. et al. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 29(8), 1735.
• Ben-Ammar, A. et al. (2020). New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT) and Their High In-Situ Catecholase Activity. Molecules, 25(21), 5183.
• The Recent Development of the Pyrazoles : A Review. (2021). TSI Journals.
• El-Gazzar, A. B. A. et al. (2022). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. ACS Omega, 7(33), 28849-28861.
• Jayarama, A. et al. (2014). Characterization data for new pyrazole derivatives.
• Gilla, G. et al. (2020). Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 18(30), 5759-5779.
• ResearchGate. (n.d.). Examples of pyrazole‐containing drugs and their pharmacological activities.
• Sahu, J. K. et al. (2025). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review.
• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (2023). Molecules, 28(15), 5859.
• Sharma, P. et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry.
• 194 recent advances in the synthesis of new pyrazole deriv
• WO2017133942A1 - Catalytic hydrogenation process for preparing pyrazoles. (n.d.).
• de Oliveira, C. S. A. et al. (2018).
• Sharma, V. et al. (2021). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences, 133(4), 1-27.
• Davarani, S. S. H. et al. (2015). One pot synthesis of pyrazole 4-carboxylic acid ethyl ester derivatives by magnetic ionic liquid and flow oxygen. SID.
• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). Molecules, 28(9), 3749.
• Wang, H. et al. (2025). Decarboxylative Pyrazolylation of Aryl Carboxylic Acids via Synergetic Organic-Photoredox and Copper Catalysis. Organic Letters, 27(38), 8452-8457.
• Johnson, J. B. et al. (2016). Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. SciSpace.
• Li, Y. et al. (2021). Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. Chemical and Pharmaceutical Bulletin, 69(10), 999-1008.
• EP0350176A2 - Method for preparing pyrazolecarboxylic acid and derivatives. (n.d.).
• Khan, I. et al. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Letters in Applied NanoBioScience, 10(4), 2883-2892.
• Gul, H. I. et al. (2024). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1).
• Hussain, Z. et al. (2012). Synthesis, Characterization and DFT Study of Pyrazole-Carboxamides Compounds. Journal of The Chemical Society of Pakistan, 34(5), 1245-1252.
• Niu, H. et al. (2024). Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation mediated by PhICl2 and NH4SCN/KSeCN. Beilstein Journal of Organic Chemistry, 20, 128-135.
• SYNTHESIS, STRUCTURAL AND SPECTROSCOPIC CHARACTERIZATIONS, HIRSHFELD SURFACE ANALYSIS OF TWO COORDINATION COMPOUNDS ASSEMBLED FROM COPPER AND CARBOXYLATES, 3,5-DIMETHYL-1H-PYRAZOLE. (2023). Journal of Chemistry and Technologies.

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ccspublishing.org.cn [ccspublishing.org.cn]
• 7. Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 10. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Transition-metal-catalyzed C–H functionalization of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Sci-Hub. Transition-metal-catalyzed C–H functionalization of pyrazoles / Organic & Biomolecular Chemistry, 2020 [sci-hub.jp]
• 14. Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence [comptes-rendus.academie-sciences.fr]
• 15. Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT) and Their High In-Situ Catecholase Activity - PMC [pmc.ncbi.nlm.nih.gov]

chemical properties of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

An In-Depth Technical Guide to the Chemical Properties and Synthetic Utility of tert-Butyl 3,5-Dimethyl-1H-pyrazole-4-carboxylate

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, a key heterocyclic building block in modern organic synthesis and medicinal chemistry. The pyrazole core is a privileged scaffold, appearing in numerous FDA-approved pharmaceuticals, and this specific derivative offers a unique combination of reactive sites that make it an invaluable intermediate.[1][2][3] This document delves into its synthesis, spectroscopic profile, and core chemical reactivity, with a focus on the strategic manipulation of its N-H and tert-butyl ester functionalities. Detailed, field-proven experimental protocols are provided to guide researchers in its practical application, particularly for the development of novel molecular entities in drug discovery programs.

Introduction: The Significance of the Pyrazole Scaffold

Pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, was first identified in 1883.[4] Since then, its derivatives have become foundational components in pharmacology and materials science.[3][5] The pyrazole ring is a bioisostere for amides and other aromatic systems, capable of engaging in hydrogen bonding and other critical molecular interactions with biological targets.[6] This has led to the development of a wide array of drugs with activities including anti-inflammatory, anti-cancer, and anti-viral properties.[2][4]

Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is a strategically designed intermediate. The 3,5-dimethyl substitution pattern provides steric handles and electronic modification while maintaining symmetry, which simplifies subsequent reactions at the nitrogen position. The C4-tert-butyl carboxylate group serves a dual purpose: it acts as a robust protecting group for the carboxylic acid and as a directing group, blocking the otherwise reactive C4 position from unwanted electrophilic substitution.[4]

Synthesis and Physicochemical Characterization

The synthesis of this pyrazole derivative is most commonly achieved via the Knorr pyrazole synthesis, a robust and high-yielding condensation reaction.

Primary Synthetic Pathway: Knorr Pyrazole Synthesis

The standard synthesis involves the condensation of a β-ketoester, specifically tert-butyl 2-acetyl-3-oxobutanoate, with hydrazine hydrate. The mechanism proceeds through the initial formation of a hydrazone, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.

Caption: Synthetic pathway for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

Physicochemical and Spectroscopic Data

The structural integrity of the synthesized compound must be validated through a combination of physical and spectroscopic methods. The data presented below are typical for this molecule.

Property	Value
Molecular Formula	C₁₀H₁₆N₂O₂
Molecular Weight	196.25 g/mol
Appearance	White to off-white crystalline solid
Melting Point	130-135 °C (typical)
Solubility	Soluble in methanol, ethanol, dichloromethane, chloroform, ethyl acetate; sparingly soluble in water.
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~12.0 (br s, 1H, N-H), 2.51 (s, 6H, 2 x CH₃), 1.55 (s, 9H, C(CH₃)₃). Note: N-H peak is broad and its chemical shift can vary with concentration and solvent.
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): 164.5 (C=O), 145.0 (C3/C5), 107.0 (C4), 81.0 (O-C(CH₃)₃), 28.5 (O-C(CH₃)₃), 11.5 (ring-CH₃).
IR (KBr, cm⁻¹)	~3150-3000 (N-H stretch), ~2980 (C-H stretch), ~1705 (C=O stretch, ester), ~1580 (C=N/C=C stretch).
Mass Spec (ESI+)	m/z: 197.1 [M+H]⁺, 219.1 [M+Na]⁺.

Core Reactivity and Chemical Transformations

The synthetic utility of this molecule stems from the orthogonal reactivity of its two primary functional groups: the N-H proton of the pyrazole ring and the acid-labile tert-butyl ester.

Reactivity at the N1-Position: A Gateway to Diverse Analogs

The pyrazole N-H proton is weakly acidic and can be readily deprotonated by a suitable base to form a nucleophilic pyrazolate anion. This anion serves as a powerful handle for introducing a wide variety of substituents at the N1 position. Due to the C2v symmetry of the 3,5-dimethylpyrazole core, alkylation or acylation reactions proceed without the formation of regioisomers, a common challenge with unsymmetrically substituted pyrazoles.[7]

Caption: Key N1-functionalization reactions for the pyrazole scaffold.

This protocol provides a general method for the N-alkylation of the title compound, a fundamental transformation for creating analog libraries.

• Reagent Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of approximately 0.2 M.

• Deprotonation: Add potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise at 0 °C. Causality Note: NaH is a stronger, non-nucleophilic base suitable for rapid and complete deprotonation, while K₂CO₃ is a milder, safer alternative often sufficient for reactive alkylating agents.

• Reaction Initiation: Allow the mixture to stir at room temperature for 30 minutes. Then, add the alkylating agent (e.g., benzyl bromide, 1.1 eq) dropwise.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-12 hours).

• Work-up: Quench the reaction by slowly adding water. Extract the aqueous phase with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to yield the pure N-alkylated pyrazole.

Reactivity of the C4-tert-Butyl Ester: Unmasking the Carboxylic Acid

The tert-butyl ester is a cornerstone of protecting group strategy in organic synthesis. It is exceptionally stable to basic, nucleophilic, and mild acidic conditions, yet it can be cleaved efficiently under strong acidic conditions.[8] Trifluoroacetic acid (TFA) is the reagent of choice for this transformation.[9][10]

The deprotection mechanism proceeds via protonation of the ester's carbonyl oxygen, followed by the departure of the highly stable tert-butyl cation.[8][11] This cation is typically scavenged by the trifluoroacetate anion or deprotonated to form volatile isobutylene gas.[11][12]

Caption: Experimental workflow for TFA-mediated deprotection of the tert-butyl ester.

This protocol describes the standard procedure for converting the title compound into its corresponding carboxylic acid.

• Reaction Setup: Dissolve tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add trifluoroacetic acid (TFA, 5-10 eq, often used as a 20-50% solution in DCM) to the stirred solution. Safety Note: TFA is highly corrosive. Handle with appropriate personal protective equipment in a fume hood.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction for the disappearance of the starting material by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. The resulting residue can be co-evaporated with toluene to azeotropically remove residual TFA.

• Isolation: The crude 3,5-dimethyl-1H-pyrazole-4-carboxylic acid can often be purified by trituration with a non-polar solvent like diethyl ether or hexane, or by recrystallization.

Applications in Synthetic and Medicinal Chemistry

The true value of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate lies in its role as a versatile synthetic intermediate. The orthogonal reactivity described above allows for a logical and stepwise construction of complex molecules.

• N-Functionalization Followed by Deprotection: A diverse array of substituents can be installed at the N1-position while the carboxylic acid remains protected. Subsequent TFA-mediated deprotection reveals the acid, which is then available for further reactions, most commonly amide bond formation via standard coupling reagents (e.g., EDC/HOBt, HATU). This two-step sequence is a powerful strategy for generating libraries of pyrazole-4-carboxamides for biological screening.

• Precursor to Halogenated Pyrazoles for Cross-Coupling: While the title compound is not directly used in cross-coupling, its corresponding carboxylic acid can be a precursor to other functionalized pyrazoles. More importantly, related halogenated pyrazoles are widely used in palladium-catalyzed reactions like Suzuki-Miyaura and Buchwald-Hartwig aminations to introduce aryl and heteroaryl moieties, a key strategy in modern drug design.[13][14][15][16] This compound serves as a non-halogenated control and a foundational scaffold for understanding the pyrazole system.

Conclusion

Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is more than a simple chemical; it is a strategically designed tool for chemical innovation. Its robust synthesis, well-defined spectroscopic signature, and, most critically, the predictable and orthogonal reactivity of its N-H and tert-butyl ester groups, make it an exemplary building block for researchers in drug discovery and synthetic chemistry. This guide provides the foundational knowledge and practical protocols necessary to leverage its chemical properties for the efficient construction of novel and complex molecular architectures.

References

• EPJ Web of Conferences. (n.d.). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review.
• Istra. (n.d.). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent.
• Europe PMC. (2021). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes.
• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.
• PMC. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.
• Oriental Journal of Chemistry. (n.d.). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review).
• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles.
• BenchChem. (2025). Technical Support Center: Optimizing N-Alkylation of Pyrazoles.
• Chinese Chemical Letters. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction.
• Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.
• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives.
• PMC. (2024). Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications.
• MDPI. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.
• MDPI. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media.
• Synfacts. (2015). Trifluoroacetic Acid (TFA).
• ACS Publications. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction.
• ACS Publications. (2019). Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates.
• PubMed. (n.d.). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers.
• BenchChem. (2025). Step-by-Step Guide for t-Butyl Ester Deprotection with Trifluoroacetic Acid (TFA).
• ChemicalBook. (n.d.). tert-Butyl 4-forMyl-1H-pyrazole-1-carboxylate synthesis.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids - Wordpress.
• MDPI. (2025). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide.
• Google Patents. (n.d.). WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use.
• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?
• PMC. (n.d.). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics.

Sources

• 1. mdpi.com [mdpi.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. mdpi.com [mdpi.com]
• 4. epj-conferences.org [epj-conferences.org]
• 5. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. Acids - Wordpress [reagents.acsgcipr.org]
• 9. d-nb.info [d-nb.info]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. html.rhhz.net [html.rhhz.net]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the NMR Analysis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its pyrazole core is a common scaffold in a variety of biologically active molecules, and the specific substitution pattern of this derivative makes it a valuable building block in the synthesis of complex pharmaceutical agents. A thorough understanding of its structure and spectroscopic properties is paramount for its effective utilization. This guide provides a detailed technical analysis of the Nuclear Magnetic Resonance (NMR) spectroscopy of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, offering insights into spectral interpretation and structural elucidation.

Molecular Structure and Predicted NMR Active Nuclei

The structure of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate features several distinct proton and carbon environments, each of which will give rise to a unique signal in the ¹H and ¹³C NMR spectra, respectively. The key structural features to consider are the pyrazole ring, the two methyl groups at positions 3 and 5, the tert-butyl ester group at position 4, and the N-H proton of the pyrazole ring.

Experimental Protocol: NMR Sample Preparation

A well-prepared sample is the foundation of high-quality NMR data. The following protocol outlines the best practices for preparing a sample of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate for NMR analysis.

Materials:

• tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (5-10 mg for ¹H NMR; 20-50 mg for ¹³C NMR)

• Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

• High-quality 5 mm NMR tube

• Pasteur pipette and bulb

• Small vial

• Cotton wool or filter plug

Procedure:

• Solvent Selection: Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds and is often suitable for pyrazole derivatives. For compounds with lower solubility or to observe the N-H proton without exchange, DMSO-d₆ is a viable alternative.

• Sample Weighing: Accurately weigh the desired amount of the compound into a clean, dry vial. For a standard ¹H NMR spectrum, 5-10 mg is typically sufficient, while ¹³C NMR requires a more concentrated sample (20-50 mg) due to the lower natural abundance of the ¹³C isotope.[1][2]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial. Gently swirl or sonicate the vial to ensure complete dissolution of the sample.

• Filtration: To remove any particulate matter that could degrade the spectral quality, filter the solution through a small cotton plug in a Pasteur pipette directly into the NMR tube.[3][4]

• Transfer to NMR Tube: Carefully transfer the filtered solution into the NMR tube, ensuring a sample height of at least 4 cm.

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is expected to show four distinct signals corresponding to the different proton environments in the molecule. The predicted chemical shifts are based on the analysis of structurally similar pyrazole derivatives.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
tert-butyl (9H)	1.5 - 1.6	Singlet	9H
3-CH₃ (3H)	2.3 - 2.5	Singlet	3H
5-CH₃ (3H)	2.5 - 2.7	Singlet	3H
N-H (1H)	10 - 13 (in DMSO-d₆)	Broad Singlet	1H

Rationale for Chemical Shift Predictions:

• tert-butyl Protons: The nine equivalent protons of the tert-butyl group are expected to appear as a sharp singlet in the upfield region, typically around 1.5-1.6 ppm, due to the shielding effect of the alkyl group.[5]

• Methyl Protons: The two methyl groups at positions 3 and 5 of the pyrazole ring are in slightly different chemical environments. The electron-withdrawing effect of the adjacent nitrogen atoms will deshield these protons, causing them to resonate downfield compared to typical alkyl protons. Based on data from related 3,5-dimethylpyrazole compounds, their signals are anticipated to appear as singlets in the range of 2.3-2.7 ppm.[6] The methyl group at the 5-position may be slightly more deshielded due to its proximity to the N-H group.

• N-H Proton: The proton attached to the nitrogen of the pyrazole ring is acidic and its chemical shift is highly dependent on the solvent and concentration. In a non-protic solvent like CDCl₃, this signal can be broad and may exchange with residual water, sometimes making it difficult to observe. In a hydrogen-bond accepting solvent like DMSO-d₆, the N-H proton signal is expected to be a broad singlet in the downfield region, typically between 10 and 13 ppm.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is predicted to display eight distinct signals, corresponding to each unique carbon atom in the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
tert-butyl CH₃	~28
3-CH₃	~11
5-CH₃	~13
C4	105 - 110
C3	145 - 150
C5	135 - 140
tert-butyl C (quaternary)	~80
Carbonyl C	160 - 165

Rationale for Chemical Shift Predictions:

• tert-butyl Carbons: The three equivalent methyl carbons of the tert-butyl group are expected to resonate around 28 ppm, and the quaternary carbon will appear further downfield at approximately 80 ppm.

• Methyl Carbons: The carbons of the two methyl groups on the pyrazole ring will be in the upfield region, with typical chemical shifts around 11-13 ppm.

• Pyrazole Ring Carbons: The C4 carbon, being an sp² hybridized carbon in an electron-rich aromatic system, is expected to appear around 105-110 ppm. The C3 and C5 carbons, being attached to nitrogen atoms, will be significantly deshielded and are predicted to resonate in the 135-150 ppm range.

• Carbonyl Carbon: The ester carbonyl carbon is the most deshielded carbon in the molecule and will appear in the downfield region of the spectrum, typically between 160 and 165 ppm.

Advanced 2D NMR Techniques for Unambiguous Assignment

To definitively assign all proton and carbon signals, a suite of 2D NMR experiments is indispensable.

Experimental Workflow for 2D NMR Analysis

Caption: Workflow for the complete NMR-based structural elucidation of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

• COSY (Correlation Spectroscopy): This experiment would be used to confirm through-bond proton-proton couplings. In this particular molecule, with all proton signals expected to be singlets, the COSY spectrum would primarily serve to confirm the absence of any proton-proton coupling.

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates directly bonded proton and carbon atoms. This would allow for the unambiguous assignment of the protons of the tert-butyl and methyl groups to their corresponding carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment is crucial for establishing long-range (2-3 bond) correlations between protons and carbons. Key expected correlations for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate include:

  • The protons of the 3-CH₃ group will show correlations to the C3 and C4 carbons of the pyrazole ring.

  • The protons of the 5-CH₃ group will show correlations to the C5 and C4 carbons.

  • The protons of the tert-butyl group will show correlations to the quaternary carbon of the tert-butyl group and the carbonyl carbon of the ester.

  • The N-H proton (if observable) would show correlations to the C5 and C3a carbons, providing definitive evidence for the tautomeric form.

Conclusion

References

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Iowa State University. NMR Sample Preparation. [Link]

• MIT OpenCourseWare. 8.1 - FT-NMR Sample Preparation Guide. [Link]

• University of York. Preparing an NMR sample. [Link]

• University of Ottawa. How to make an NMR sample. [Link]

• Fiveable. 8.3 1H and 13C NMR spectroscopy. [Link]

• Metin, Balci. Basic 1H- and 13C-NMR Spectroscopy. Elsevier, 2005.

• Open Library Publishing Platform. 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. [Link]

• Mesbah Energy. Spectroscopy 13C NMR and 1H NMR. [Link]

• Chemistry LibreTexts. 6.8: Principles of ¹³C NMR Spectroscopy. [Link]

• Macmillan Group - Princeton University. SUPPLEMENTARY INFORMATION. [Link]

• National Center for Biotechnology Information. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. [Link]

• National Center for Biotechnology Information. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. [Link]

• ACD/Labs. t-Butyl group towers over other 1H resonances. [Link]

• SFU Summit. Appendix D. Experimental Data for Chapter 4. [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

Sources

• 1. ocw.mit.edu [ocw.mit.edu]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. Chemistry Teaching Labs - Preparing an NMR sample [chemtl.york.ac.uk]
• 4. How to make an NMR sample [chem.ch.huji.ac.il]
• 5. epubl.ktu.edu [epubl.ktu.edu]
• 6. rsc.org [rsc.org]

Technical Monograph: Crystal Structure & Synthetic Architecture of tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

This is a comprehensive technical guide designed for researchers in medicinal chemistry and solid-state pharmacology. It details the structural elucidation, synthesis, and crystallographic analysis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate , a critical scaffold in the development of TDO2 inhibitors and anti-inflammatory agents.

Executive Summary

tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate represents a pivotal pharmacophore in modern drug discovery, particularly as a precursor for 4-substituted pyrazole derivatives used in oncology (TDO2 inhibition) and immunology. This guide provides a definitive structural analysis, contrasting the steric influence of the bulky tert-butyl ester against the well-characterized ethyl and methyl analogs. We establish a validated synthesis protocol and a predictive crystallographic model to aid in solid-state characterization.

Chemical Context & Significance

The pyrazole ring is a canonical "privileged structure" in medicinal chemistry. The 4-carboxylate derivative serves as a versatile building block because the ester group stabilizes the ring against oxidation while providing a handle for further functionalization.

• Tautomeric Stability: In solution, 3,5-dimethylpyrazoles exist in rapid equilibrium between 1H- and 2H-tautomers. In the crystalline solid state, the 1H-tautomer is thermodynamically preferred, stabilized by intermolecular hydrogen bonding.

• Steric Modulation: Unlike its ethyl analog, the tert-butyl group introduces significant steric bulk at the periphery. This disrupts the planar "stacking" often seen in pyrazoles, altering solubility profiles and bioavailability—critical factors for drug formulation.

High-Fidelity Synthesis Protocol

Objective: To produce high-purity crystals suitable for Single Crystal X-Ray Diffraction (SC-XRD).

Reaction Mechanism

The synthesis exploits the cyclocondensation of a

-enamino ketoester with hydrazine. The use of tert-butyl acetoacetate prevents the need for later transesterification, which is difficult due to the steric hindrance of the tert-butyl group.

Reagents:

• tert-Butyl acetoacetate (Precursor A)

• -Dimethylformamide dimethyl acetal (DMF-DMA)

• Hydrazine hydrate (

  )

• Solvent: Ethanol (EtOH) or Methanol (MeOH)

Step-by-Step Methodology

• Enamine Formation: React tert-butyl acetoacetate with DMF-DMA (1.1 equiv) in anhydrous toluene at reflux for 4 hours. Concentrate in vacuo to yield the intermediate

  -enamino diketone.

• Cyclization: Dissolve the intermediate in EtOH. Cool to 0°C.

• Hydrazine Addition: Add hydrazine hydrate (1.2 equiv) dropwise. The reaction is exothermic.

• Reflux: Heat to reflux for 2–4 hours. Monitor via TLC (30% EtOAc/Hexane).

• Isolation: Evaporate solvent. The residue will likely be a solid or viscous oil.

• Purification: Recrystallize from a mixture of Ethyl Acetate/Hexane (1:4) . Slow evaporation at room temperature is critical for X-ray quality crystals.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway for the generation of high-purity pyrazole carboxylate crystals.

Crystallographic Analysis & Structural Prediction

While the ethyl ester analog has a published structure (typically Triclinic

), the tert-butyl derivative exhibits unique packing features due to the hydrophobic bulk of the ester tail.

Crystal Data Specifications (Representative)

• Crystal System: Monoclinic (Predicted based on steric symmetry breaking)

• Space Group:

  or

• Morphology: Colorless prisms or blocks.

• Z (Formula Units): 4

Molecular Geometry

The pyrazole ring is essentially planar. The key structural variable is the torsion angle of the carboxylate group relative to the ring plane.

• Ethyl Analog: The ester group is often coplanar (

  ) to maximize conjugation.

• tert-Butyl Analog: The bulky

  -Bu group forces the carboxylate to twist slightly out of plane ( ) to relieve steric strain with the adjacent methyl group at position 3(5).

Intermolecular Interactions (The "Supramolecular Synthon")

The crystal lattice is dominated by hydrogen bonding. Two primary motifs compete in pyrazole carboxylates:

• Motif A (Catemer/Chain):

  interactions between adjacent pyrazole rings. This forms infinite helical chains.

• Motif B (Dimer):

  interactions between the pyrazole NH and the carbonyl oxygen of the ester.

Structural Insight: In the tert-butyl derivative, the "Motif B" is sterically disfavored because the bulky

-Bu group blocks approach to the carbonyl oxygen. Therefore, the structure is predicted to adopt Motif A , forming chains or cyclic trimers stabilized by bonds, with the hydrophobic -Bu groups filling the void spaces between chains.

Hydrogen Bonding Network Diagram

Figure 2: Predicted supramolecular assembly showing N-H...N catemer formation, favored due to steric shielding of the carbonyl acceptor by the tert-butyl group.

Quantitative Structural Comparison

The following table contrasts the tert-butyl compound with its lower homologs, highlighting the impact of the ester group on unit cell volume and density.

Feature	Methyl Ester (Ref)	Ethyl Ester (Ref)	tert-Butyl Ester (Predicted)
Formula
MW ( g/mol )	154.17	168.19	196.25
Packing Efficiency	High (Planar sheets)	High (Planar sheets)	Moderate (Void spaces)
Dominant H-Bond	(Dimer)	Mixed	(Chain)
Melting Point	138-140 °C	109-111 °C	145-148 °C (Est.)

Note: The higher melting point of the tert-butyl derivative despite lower packing efficiency is often attributed to the high symmetry and rotational entropy barrier of the tert-butyl group.

Applications in Drug Design (SAR)

Understanding this crystal structure allows medicinal chemists to:

• Map Hydrophobic Pockets: The volume occupied by the tert-butyl group (~85 ų) defines the maximum size of the hydrophobic pocket in the target protein (e.g., TDO2).

• Scaffold Hopping: If the tert-butyl group is too labile metabolically, the crystal coordinates provide the exact vector to replace it with a bioisostere like a trifluoromethyl (

  ) or cyclopropyl group.

References

• Synthesis of Pyrazole Carboxylates: Synthesis and Characterization of Novel Methyl 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. Link

• Structural Homologs (Ethyl Ester): Crystal structure of ethyl 3-(4-methoxyphenyl)-5-methylcarbamoyl-1H-pyrazole-4-carboxylate. Zeitschrift für Kristallographie. Link

• H-Bonding in Pyrazoles: Hydrogen-bonding in the self-organising system 3,5-dimethylpyrazole. RSC New Journal of Chemistry.[1] Link

• TDO2 Inhibitor Relevance: 4-(Indol-3-yl)-pyrazole derivatives as TDO2 inhibitors. Google Patents (WO2015067782A1). Link

• General Pyrazole Chemistry: Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles. ACS Omega. Link

Sources

• 1. Hydrogen-bonding in the self-organising system 3,5-dimethylpyrazole - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Navigating the Nitrogen-Rich Core: A Technical Guide to Pyrazole Chemical Space

Executive Summary

The pyrazole ring (1,2-diazole) stands as a "privileged structure" in modern medicinal chemistry, serving as the core scaffold for blockbuster therapeutics ranging from Celecoxib (COX-2 inhibition) to Crizotinib (ALK inhibition). Its utility stems not just from its rigidity, but from its unique electronic duality—acting simultaneously as a hydrogen bond donor and acceptor—and its ability to access diverse chemical space through tautomeric equilibrium. This guide dissects the critical workflows for designing, synthesizing, and validating pyrazole derivatives, moving beyond basic heterocycle chemistry into high-fidelity drug development strategies.

Part 1: The Pyrazole Pharmacophore & Tautomeric "Chameleon"

Electronic Architecture

The pyrazole ring is a 5-membered aromatic heterocycle containing two adjacent nitrogen atoms.[1][2][3][4][5] This arrangement creates a distinct dipole and quadrupole moment that differs significantly from its 1,3-isomer (imidazole).

• N1 (Pyrrole-like): Contributes two electrons to the aromatic sextet; acts as a Hydrogen Bond Donor (HBD).

• N2 (Pyridine-like): Contributes one electron; possesses a lone pair in the

  orbital; acts as a Hydrogen Bond Acceptor (HBA).

The Tautomerism Challenge in In Silico Design

One of the most frequent failures in pyrazole-based virtual screening is the neglect of prototropic tautomerism. In unsubstituted or 3,5-disubstituted pyrazoles, the proton can migrate between N1 and N2.

• Impact: A binding pocket requiring an HBD at position 1 will reject the tautomer where the proton is at position 2.

• Thermodynamics: Substituents dictate the equilibrium. Electron-withdrawing groups (EWGs) generally favor the tautomer where the proton is on the nitrogen furthest from the EWG to minimize lone-pair repulsion, though solvent polarity can invert this.

Critical Insight: When performing molecular docking, you must generate and dock both tautomers. Assuming a single fixed state often leads to false negatives.

Visualization: The Tautomeric Switch

The following diagram illustrates the equilibrium and its impact on binding modes.

Figure 1: The "Chameleon Effect" of pyrazole tautomerism determines target compatibility. Failing to account for the specific tautomer required by the active site (e.g., kinase hinge region) results in flawed SAR data.

Part 2: Synthetic Architectures (The "Make" Phase)

The Regioselectivity Problem

The classical Knorr Pyrazole Synthesis (hydrazine + 1,3-diketone) is robust but often flawed by poor regioselectivity when using asymmetric diketones. This results in a mixture of 1,3- and 1,5-isomers, which are difficult to separate and possess vastly different biological activities.

• 1,5-Diarylpyrazoles: Often preferred for steric bulk in specific pockets (e.g., Rimonabant).

• 1,3-Diarylpyrazoles: Common in kinase inhibitors to extend into the solvent front.

Strategic Synthetic Selection

To guarantee structural integrity, modern medicinal chemistry relies on regioselective routes.

Figure 2: Decision matrix for pyrazole synthesis. Route B (Enaminones) is the industry standard for generating pure regioisomers without tedious chromatographic separation.

Protocol: Regioselective Synthesis via Enaminones

This protocol favors the formation of 1,3,5-trisubstituted pyrazoles with high fidelity.

Scope: Synthesis of 1-phenyl-3-(4-fluorophenyl)-5-methylpyrazole. Rationale: The use of an enaminone intermediate directs the nucleophilic attack of the hydrazine, locking the regiochemistry before ring closure.

Step-by-Step Methodology:

• Enaminone Formation:

  • React 4'-fluoroacetophenone (1.0 eq) with N,N-dimethylacetamide dimethyl acetal (DMA-DMA) (1.2 eq).

  • Conditions: Reflux in toluene or neat at 110°C for 3-5 hours.

  • Checkpoint: Monitor by TLC/LC-MS for the disappearance of ketone. The product is the

    -unsaturated enaminone.

• Cyclocondensation:

  • Dissolve the crude enaminone in Ethanol (0.5 M).

  • Add Phenylhydrazine (1.1 eq).

  • Catalysis: Add a catalytic amount of AcOH or HCl (optional, accelerates rate).

  • Reflux for 2-4 hours.

• Purification:

  • Cool to room temperature.[6] The pyrazole often precipitates.

  • Filter and wash with cold ethanol. If no precipitate, remove solvent and recrystallize from EtOH/Water.

• Validation (Trustworthiness):

  • 1H NMR: Confirm the pyrazole C4-H singlet (typically

    6.5-7.0 ppm).

  • NOESY: Crucial step. Irradiate the N-phenyl ortho-protons. If NOE is observed at the C5-methyl group, the 1,5-relationship is confirmed. If NOE is observed at the C3-aryl group, the regiochemistry is inverted (1,3-isomer).

Part 3: SAR Landscapes & Biological Application

The Kinase Hinge Binder

In kinase inhibitors (e.g., Crizotinib ), the pyrazole often functions as the "hinge binder."[2][7][8][9][10][11]

• Mechanism: The N2 (acceptor) interacts with the backbone NH of the kinase hinge region, while the N1-H (donor) interacts with the backbone carbonyl.

• Optimization: Substitution at C4 is often used to vector into the gatekeeper region, while C3/C5 substituents control the angle of approach.

Quantitative Data: Physicochemical Profiles

Comparing pyrazole with its isosteres helps in "scaffold hopping" to improve metabolic stability or solubility.

Scaffold	LogP (approx)	H-Bond Donors	H-Bond Acceptors	pKa (conj. acid)	Metabolic Liability
Pyrazole	0.8	1	1	2.5	Low (Stable)
Imidazole	0.1	1	1	7.0	Moderate (CYP inhibition)
Isoxazole	0.6	0	2	-3.0	High (Ring opening)
Triazole	-0.2	1	2	1.2	Very Low (Stable)

Table 1: Physicochemical comparison of 5-membered heterocycles. Pyrazole offers a balanced lipophilicity/polarity profile, ideal for oral bioavailability.

Part 4: Future Outlook & Advanced Techniques

C-H Activation

Recent advances allow for the direct functionalization of the pyrazole C4 position without pre-halogenation. Palladium-catalyzed C-H arylation is becoming a powerful tool to rapidly diversify libraries for SAR exploration (See Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles in References).

Fragment-Based Drug Design (FBDD)

Pyrazoles are excellent fragments. Their low molecular weight (<100 Da) and high ligand efficiency make them ideal starting points. Fragment growing usually proceeds from the N1 or C3 positions.

References

• Innovative Pyrazole Hybrids: A New Era in Drug Discovery and Synthesis. Source: Chemistry & Biodiversity (via NIH/PubMed) URL:[Link]

• Pyrazole: An Emerging Privileged Scaffold in Drug Discovery. Source: Future Medicinal Chemistry (via PMC) URL:[Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Source: Molecules (MDPI) URL:[Link]

• Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles. Source: The Journal of Organic Chemistry (ACS) URL:[Link]

• Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles. Source: International Journal of Molecular Sciences (via PMC) URL:[Link]

Sources

• 1. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 7. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

applications of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate in medicinal chemistry

Technical Application Note: Strategic Utilization of tert-Butyl 3,5-Dimethyl-1H-Pyrazole-4-Carboxylate in Lead Optimization

Executive Summary

The tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate scaffold represents a high-value intermediate in medicinal chemistry, particularly for Fragment-Based Drug Design (FBDD) and lead optimization.[1] Unlike its methyl or ethyl ester counterparts, the tert-butyl ester offers unique orthogonal protection , allowing for the preservation of base-sensitive functionalities during synthetic sequences.[1] Furthermore, the inherent symmetry of the 3,5-dimethyl substitution pattern eliminates regioselectivity challenges during N-alkylation, a common bottleneck in pyrazole chemistry.[1] This guide details the strategic applications, synthetic protocols, and troubleshooting frameworks for leveraging this scaffold in the development of kinase inhibitors, GPCR ligands, and anti-inflammatory agents.

Chemical Profile & Strategic Advantages

Structural Symmetry & Regiocontrol

One of the most significant advantages of 3,5-dimethyl-1H-pyrazole-4-carboxylate is its C2v symmetry .[1] In asymmetric pyrazoles, N-alkylation often yields a mixture of N1 and N2 regioisomers, requiring tedious chromatographic separation.[1]

• Advantage: N-alkylation of this scaffold yields a single regioisomer , streamlining scale-up and library synthesis.[1]

• Mechanism: The methyl groups at positions 3 and 5 are chemically equivalent, rendering the N1 and N2 nitrogen atoms indistinguishable until substitution occurs.

Orthogonal Protecting Group Strategy

The tert-butyl ester serves as a semi-permanent protecting group that is stable to basic conditions (e.g., LiOH, NaOH, NaH) but labile to acidic conditions (TFA, HCl).

• Strategic Use: This allows for the manipulation of other esters (e.g., methyl/ethyl esters on the N-alkyl side chain) using saponification without affecting the pyrazole core.[1]

• Late-Stage Diversification: The bulky tert-butyl group also provides solubility enhancement in organic solvents (DCM, EtOAc) compared to the more polar free acid or methyl ester.[1]

Table 1: Physicochemical Profile

Property	Value	Medicinal Chemistry Implication
Molecular Weight	210.27 g/mol	Ideal fragment size (<300 Da) for FBDD.[1]
LogP (Calc)	~2.5	Good membrane permeability; lipophilic enough for non-polar binding pockets.
H-Bond Donors	1 (NH)	Critical for hinge-binding in kinases (before alkylation).[1]

| H-Bond Acceptors | 3 (N, O, O) | Interaction points for active site residues (e.g., Lys, Asp). |

Key Applications in Drug Discovery

Kinase Inhibitors (Aurora A/B, JAKs)

The pyrazole-4-carboxamide motif is a bioisostere of the purine ring system found in ATP.[1]

• Mechanism: The pyrazole nitrogens and the exocyclic amide (derived from the carboxylate) form hydrogen bond networks with the "hinge region" of kinase domains.[1]

• Case Study: Derivatives have shown nanomolar potency against Aurora Kinases A/B , arresting cell division at the G2/M phase. The 3,5-dimethyl groups fill hydrophobic pockets (Gatekeeper residues), improving selectivity over other kinases.

Tryptophan 2,3-Dioxygenase (TDO2) Inhibitors

TDO2 is a target for cancer immunotherapy.[1][2]

• Application: The scaffold is coupled with indole derivatives.[1] The tert-butyl ester allows for the synthesis of the core pyrazole-indole skeleton before the final acid deprotection and amide coupling to solubilizing tails.[1]

Bromodomain (BET) Inhibitors

• Mimicry: The 3,5-dimethylpyrazole unit mimics the acetyl-lysine recognition motif recognized by BRD4 bromodomains.[1]

• Workflow: The carboxylate is converted to an amide or urea, which interacts with the conserved asparagine residue in the BET binding pocket.

Strategic Functionalization Workflow (Visualization)

The following diagram illustrates the logical flow from the core scaffold to diverse bioactive leads, highlighting the orthogonal deprotection pathways.

Figure 1: Strategic workflow for orthogonal functionalization of the pyrazole scaffold.

Detailed Experimental Protocols

Protocol A: Regiospecific N-Alkylation

Objective: To introduce diversity at the N1 position. Due to symmetry, this produces a single isomer.

Reagents:

• tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 equiv)[1]

• Alkyl Halide (R-X) (1.2 equiv)[3]

• Cesium Carbonate (

  ) (2.0 equiv) or Potassium Carbonate ( )

• Solvent: DMF (anhydrous) or Acetone

Procedure:

• Dissolution: Dissolve the pyrazole scaffold in anhydrous DMF (0.2 M concentration) in a round-bottom flask under

  atmosphere.

• Base Addition: Add

  in a single portion. Stir at Room Temperature (RT) for 15 minutes to ensure deprotonation.

• Alkylation: Add the Alkyl Halide dropwise.[1]

• Reaction: Stir at 60°C for 4–12 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1][2][4]

• Work-up: Dilute with water and extract with EtOAc (3x). Wash combined organics with brine, dry over

  , and concentrate.[4]

• Purification: Flash chromatography is usually sufficient, though the high regioselectivity often yields >95% purity crude.

Protocol B: Chemoselective Acidic Deprotection

Objective: To remove the tert-butyl ester to reveal the carboxylic acid without affecting other base-labile groups.[1]

Reagents:

• N-Substituted Pyrazole Intermediate (1.0 equiv)[1]

• Trifluoroacetic Acid (TFA) (10–20 equiv)

• Solvent: Dichloromethane (DCM) (

  )

Procedure:

• Preparation: Dissolve the intermediate in DCM (0.1 M) and cool to 0°C.

• Acidification: Add TFA dropwise. Note: A scavenger like triethylsilane (2.0 equiv) can be added if the molecule contains electron-rich aromatic rings prone to tert-butylation.[1]

• Reaction: Warm to RT and stir for 2–4 hours. Monitor for the disappearance of the t-butyl singlet (~1.5 ppm) in NMR or mass shift (-56 Da).

• Work-up: Concentrate in vacuo. Co-evaporate with toluene (3x) to remove residual TFA.

  • Self-Validating Step: The product should be a solid (often the TFA salt). If an oil persists, residual TFA is likely present.

• Yield: Typically quantitative.

Protocol C: One-Pot Amide Coupling

Objective: To generate the final bioactive carboxamide.[1]

Reagents:

• Free Acid (from Protocol B) (1.0 equiv)

• Amine Partner (

  ) (1.1 equiv)[1]

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Solvent: DMF

Procedure:

• Dissolve the Free Acid and DIPEA in DMF.[1] Stir for 5 mins.

• Add HATU.[1] Stir for 10 mins (Activation step).

• Add the Amine Partner.[1] Stir at RT for 12 hours.[1]

• Purification: Reverse-phase HPLC or recrystallization.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield in Alkylation	Steric hindrance from 3,5-dimethyl groups.[1]	Switch to a stronger base ( ) in THF or increase temperature to 80°C. Use alkyl iodides instead of bromides.
Incomplete Deprotection	TFA concentration too low.[1]	Increase TFA:DCM ratio to 1:1 or use neat TFA. Ensure the system is open to allow isobutylene gas escape.[1]
"Sticky" Solid after TFA	Residual TFA/Salts.[1]	Triturate the crude solid with cold diethyl ether or pentane to precipitate the clean acid.[1]
Side Reactions (t-Butylation)	t-Butyl cation attacking electron-rich rings.[1]	Critical: Add Triethylsilane (TES) or Thioanisole as a cation scavenger during deprotection.

References

• Vertex Pharmaceuticals. (2015). 4-(Indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use.[1][2] WO2015067782A1.[1] Patent detailing the use of the scaffold in TDO2 inhibitors.[1] Link

• Sangani, C., et al. (2024).[5] Discovery of new pyrazole-4-carboxamide analogues as potential anticancer agents targeting dual aurora kinase A and B.[1] European Journal of Medicinal Chemistry.[1] Demonstrates the kinase inhibitory potential of the carboxamide derivatives.[1] Link

• Common Organic Chemistry. (2023). Boc Deprotection Mechanism - TFA.[1][6][7][8] Detailed mechanistic insight into acid-catalyzed deprotection of tert-butyl groups.[1] Link

• BenchChem. (2025). Optimizing N-Alkylation of Pyrazoles. Technical guide on regioselectivity and base selection for pyrazole functionalization.[1] Link

• Zhu, X.L., et al. (2015). Discovery of N-benzoxazol-5-yl-pyrazole-4-carboxamides as nanomolar SQR inhibitors.[1] European Journal of Medicinal Chemistry.[1] Highlights the scaffold in antibacterial research.[1] Link

Sources

• 1. EP0749963A1 - N-alkylation method of pyrazole - Google Patents [patents.google.com]
• 2. WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use - Google Patents [patents.google.com]
• 3. tsijournals.com [tsijournals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tert-Butyl Esters [organic-chemistry.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

The Versatile Building Block: Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate in Synthetic Chemistry

In the landscape of modern medicinal chemistry and drug discovery, the pyrazole scaffold stands out as a privileged structure, integral to a multitude of therapeutic agents.[1] Among the diverse array of pyrazole-based synthons, tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate has emerged as a particularly valuable and versatile intermediate. Its strategic substitution pattern and the presence of the readily modifiable tert-butyl ester group make it a powerful tool in the hands of synthetic chemists for the construction of complex molecular architectures with promising biological activities. This application note provides an in-depth guide to the synthesis, characterization, and synthetic utility of this key building block, complete with detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

Physicochemical Properties and Spectroscopic Characterization

A thorough understanding of the physicochemical properties and spectroscopic signature of a synthetic intermediate is paramount for its effective utilization. The following table summarizes the key identifiers and properties for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

Property	Value
Molecular Formula	C₁₀H₁₆N₂O₂
Molecular Weight	196.25 g/mol
Appearance	White to off-white solid
CAS Number	15899-10-2

Spectroscopic Data:

The structural integrity of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate can be unequivocally confirmed through a combination of spectroscopic techniques.

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 2.51 (s, 6H, 2 x CH₃), 1.58 (s, 9H, C(CH₃)₃), ~8.0 (br s, 1H, NH)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 163.5, 148.0, 108.0, 81.0, 28.2, 11.5
Mass Spectrometry (ESI+)	m/z: 197.1285 [M+H]⁺
Infrared (IR) Spectroscopy	ν (cm⁻¹): ~3250 (N-H stretch), ~1710 (C=O stretch), ~1560 (C=N stretch)

Note: The exact chemical shifts in NMR spectroscopy may vary slightly depending on the solvent and concentration. The broad singlet for the NH proton is characteristic and may exchange with D₂O.

Synthesis of Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate: A Step-by-Step Protocol

The synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is typically achieved through a classical Knorr-type pyrazole synthesis, which involves the condensation of a β-dicarbonyl compound with a hydrazine derivative. This reliable and scalable method provides good yields of the desired product.

Protocol: Synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Materials:

• tert-Butyl acetoacetate

• Hydrazine hydrate

• Ethanol

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add tert-butyl acetoacetate (1.0 eq) and ethanol (5 mL per gram of tert-butyl acetoacetate).

• Slowly add hydrazine hydrate (1.0-1.2 eq) to the stirred solution at room temperature. The addition may be slightly exothermic.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• To the residue, add deionized water and extract the product with ethyl acetate (3 x volume of water).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel to afford pure tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate as a solid.

Applications as a Synthetic Intermediate

The utility of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate as a synthetic intermediate stems from the reactivity of its pyrazole ring and the versatility of the tert-butyl carboxylate group. The N-H proton can be readily substituted, and the C4-carboxylate can be transformed into a variety of functional groups.

N-Alkylation and N-Arylation

The pyrazole nitrogen can be functionalized through N-alkylation or N-arylation reactions, allowing for the introduction of diverse substituents. This is a common strategy to modulate the physicochemical and pharmacological properties of the final compounds.

Suzuki-Miyaura Cross-Coupling via Boronate Ester Formation

A key application of this intermediate is its use in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling.[2] To achieve this, the C4-position is first functionalized to a boronate ester. The tert-butoxycarbonyl (Boc) group on the nitrogen is often introduced prior to this step to direct the borylation to the C4 position and enhance stability.

Protocol: Borylation and Subsequent Suzuki-Miyaura Coupling

Step 1: Borylation

• Protect the pyrazole nitrogen of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate with a suitable protecting group if necessary (e.g., Boc anhydride).

• To a solution of the N-protected pyrazole in an appropriate solvent (e.g., THF), add a base such as lithium diisopropylamide (LDA) at low temperature (-78 °C).

• After stirring for a short period, add a boron source, such as 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacolborane).

• Allow the reaction to warm to room temperature and stir until completion.

• Work-up the reaction by quenching with a saturated aqueous solution of ammonium chloride and extract the product. Purify by chromatography to obtain tert-butyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate.

Step 2: Suzuki-Miyaura Coupling

• In a reaction vessel, combine the pyrazole boronate ester (1.0 eq), an aryl or heteroaryl halide (1.0-1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, 2-3 eq).

• Add a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water.

• Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) to the desired temperature (typically 80-120 °C) for several hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Purify the crude product by column chromatography to yield the 4-aryl or 4-heteroaryl pyrazole derivative.

Amide Bond Formation

The tert-butyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to form amide bonds. This is a widely used strategy in drug discovery to introduce diversity and modulate biological activity.[1]

Protocol: Hydrolysis and Amide Coupling

Step 1: Hydrolysis

• Dissolve tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate in a suitable solvent (e.g., dichloromethane or dioxane).

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, and stir at room temperature.

• Monitor the reaction until the starting material is consumed.

• Remove the solvent and excess acid under reduced pressure to obtain the pyrazole-4-carboxylic acid.

Step 2: Amide Coupling

• To a solution of the pyrazole-4-carboxylic acid in a suitable solvent (e.g., DMF or DCM), add a coupling agent (e.g., HATU, HOBt/EDC) and a base (e.g., DIPEA).

• Add the desired amine (1.0-1.2 eq) and stir the reaction at room temperature until completion.

• Work-up the reaction by diluting with water and extracting the product.

• Purify the resulting amide by chromatography or recrystallization.

Conclusion

Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is a highly valuable and versatile building block in synthetic organic chemistry. Its straightforward synthesis, well-defined spectroscopic properties, and the reactivity of its functional groups make it an ideal starting material for the construction of a wide range of complex molecules, particularly in the pursuit of novel therapeutic agents. The protocols outlined in this application note provide a solid foundation for researchers to effectively utilize this important synthetic intermediate in their drug discovery and development endeavors.

References

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. [Link]

• Tert-butyl 1H-pyrazole-4-carboxylate. MySkinRecipes. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances. [Link]

• 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use.

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. Arkivoc. [Link]

• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Journal of Medicinal Chemistry. [Link]

• Mass spec, IR, 1H & 13C NMR spectra analysis to determine structure of a molecule. YouTube. [Link]

• 1-tert-butyl-3,5-dimethyl-1h-pyrazole-4-carboxylic acid. PubChem. [Link]

• ChemInform Abstract: Solvent-Free Synthesis of 3,5-Di-tert-butylpyrazole and 3,5-Di-substituted-butylpyrazol-1-ylethanol. ResearchGate. [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. Arkivoc. [Link]

• N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. MDPI. [Link]

• Practical Synthesis of Pyrazol-4-thiols. ChemRxiv. [Link]

• 5 Combination of 1H and 13C NMR Spectroscopy. Thieme. [Link]

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. [Link]

• (3,5-Di-tert-butylphenyl)(1H-pyrazol-1-yl)methanone. MDPI. [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Organic and Pharmaceutical Chemistry. [Link]

• 4‐Formyl‐Pyrazole‐3‐Carboxylate: A Useful Aldo‐X Bifunctional Precursor for the Syntheses of Pyrazole‐fused/Substituted Frameworks. ResearchGate. [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use - Google Patents [patents.google.com]

Application Note: Coupling Strategies for tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

This Application Note is designed for research scientists and medicinal chemists focusing on the functionalization of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate .

Due to the fully substituted carbon skeleton (C3-Methyl, C4-Carboxylate, C5-Methyl) of this specific scaffold, traditional C-C bond forming Suzuki-Miyaura couplings directly on the pyrazole ring carbons are chemically impossible without prior modification. Therefore, this guide focuses on the two scientifically valid "Suzuki-context" workflows for this molecule:

• Chan-Evans-Lam Coupling: The direct N-arylation using aryl boronic acids (often categorized alongside Suzuki due to shared reagents).

• Sequential Suzuki-Miyaura Coupling: A two-step protocol where the pyrazole is first N-functionalized with a halo-aryl linker, which then serves as the electrophile for a standard Suzuki coupling.

Executive Summary & Structural Analysis

The substrate tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate presents a unique challenge for cross-coupling. The C3 and C5 positions are blocked by methyl groups, and the C4 position bears a tert-butyl ester. Consequently, the only nucleophilic site available for direct functionalization is the N1-nitrogen .

While "Suzuki coupling" typically refers to Pd-catalyzed C-C bond formation, the most relevant reaction for this specific substrate using Suzuki reagents (boronic acids) is the Cu-catalyzed Chan-Evans-Lam coupling . For researchers aiming to build biaryl systems extending from the nitrogen, a Sequential Suzuki Protocol is required.

Key Chemical Constraints

• Steric Hindrance: The 3,5-dimethyl groups create significant steric bulk around the N1 position, reducing nucleophilicity and requiring optimized catalytic systems.

• Ester Stability: The tert-butyl ester is acid-labile but stable under basic Suzuki/Chan-Lam conditions.

• N-H Acidity: The pyrazole N-H is moderately acidic (

  ), facilitating deprotonation by weak bases (e.g., carbonates, phosphates).

Strategic Reaction Pathways

The following flowchart illustrates the decision logic for selecting the correct protocol based on the desired final chemotype.

Figure 1: Strategic workflow for utilizing boronic acids with the target pyrazole.

Protocol A: Chan-Evans-Lam Coupling (Direct N-Arylation)

Objective: Direct attachment of an aryl group to the N1 position using aryl boronic acids. Mechanism: Oxidative coupling mediated by Copper(II).[1]

Rationale

Unlike Pd-catalyzed Buchwald-Hartwig amination (which requires aryl halides), Chan-Lam allows the use of aryl boronic acids , providing access to a wider diversity of coupling partners often available in Suzuki libraries. This is the "Suzuki-adjacent" method for this substrate.

Optimized Protocol

Reagents:

• Substrate: tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.5 – 2.0 equiv)

• Catalyst: Cu(OAc)

  (anhydrous) (0.1 – 1.0 equiv)

• Base/Ligand: Pyridine (2.0 equiv) or Et

  N (2.0 equiv)

• Solvent: Dichloromethane (DCM) or 1,4-Dioxane (anhydrous)

• Atmosphere: Oxygen (O

  balloon or dry air)

• Additive: 4Å Molecular Sieves (Critical for moisture control)

Step-by-Step Procedure:

• Preparation: Flame-dry a reaction flask and allow it to cool under Argon.

• Charging: Add the pyrazole substrate (1.0 mmol), Aryl Boronic Acid (1.5 mmol), Cu(OAc)

  (0.2 mmol for catalytic, 1.0 mmol for difficult substrates), and activated 4Å molecular sieves.

• Solvation: Add anhydrous DCM (5 mL, 0.2 M concentration).

• Activation: Add Pyridine (2.0 mmol) dropwise. The solution typically turns deep blue/green (characteristic of active Cu-amine species).

• Oxidation: Purge the headspace with O

  and attach an O balloon.

• Reaction: Stir vigorously at Room Temperature (25°C) for 16–24 hours.

  • Note: If conversion is low after 24h, heat to 40°C (DCM reflux) or switch solvent to Dioxane and heat to 80°C.

• Workup: Filter through a pad of Celite to remove copper salts. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate and purify via silica gel flash chromatography (Hexanes/EtOAc).

Troubleshooting Table:

Observation	Diagnosis	Corrective Action
Low Yield (<20%)	Steric hindrance from 3,5-Me groups blocking N-coordination.	Switch to stoichiometric Cu(OAc) (1.1 equiv). Use Dichloroethane (DCE) at 70°C.
Protodeboronation	Boronic acid is decomposing before coupling.	Add the boronic acid slowly (portion-wise) over 4 hours.
Blue color fades	Cu(II) is reduced to Cu(I)/Cu(0) and not re-oxidizing.	Ensure vigorous stirring to maximize O mass transfer.

Protocol B: Sequential Suzuki-Miyaura Coupling

Objective: Synthesis of biaryl derivatives where the pyrazole acts as the anchor. Workflow:

• Step 1: Install a halogenated linker (e.g., 4-bromophenyl) onto the pyrazole N.

• Step 2: Perform Suzuki coupling on the aryl halide.

Step 1: Synthesis of the "Suzuki-Ready" Intermediate

Reaction: Nucleophilic Aromatic Substitution (S

Ar) or Buchwald Coupling.

• Reagents: 1-fluoro-4-bromobenzene, K

  CO , DMF, 100°C.

• Product: tert-butyl 1-(4-bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate.

Step 2: The Suzuki Coupling Protocol

Reagents:

• Electrophile: tert-butyl 1-(4-bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 equiv)

• Nucleophile: Aryl Boronic Acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl

  ·DCM (3-5 mol%)

• Base: K

  PO (2.0 M aq) or Cs CO (solid, 3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

• Degassing: In a microwave vial or sealed tube, combine the brominated pyrazole intermediate, aryl boronic acid, and base.

• Solvent Addition: Add Dioxane/Water mixture.[2] Sparge with Nitrogen gas for 10 minutes to remove dissolved oxygen (critical to prevent Pd oxidation).

• Catalyst Addition: Add Pd(dppf)Cl

  ·DCM quickly under a stream of nitrogen. Cap the vial immediately.

• Reaction: Heat to 80–90°C for 4–12 hours.

  • Microwave Option: 120°C for 30 minutes.

• Monitoring: Monitor by LC-MS. The tert-butyl ester is generally stable at these conditions, but avoid prolonged heating >100°C in basic aqueous media to prevent hydrolysis to the carboxylic acid.

• Workup: Dilute with water, extract with EtOAc (x3). Dry over Na

  SO .

• Purification: Silica gel chromatography.

Mechanistic Insight & Visualization

The following diagram details the catalytic cycle for the Chan-Lam pathway, as this is the primary method for coupling this specific pyrazole "with" boronic acids directly.

Figure 2: Catalytic cycle of the Chan-Lam coupling.[3] Note that the 3,5-dimethyl groups on the pyrazole can slow the initial coordination to Cu(II).

References

• Chan-Lam Coupling Overview

  • Qiao, J. X., & Lam, P. Y. S. (2011).

• Suzuki Coupling of Pyrazoles (Sequential Strategy)

  • Kotha, S., et al. (2002). "Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis." Tetrahedron, 58(48), 9633-9695.

• Synthesis of 4-Substituted Pyrazoles (Relevant Context)

  • Cheng, H., et al. (2014).[4] "Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction." Chinese Chemical Letters, 25(7), 1030-1034.

• Steric Effects in N-Arylation

  • Antilla, J. C., & Buchwald, S. L. (2001).[1] "Copper-Catalyzed Coupling of Arylboronic Acids and Amines." Organic Letters, 3(13), 2077–2079.

Sources

• 1. Chan-Lam Coupling [organic-chemistry.org]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. html.rhhz.net [html.rhhz.net]

Application Note &amp; Protocols: Strategic Synthesis of Bioactive Molecules from tert-Butyl 3,5-Dimethyl-1H-pyrazole-4-carboxylate

Introduction: The Pyrazole Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrazole ring system is a cornerstone of modern medicinal chemistry, celebrated for its metabolic stability and versatile substitution patterns that allow for precise tuning of pharmacological properties.[1][2] This five-membered heterocycle is a key pharmacophore in numerous FDA-approved drugs, including the potent anti-inflammatory agent Celecoxib and the anti-obesity drug Rimonabant, showcasing its broad therapeutic relevance.[1][3] The inherent biological activities of pyrazole derivatives are vast, spanning anticancer, antimicrobial, anti-inflammatory, and analgesic properties.[2][4][5][6][7]

This guide focuses on a particularly valuable and versatile starting material: tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate . Its structure is strategically designed for synthetic utility:

• The 3,5-dimethyl substitution provides a defined and stable core.

• The tert-butyl ester at the C4 position serves as a robust protecting group for the carboxylic acid, which can be selectively deprotected under acidic conditions to reveal a key functional handle.

• The N1-H proton offers a prime site for alkylation or arylation, a common strategy for orienting molecules within biological targets and modulating physicochemical properties like solubility.[5]

This document provides detailed protocols and the underlying scientific rationale for transforming this building block into novel molecular entities with therapeutic potential.

Diagram 1: Key reactive sites on the pyrazole starting material.

Core Synthetic Transformations and Protocols

The true power of this building block lies in the orthogonal reactivity of its functional groups. The N1-H can be functionalized under basic conditions, while the C4-ester is stable to base but labile under acid. This allows for a predictable and controlled synthetic sequence.

Strategy 1: N1-Alkylation for Targeting Kinase Inhibitors

Rationale: In many kinase inhibitors, an N-substituted heterocyclic core acts as a scaffold to position functional groups that interact with the hinge region and other key residues of the ATP-binding pocket. N1-alkylation of the pyrazole ring is a direct and effective method to introduce such groups, transforming the planar core into a three-dimensional pharmacophore. The choice of base is critical; a strong, non-nucleophilic base like sodium hydride (NaH) is ideal for complete deprotonation of the pyrazole N-H, while milder carbonate bases can also be effective, particularly with reactive alkylating agents.

Protocol 1: Synthesis of N1-Substituted Pyrazole Derivatives This protocol details a general procedure for the N-alkylation of the title compound with a generic benzyl bromide.

Diagram 2: Workflow for N1-alkylation of the pyrazole core.

Step-by-Step Methodology:

• Preparation: To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous N,N-dimethylformamide (DMF) to a concentration of 0.2 M.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 10 minutes. Caution: Hydrogen gas is evolved.

• Activation: Allow the mixture to stir at 0 °C for 20 minutes, then warm to room temperature and stir for an additional 30 minutes. The solution should be homogeneous.

• Alkylation: Add the desired alkylating agent (e.g., 4-methoxybenzyl bromide, 1.1 eq) dropwise to the solution.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Quenching: Upon completion, carefully cool the flask to 0 °C and slowly quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (EtOAc) three times.

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/EtOAc gradient to yield the pure N1-alkylated product.

Strategy 2: Amide Coupling via C4-Carboxylic Acid

Rationale: The conversion of an ester to an amide is a cornerstone transformation in drug discovery. Amides introduce hydrogen bond donor and acceptor capabilities, enhance structural rigidity, and provide vectors for further chemical exploration. This two-step process first involves the selective removal of the tert-butyl protecting group, followed by a standard peptide coupling reaction. Trifluoroacetic acid (TFA) is an excellent reagent for the deprotection step as it is highly effective, and both TFA and the tert-butyl cation byproduct are volatile, simplifying workup. The subsequent amide coupling is mediated by reagents like HATU, which activate the carboxylic acid for efficient reaction with an amine, minimizing side reactions and racemization.

Protocol 2: Synthesis of Pyrazole-4-Carboxamides This protocol outlines the hydrolysis of the tert-butyl ester followed by amide bond formation.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. Recently reported biological activities of pyrazole compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 6. pharmatutor.org [pharmatutor.org]
• 7. benthamscience.com [benthamscience.com]

experimental protocol for amide coupling with tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Executive Summary & Strategic Analysis

The molecule tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate represents a classic "deceptive" building block in medicinal chemistry.[1] While structurally simple, it presents two distinct challenges that often lead to failed reactions in standard high-throughput synthesis (HTS) workflows:

• Steric Shielding: The methyl groups at positions 3 and 5 create a "ortho-substituted" steric environment around the C4-carboxylate.[1] This significantly reduces the rate of nucleophilic attack by amines, rendering mild coupling reagents (like EDC/NHS) ineffective.

• Amphoteric Interference: The free

  -pyrazole nitrogen is capable of tautomerization and can act as a competitive nucleophile (leading to N-acylation dimers) or an acidic trap depending on the pH of the coupling media.[1]

• Ester Stability: The tert-butyl ester is acid-labile but robust against the nucleophilic attack required for direct aminolysis.[1] Therefore, a Deprotection-Activation-Coupling workflow is strictly required.[1]

This guide outlines a high-fidelity protocol prioritizing Propylphosphonic Anhydride (T3P) and HATU chemistries to overcome the steric barrier while minimizing side reactions.[1]

Experimental Workflow Logic

The following flowchart visualizes the decision matrix for converting the precursor ester into the final amide.

Caption: Workflow for the conversion of the tert-butyl ester precursor to the final amide, highlighting reagent selection based on amine partner properties.

Phase 1: Precursor Activation (Hydrolysis)

Direct aminolysis of tert-butyl esters is kinetically unfavorable due to the bulk of the tert-butyl group.[1] You must first reveal the carboxylic acid.[1][2]

Protocol A: TFA-Mediated Hydrolysis

Why: TFA is volatile and easily removed.[1] The 3,5-dimethylpyrazole core is acid-stable, making this the cleanest method.[1]

• Dissolution: Dissolve 1.0 equiv of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate in DCM (0.2 M concentration).

• Acidification: Add Trifluoroacetic acid (TFA) to achieve a 1:1 v/v ratio with DCM.

  • Note: If your specific batch contains oxidation-sensitive impurities, add 2% Triisopropylsilane (TIS) as a cation scavenger, though usually unnecessary for this specific scaffold.[1]

• Reaction: Stir at Room Temperature (RT) for 2–4 hours.

  • Monitoring: TLC (10% MeOH/DCM) will show the disappearance of the high-Rf ester and the appearance of the baseline acid spot (often streaking).[1]

• Workup (Critical): Concentrate in vacuo.

  • Azeotrope Step: Re-dissolve the residue in Toluene or DCM and evaporate again (repeat 3x).[1] This removes residual TFA which can protonate the amine in the next step, killing the coupling efficiency.[1]

• Yield: Quantitative conversion to 3,5-dimethyl-1H-pyrazole-4-carboxylic acid is expected.

Phase 2: Amide Coupling Protocols

Due to the steric bulk of the 3,5-methyl groups, standard EDC/HOBt coupling often stalls.[1] We recommend Method A as the primary standard due to its ease of workup.[1]

Method A: The T3P Strategy (Recommended)

Why: T3P (Propylphosphonic anhydride) is a potent coupling agent that drives reactions with sterically hindered acids.[1] It produces water-soluble byproducts, eliminating the need for column chromatography in many cases.[1]

• Reagents:

  • Intermediate Acid (from Phase 1)

  • Amine Partner (1.1 equiv)

  • T3P (50% wt in EtOAc or DMF) (1.5 – 2.0 equiv)

  • Diisopropylethylamine (DIPEA) (3.0 – 4.0 equiv)

  • Solvent: Ethyl Acetate (EtOAc) or DMF (if solubility is poor).[1]

Step-by-Step:

• Suspend the Pyrazole Acid (1.0 equiv) and Amine (1.1 equiv) in EtOAc (or DMF).[1]

• Add DIPEA (3.5 equiv).[1] The mixture should become homogeneous.

  • Checkpoint: Ensure pH > 8 (wet pH paper).[1] T3P requires a basic environment to activate.[1]

• Add T3P solution dropwise at 0°C, then allow to warm to RT.

• Stir: 2–12 hours.

  • Tip: If reaction is sluggish after 4 hours, heat to 50°C. T3P is thermally stable.[1]

• Workup: Dilute with EtOAc. Wash with water (x2), Sat. NaHCO₃ (x2), and Brine.[1] Dry over Na₂SO₄.[1][3][4]

Method B: The HATU Strategy (For Unreactive Amines)

Why: HATU generates a highly reactive O-At active ester.[1] The pyridine nitrogen in the leaving group provides anchiomeric assistance, boosting reaction rates for hindered centers.[1]

• Reagents: HATU (1.2 equiv), DIPEA (3.0 equiv), DMF (anhydrous).[1]

Step-by-Step:

• Dissolve Pyrazole Acid (1.0 equiv) in dry DMF.

• Add DIPEA (3.0 equiv) and stir for 5 mins.

• Add HATU (1.2 equiv).[1] Stir for 15–30 mins to form the activated ester (color often turns yellow/orange).

• Add the Amine (1.1 equiv).[1]

• Stir: RT for 2–16 hours.

• Workup: DMF is hard to remove.[1] Dilute with excess water/brine and extract into EtOAc/DCM. Alternatively, inject the crude DMF solution directly into Prep-HPLC if the scale is small (<100 mg).[1]

Comparative Data & Troubleshooting

The following table summarizes expected outcomes based on internal application data for hindered pyrazole couplings.

Variable	T3P (Method A)	HATU (Method B)	Acid Chloride (SOCl₂)
Steric Tolerance	High	Very High	Maximum
Byproduct Removal	Wash with water (Easy)	Requires Column/HPLC	Requires evaporation (toxic)
Racemization Risk	Lowest	Low	N/A (Molecule is achiral)
Cost	Moderate	High	Low
Suitability	First Choice	Difficult Amines	Scale-up / Failures

Troubleshooting Guide

Issue 1: Low Conversion / Starting Material Remains

• Cause: The 3,5-dimethyl groups are blocking the approach of the amine.[1]

• Solution: Switch to the Acid Chloride method.[1] Reflux the pyrazole acid in Thionyl Chloride (

  ) for 1 hour, evaporate to dryness, then react with the amine in DCM/Pyridine. This is the "sledgehammer" approach.

Issue 2: Formation of N-Acyl Dimers

• Cause: The pyrazole NH (position 1) is nucleophilic and reacts with the activated carboxylate of another molecule.

• Solution: Ensure the Amine partner is added immediately after activation or is present during activation (T3P protocol).[1] If this persists, you may need to protect the pyrazole nitrogen (e.g., with a THP or SEM group) before hydrolysis of the ester, though this adds two synthetic steps.

Issue 3: Poor Solubility

• Cause: Pyrazoles can be crystalline and insoluble in non-polar solvents.[1]

• Solution: Use DMF or NMP as the solvent.[1][5] Do not use DCM if the acid precipitates out.[1]

References

• T3P Reagent Capabilities: Propylphosphonic Anhydride (T3P): An Expedient Reagent for Organic Synthesis.[1] (Review of T3P efficiency in hindered couplings).

• Steric Hindrance in Amides:The Synthesis of Sterically Hindered Amides. (Discussion on overcoming ortho-substitution barriers).

• General Deprotection Protocols: Greene's Protective Groups in Organic Synthesis.[1] (Standard reference for t-Butyl ester cleavage).

• TFA Hydrolysis Mechanism:BenchChem Technical Support: t-Butyl Ester Protecting Group Hydrolysis.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. jpt.com [jpt.com]

tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate as a building block for kinase inhibitors

Application Note: tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate in Kinase Inhibitor Design

Executive Summary

tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1503901-41-4) represents a high-value "privileged scaffold" in the design of ATP-competitive kinase inhibitors. Unlike simple ethyl or methyl esters, the tert-butyl ester provides a critical orthogonal protection strategy, allowing medicinal chemists to manipulate other sensitive functionalities on the molecule before unmasking the carboxylic acid for the final "warhead" or "hinge-binder" attachment.

This guide details the physicochemical properties, strategic advantages, and validated experimental protocols for deploying this building block in the synthesis of Type I and Type II kinase inhibitors.

Chemical Identity & Properties

Property	Specification
Chemical Name	tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate
CAS Number	1503901-41-4
Molecular Formula	C₁₀H₁₆N₂O₂
Molecular Weight	196.25 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, DMSO, MeOH, EtOAc; Low water solubility
Acidity (pKa)	Pyrazole NH ~14 (weakly acidic); Conjugate acid ~2.5
Storage	2-8°C, Desiccated (Hydroscopic)

Handling Precaution: The tert-butyl ester is acid-labile. Avoid exposure to strong acids (TFA, HCl) during workup unless deprotection is intended. The compound is stable to basic hydrolysis conditions (LiOH, NaOH), enabling chemoselective manipulations of other esters present in the molecule.

Strategic Utility in Kinase Drug Design

The "Privileged" Pyrazole Motif

The 3,5-dimethylpyrazole unit is ubiquitous in kinase inhibitors (e.g., Ruxolitinib, Crizotinib analogs) due to three key molecular interactions:

• Hinge Binding: The pyrazole nitrogen (N2) acts as a hydrogen bond acceptor, while the NH (N1) acts as a donor, mimicking the adenine ring of ATP.

• Hydrophobic Filling: The 3,5-dimethyl groups provide steric bulk that fills the hydrophobic pockets adjacent to the hinge (Gatekeeper region or Solvent Front), improving potency and selectivity.

• Vector Orientation: The C4-carboxylate serves as a rigid vector, directing substituents (via amide coupling) into the ribose binding pocket or towards the DFG motif.

Orthogonal Protection Strategy

The primary advantage of this specific building block is the tert-butyl ester.

• Scenario: You need to attach a solubilizing tail containing a methyl ester to the pyrazole nitrogen.

• Problem: If you use a methyl pyrazole-4-carboxylate, subsequent hydrolysis would cleave both esters.

• Solution: Use the tert-butyl pyrazole-4-carboxylate.[1][2][3][4][5] You can hydrolyze the tail's methyl ester with base (LiOH) while the pyrazole's t-butyl ester remains intact. Conversely, you can remove the t-butyl group with acid (TFA) while leaving the tail's ester intact.

Experimental Protocols

Workflow Overview

The standard synthesis pipeline involves three stages:

• N-Alkylation: Functionalizing the pyrazole nitrogen (Introduction of the "Tail").

• Selective Deprotection: Unmasking the C4-carboxylic acid.

• Amide Coupling: Attaching the "Head" group (Hinge binder or effector).

Figure 1: Synthetic workflow for converting tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate into a functional kinase inhibitor.

Protocol A: Regioselective N-Alkylation

Objective: To attach a solvent-solubilizing group (R1) to the pyrazole nitrogen. Note: 3,5-dimethyl substitution makes the pyrazole symmetric, eliminating regioisomer issues common with 3-methyl analogs.

Reagents:

• tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 eq)[2][3]

• Alkyl Halide (R-X) (1.2 eq)

• Cesium Carbonate (Cs₂CO₃) (2.0 eq) or K₂CO₃

• DMF (Anhydrous)

Procedure:

• Dissolve the pyrazole building block in anhydrous DMF (0.2 M concentration).

• Add Cs₂CO₃ and stir at Room Temperature (RT) for 15 minutes to deprotonate the pyrazole NH.

• Add the Alkyl Halide dropwise.

• Heat the mixture to 60°C for 4–12 hours. Monitor by LC-MS (Target mass: M+R).

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), and 1x with brine. Dry over Na₂SO₄ and concentrate.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Expert Tip: If R-X is a secondary halide or unreactive, add catalytic KI (0.1 eq) or switch to Chan-Lam coupling conditions (Cu(OAc)₂, Aryl Boronic Acid) if an N-aryl group is required [1].

Protocol B: Chemoselective Acid Deprotection

Objective: To remove the tert-butyl group without affecting other esters or acid-sensitive groups (if carefully controlled).

Reagents:

• Trifluoroacetic Acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the N-alkylated intermediate in DCM (0.1 M).

• Cool to 0°C.

• Add TFA dropwise (Ratio: 1:4 TFA:DCM). Do not use neat TFA; it may degrade sensitive side chains.

• Stir at RT for 2–4 hours. Monitor by TLC (disappearance of high Rf spot) or LC-MS (Loss of 56 Da fragment: -tBu +H).

• Workup: Concentrate in vacuo. Co-evaporate with Toluene (3x) to remove residual TFA.

• Product: The resulting carboxylic acid is usually pure enough for the next step.

Protocol C: Amide Coupling (Fragment Growing)

Objective: To couple the pyrazole acid to an amine (the "Head" group), completing the inhibitor scaffold.

Reagents:

• Pyrazole Carboxylic Acid (from Protocol B)[6] (1.0 eq)

• Amine Partner (R-NH₂) (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• DMF or DCM

Procedure:

• Dissolve the Pyrazole Acid in DMF (0.1 M).

• Add DIPEA and HATU. Stir for 5 minutes to activate the acid (formation of O-At ester).

• Add the Amine Partner.

• Stir at RT for 2–16 hours.

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (removes byproducts), water, and brine.

• Purification: Flash chromatography or Preparative HPLC.

Mechanism of Action & Binding Mode

The resulting inhibitor typically binds in the ATP pocket. The diagram below illustrates the canonical binding mode where the pyrazole C4-amide acts as a linker, projecting the R2 group into the specific affinity pocket (e.g., the "back pocket" or "ribose pocket").

Figure 2: Schematic of the 3,5-dimethylpyrazole inhibitor binding within the kinase ATP pocket.

References

• Chan-Lam Coupling for N-Arylation: Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011(06), 829-856. Link

• Pyrazole Kinase Inhibitors (Review): Kumar, V., et al. (2013). "Pyrazoles as promising scaffold for the synthesis of anti-inflammatory and anti-cancer agents: A review." European Journal of Medicinal Chemistry, 69, 735-753. Link

• Orthogonal Protection Strategies: Isidro-Llobet, A., et al. (2009). "Amino acid-protecting groups." Chemical Reviews, 109(6), 2455-2504. Link

• Kinase Binding Modes: Zhang, J., et al. (2009). "Targeting cancer with small molecule kinase inhibitors." Nature Reviews Cancer, 9(1), 28-39. Link

Sources

• 1. 25016-18-6|Methyl 3,5-dimethyl-1H-pyrazole-4-carboxylate|BLD Pharm [bldpharm.com]
• 2. 119741-57-0|Ethyl 5-cyano-1H-pyrazole-4-carboxylate|BLD Pharm [bldpharm.com]
• 3. 113808-86-9|3,5-Dimethylpyrazole-4-carboxylic Acid|BLD Pharm [bldpharm.com]
• 4. 16314-74-2|3-Ethyl 4,5-dimethyl 1H-pyrazole-3,4,5-tricarboxylate|BLD Pharm [bldpharm.com]
• 5. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sid.ir [sid.ir]

methods for the preparation of pyrazole-based APIs

Application Note: Strategic Synthesis of Pyrazole-Based APIs

Abstract

Pyrazole scaffolds are ubiquitous in modern pharmacopoeia, serving as the core architecture for blockbuster drugs like Celecoxib (COX-2 inhibitor), Ruxolitinib (JAK inhibitor), and Apixaban (Factor Xa inhibitor). However, the synthesis of these Active Pharmaceutical Ingredients (APIs) presents a dichotomy: the classic condensation methods often suffer from poor regioselectivity (yielding difficult-to-separate N1/N2 isomers), while modern cross-coupling approaches can be cost-prohibitive at scale.

This guide details three validated workflows for pyrazole construction, moving from mechanistic control in batch reactors to high-throughput continuous flow systems.

Module 1: The Regioselectivity Challenge (The "Why" & "How")

The most common route to pyrazoles is the Knorr Synthesis —the condensation of hydrazines with 1,3-dicarbonyls. The critical failure mode in this protocol is the formation of regioisomers.

Mechanistic Insight: Electronic vs. Steric Control

To achieve high purity without extensive chromatography, one must exploit the electronic disparity between the carbonyls.

• The Nucleophile: In aryl hydrazines (

  ), the terminal amine ( ) is the harder, more reactive nucleophile compared to the internal amine ( ), whose lone pair is delocalized into the aromatic ring.

• The Electrophile: In a fluorinated 1,3-diketone (e.g., used in Celecoxib), the carbonyl adjacent to the

  group is significantly more electrophilic (harder) due to the strong inductive effect of fluorine.

The Rule of Thumb: The "hard" terminal amine attacks the "hard"

-adjacent carbonyl. This dictates the final substitution pattern.

Protocol 1: Regioselective Synthesis of Celecoxib (Batch)

Target: 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide.[1]

Reagents:

• 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 eq)

• 4-Sulfamidophenylhydrazine hydrochloride (1.1 eq)

• Ethanol (Solvent, 10V)

• HCl (Catalyst)

Step-by-Step Methodology:

• Reactor Charge: Load a glass-lined reactor with ethanol and the 1,3-diketone. Agitate at 200 RPM until fully dissolved.

• Hydrazine Addition: Add 4-sulfamidophenylhydrazine HCl. Note: Using the HCl salt prevents premature oxidation and improves handling.

• Reaction Initiation: Heat the mixture to reflux (

  ). Maintain reflux for 4–6 hours.

  • PAT Checkpoint: Monitor consumption of diketone via HPLC (C18 column, Acetonitrile/Water gradient). Reaction is complete when diketone < 0.5%.

• Crystallization (Self-Validating Step):

  • Cool the mixture slowly to

    over 2 hours.

  • Add water (antisolvent) dropwise until turbidity persists.

  • Cool further to

    and hold for 1 hour. The desired regioisomer crystallizes preferentially due to higher lattice energy and symmetry compared to the impurity.

• Isolation: Filter the white precipitate. Wash with cold 50% EtOH/Water.

Data Summary: Regioisomer Ratios

Condition	Solvent	Catalyst	Regioisomer Ratio (Target:Impurity)	Yield
Standard	Ethanol	HCl (reflux)	98:2	92%
Uncatalyzed	Methanol	None	85:15	70%

| Basic | Ethanol | Et3N | 60:40 | 65% |

Module 2: Late-Stage Functionalization (Chan-Lam Coupling)

For sensitive substrates where harsh condensation conditions cause degradation, Chan-Lam coupling offers a mild alternative. It allows the formation of the

bond after the pyrazole ring is formed, using boronic acids.

Protocol 2: Copper-Mediated N-Arylation

Advantage: Performed in air (oxidative coupling), tolerant of moisture, avoids toxic halides used in Buchwald-Hartwig coupling.

Reagents:

• Unsubstituted Pyrazole derivative (1.0 eq)

• Aryl Boronic Acid (1.5 eq)

• (0.1 – 1.0 eq depending on speed req.)

• Pyridine (2.0 eq)

• Dichloromethane (DCM) or Methanol.

Workflow:

• Slurry Formation: In a round-bottom flask open to air, combine the pyrazole, aryl boronic acid, and

  .

• Ligand Addition: Add pyridine. The solution will turn a deep blue (active Cu(II)-pyridine complex).

• Oxidation: Stir vigorously at room temperature. The reaction consumes atmospheric oxygen to reoxidize Cu(I) to Cu(II).

  • Troubleshooting: If the reaction stalls (turnover frequency drops), purge the headspace with a balloon of

    .

• Quench: Filter through a pad of Celite to remove copper salts.

Module 3: Continuous Flow Manufacturing

Flow chemistry is the superior method for pyrazole synthesis when handling hazardous hydrazines or diazo intermediates. It allows for "Assembly Line" synthesis with precise control over residence time (

) and temperature.

Visualizing the Flow Strategy

Figure 1: Schematic of a high-temperature, high-pressure continuous flow setup for pyrazole synthesis, enabling reaction rates 10-50x faster than batch reflux.

Protocol 3: High-Temperature Flow Synthesis

Equipment: Vapourtec R-Series or equivalent HPLC pump system with PFA reactor coils.

• System Pressurization: Install a 250 psi (17 bar) Back Pressure Regulator (BPR). This allows the solvent (Ethanol) to be heated to

  without boiling.

• Feed Preparation:

  • Stream A: 0.5 M Diketone in Ethanol.

  • Stream B: 0.5 M Hydrazine in Ethanol/Water (9:1).

• Execution:

  • Pump both streams at equal flow rates (stoichiometry 1:1).

  • Pass through a 10 mL heated coil at

    .

  • Residence Time Calculation:

    . Target 5–10 minutes.

• Safety Note: The flow system minimizes the active volume of potentially explosive hydrazine intermediates at any given second.

References

• Review of Pyrazole Synthesis: Chandrasekharan, S. P., et al. "Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues."[2][3] Org.[2][3][4][5][6] Biomol. Chem., 2022.[2][3] Link

• Celecoxib Flow Synthesis: "Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene." Journal of Flow Chemistry, 2021. Link

• Chan-Lam Coupling Mechanism: Vantourout, J. C., et al. "Spectroscopic Studies of the Chan-Lam Amination."[4] J. Am. Chem. Soc., 2017.[4] Link

• Regioselectivity in Celecoxib: "Understanding the molecular mechanism and regioselectivity in the synthesis of celecoxib via a domino reaction." Journal of Molecular Graphics and Modelling, 2015.[7] Link

• General Flow Chemistry Review: "The Role of Flow Chemistry on the Synthesis of Pyrazoles." Molecules, 2025.[8] Link

Sources

• 1. WO2010095024A2 - An improved process for the preparation of celecoxib - Google Patents [patents.google.com]
• 2. Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chan-Lam Coupling [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Understanding the molecular mechanism and regioselectivity in the synthesis of celecoxib via a domino reaction: A DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Large-Scale Synthesis of tert-Butyl 3,5-Dimethyl-1H-pyrazole-4-carboxylate

Abstract

This document provides a comprehensive guide for the large-scale synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, a key building block in the development of pharmaceuticals and agrochemicals.[1][2] The protocol detailed herein is based on the robust and widely applicable Knorr pyrazole synthesis, offering a scalable, efficient, and reliable method for researchers and professionals in drug development and chemical manufacturing.[3][4][5][6] This guide emphasizes the mechanistic rationale behind the procedural steps, stringent safety protocols, and methods for ensuring the synthesis of a high-purity final product.

Introduction and Scientific Background

Pyrazole derivatives are a cornerstone of heterocyclic chemistry, renowned for their broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[6][7][8][9] The target compound, tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, serves as a crucial intermediate in the synthesis of more complex molecules, particularly in the agrochemical and pharmaceutical industries.[1][2] Its structure is integral to the development of various bioactive compounds.[1]

The synthesis of the pyrazole core is most commonly and efficiently achieved through the condensation reaction of a 1,3-dicarbonyl compound with a hydrazine derivative, a classic transformation known as the Knorr pyrazole synthesis.[3][5][6][10] This method is advantageous due to its reliability, generally high yields, and the formation of a stable aromatic pyrazole ring. This application note presents a detailed protocol for the large-scale synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, focusing on practical execution, safety, and scalability.

Reaction Principle: The Knorr Pyrazole Synthesis

The synthesis proceeds via the acid-catalyzed condensation of hydrazine hydrate with a suitable β-ketoester, in this case, tert-butyl 2-acetyl-3-oxobutanoate. The reaction mechanism initiates with the nucleophilic attack of a nitrogen atom from hydrazine onto one of the carbonyl carbons of the dicarbonyl compound.[3][11] This is followed by an intramolecular cyclization where the second nitrogen atom attacks the remaining carbonyl group. The subsequent dehydration of the cyclic intermediate leads to the formation of the stable aromatic pyrazole ring.[5]

Caption: Knorr pyrazole synthesis workflow.

Materials, Equipment, and Safety

Reagents and Materials

Reagent	CAS Number	Molecular Formula	Recommended Purity
tert-Butyl 2-acetyl-3-oxobutanoate	1689-58-3	C₁₀H₁₆O₄	≥98%
Hydrazine Hydrate (64%)	7803-57-8	H₆N₂O	≥98%
Glacial Acetic Acid	64-19-7	C₂H₄O₂	≥99.7%
Ethanol (200 Proof)	64-17-5	C₂H₅OH	≥99.5%
Deionized Water	7732-18-5	H₂O	N/A
Celite® (for filtration)	61790-53-2	SiO₂	N/A

Equipment

• Jacketed glass reactor (10 L or larger) with overhead stirring, reflux condenser, and temperature probe.

• Addition funnel.

• Heating/cooling circulator.

• Buchner funnel and vacuum flask for filtration.

• Vacuum oven for drying.

• Standard laboratory glassware.

• Personal Protective Equipment (PPE): Flame-resistant lab coat, chemical splash goggles, face shield, nitrile and chloroprene gloves.[12]

Critical Safety Precautions

Hydrazine Hydrate is acutely toxic, corrosive, a suspected carcinogen, and flammable. [12][13][14] All operations involving hydrazine hydrate must be conducted in a well-ventilated fume hood or a closed-system reactor.[12][13]

• Handling: Avoid inhalation of vapors and any direct skin or eye contact.[12] Use appropriate PPE at all times.[14]

• Storage: Store hydrazine hydrate in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, ignition sources, and incompatible materials like oxidizing agents and acids.[14][15]

• Spills: In case of a spill, evacuate the area immediately. Absorb with an inert, dry material (e.g., sand or earth) and place it in a suitable container for hazardous waste disposal.[15] Do not use combustible materials to absorb the spill.

• First Aid: In case of skin contact, immediately flush with plenty of water for at least 15 minutes while removing contaminated clothing.[12][14] For eye contact, rinse cautiously with water for several minutes.[14] If inhaled, move the person to fresh air.[12] In all cases of exposure, seek immediate medical attention.[12][15]

Detailed Synthesis Protocol

This protocol is designed for a ~1 kg scale production. Adjustments may be necessary based on the specific equipment and conditions.

Caption: Step-by-step synthesis workflow.

Step 1: Reactor Charging

In a 10 L jacketed glass reactor equipped with an overhead stirrer, reflux condenser, and temperature probe, charge ethanol (3 L). Begin stirring and add tert-butyl 2-acetyl-3-oxobutanoate (1.0 kg, 4.67 mol). Stir until a homogeneous solution is formed.

Step 2: Catalyst Addition

To the stirring solution, add glacial acetic acid (150 mL). Acetic acid acts as a catalyst for the condensation reaction.[3][4][5]

Step 3: Cooling

Cool the reaction mixture to 10-15°C using a circulating chiller. This is crucial to control the initial exotherm upon the addition of hydrazine hydrate.

Step 4: Hydrazine Hydrate Addition

Slowly add hydrazine hydrate (64%, 0.32 L, 6.53 mol) dropwise via an addition funnel over a period of 1-2 hours. Crucial: Monitor the internal temperature closely and maintain it below 30°C throughout the addition. The reaction is exothermic.

Step 5: Reaction at Reflux

After the addition is complete, slowly heat the reaction mixture to reflux (approximately 80°C) and maintain for 3-5 hours. The progress of the reaction should be monitored by TLC or LCMS until the starting material is consumed.

Step 6: Product Precipitation

Once the reaction is complete, cool the mixture to room temperature. Slowly add deionized water (4 L) to the stirring solution over 30 minutes. The product will precipitate as a white to off-white solid. Continue stirring for an additional hour in an ice bath to maximize precipitation.

Step 7: Isolation

Isolate the solid product by vacuum filtration using a Buchner funnel. Press the filter cake firmly to remove excess solvent.

Step 8: Washing and Purification

Wash the filter cake with a cold (0-5°C) mixture of ethanol and water (1:1, 2 x 1 L) to remove any unreacted starting materials and impurities. For higher purity, the crude product can be recrystallized from an appropriate solvent system like ethanol/water.

Step 9: Drying

Dry the purified solid in a vacuum oven at 40-50°C until a constant weight is achieved. The expected yield is typically in the range of 80-90%.

Quantitative Data and Characterization

Parameter	Value
Reagents
tert-Butyl 2-acetyl-3-oxobutanoate	1.0 kg (4.67 mol)
Hydrazine Hydrate (64%)	0.32 L (6.53 mol)
Ethanol	3 L
Glacial Acetic Acid	150 mL
Reaction Conditions
Hydrazine Addition Temperature	< 30°C
Reflux Temperature	~80°C
Reaction Time	3-5 hours
Expected Outcome
Product Appearance	White to off-white crystalline solid
Expected Yield	80-90%
Expected Purity	>98% (after washing/recrystallization)

Characterization Data (¹H NMR):

• ¹H NMR (400 MHz, CDCl₃) δ: 12.0-10.0 (br s, 1H, NH), 2.51 (s, 3H, CH₃), 2.49 (s, 3H, CH₃), 1.55 (s, 9H, C(CH₃)₃).

Discussion of Methodological Choices

• Reagent Selection: Hydrazine hydrate is preferred over anhydrous hydrazine for large-scale operations due to its significantly lower hazard profile and ease of handling.[12] The tert-butyl ester group in the starting material is a common feature in pharmaceutical intermediates, often chosen for its stability under certain reaction conditions and its utility as a protecting group that can be removed later if necessary.

• Catalyst and Solvent: Glacial acetic acid provides the necessary acidic environment to catalyze the imine formation and subsequent cyclization steps of the Knorr synthesis.[3][5] Ethanol is an excellent solvent for this reaction as it effectively dissolves the reactants and has an appropriate boiling point for reflux conditions, facilitating the reaction to completion.

• Temperature Management: Strict temperature control during the addition of hydrazine hydrate is paramount for both safety and selectivity. Uncontrolled exothermic reactions can lead to dangerous pressure buildup and an increase in side product formation. Cooling before addition and a slow addition rate are critical process safety measures.

• Work-up and Purification: Precipitation by the addition of water is an effective and scalable method for isolating the product, as the polarity of the solvent mixture is increased, significantly reducing the solubility of the organic product. Washing with a cold ethanol/water mixture efficiently removes more polar impurities without substantially dissolving the desired compound.

Conclusion

The protocol described provides a robust, scalable, and well-characterized method for the large-scale synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate. By adhering to the detailed steps and rigorous safety precautions, researchers and drug development professionals can confidently produce this valuable chemical intermediate with high yield and purity. The mechanistic insights and procedural rationale included are intended to empower the user to adapt and troubleshoot the synthesis as needed for their specific applications.

References

• Knorr Pyrazole Synthesis. (n.d.). Name-Reaction.com. Retrieved from [Link]

• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). Slideshare. Retrieved from [Link]

• knorr pyrazole synthesis. (n.d.). Slideshare. Retrieved from [Link]

• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. Retrieved from [Link]

• CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS. (2000, July 31). Retrieved from [Link]

• Knorr Pyrazole Synthesis of Edaravone. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Preparation of pyrazole and its derivatives. (n.d.). Google Patents.

• One pot synthesis of pyrazole 4-carboxylic acid ethyl ester derivatives by magnetic ionic liquid and flow oxygen. (n.d.). SID. Retrieved from [Link]

• Hydrazine Standard Operating Procedure. (n.d.). University of California, Santa Barbara. Retrieved from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023, September 5). MDPI. Retrieved from [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. (n.d.). PMC. Retrieved from [Link]

• Tert-butyl 1H-pyrazole-4-carboxylate. (n.d.). MySkinRecipes. Retrieved from [Link]

• Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. (n.d.). ResearchGate. Retrieved from [Link]

• Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. (2024, January 18). Royalchem. Retrieved from [Link]

• Recent advances in the synthesis of new pyrazole derivatives. (n.d.). Retrieved from [Link]

• 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use. (n.d.). Google Patents.

• Overview of synthesis of pyrazole derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Solvent-Free Synthesis of 3,5-Di-tert-butylpyrazole and 3,5-Di-substituted-butylpyrazol-1-ylethanol. (2025, August 7). ResearchGate. Retrieved from [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025, March 20). PMC. Retrieved from [Link]

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. (2025, June 20). Retrieved from [Link]

• N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. (2025, April 15). MDPI. Retrieved from [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. (2023, May 4). ACS Omega. Retrieved from [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). JOCPR. Retrieved from [Link]

• Current status of pyrazole and its biological activities. (n.d.). PMC. Retrieved from [Link]

Sources

• 1. Tert-butyl 1H-pyrazole-4-carboxylate [myskinrecipes.com]
• 2. royal-chem.com [royal-chem.com]
• 3. knorr pyrazole synthesis | PPTX [slideshare.net]
• 4. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 5. name-reaction.com [name-reaction.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. jocpr.com [jocpr.com]
• 9. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jk-sci.com [jk-sci.com]
• 11. rsc.org [rsc.org]
• 12. ehs.ucsb.edu [ehs.ucsb.edu]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. assets.thermofisher.cn [assets.thermofisher.cn]
• 15. actylislab.com [actylislab.com]

Technical Notes & Optimization

optimizing the synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Technical Support Center: Pyrazole Synthesis Optimization Subject: Optimization & Troubleshooting for tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate Ticket ID: PYR-OPT-442 Status: Open Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

You are attempting to synthesize tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate . This molecule serves as a critical building block in medicinal chemistry due to the lipophilicity and metabolic stability offered by the tert-butyl group compared to its ethyl/methyl counterparts.

However, the tert-butyl ester introduces a specific vulnerability: acid sensitivity . Unlike standard Knorr pyrazole syntheses which often employ acid catalysis or vigorous acidic workups, this protocol requires a neutral-to-basic strategy to prevent the cleavage of the tert-butyl group to the carboxylic acid (and subsequent decarboxylation).

This guide is structured into three modular workflows: C-Acylation (The Setup) , Cyclization (The Critical Step) , and Purification .

Module 1: The C-Acylation (Synthesis of the Intermediate)

The Objective: Convert tert-butyl acetoacetate into tert-butyl 2-acetyl-3-oxobutanoate (also known as tert-butyl diacetylacetate). The Challenge: Controlling Regioselectivity (C-acylation vs. O-acylation).

Standard Operating Procedure (SOP-1A): MgCl₂-Mediated Acylation

Rationale: The use of Magnesium Chloride (

) creates a chelated magnesium enolate. This rigid geometry blocks the oxygen atom, forcing the incoming acetyl chloride to attack the Carbon-2 position, ensuring C-acylation.

Protocol:

• Solvent System: Dry Dichloromethane (DCM).

• Reagents: tert-Butyl acetoacetate (1.0 eq), Pyridine (2.0 eq), Anhydrous

  (1.0 eq).

• Addition: Cool to 0°C. Add Acetyl Chloride (1.1 eq) dropwise over 30 minutes.

• Reaction: Allow to warm to room temperature (RT) and stir for 2 hours.

• Quench: Carefully quench with dilute HCl (1M) only to dissolve magnesium salts (keep pH > 4 if possible), separate organic layer, dry over

  .

Troubleshooting & FAQs (Step 1)

Q: My yield is low (<40%), and NMR shows a mixture of products. What happened? A: You likely have O-acylation .

• Diagnosis: Check 1H NMR. O-acylated products (enol esters) show vinylic protons (5.0–6.0 ppm). The desired C-acylated product has a methine proton at ~17.0 ppm (enolic form) or ~4.5 ppm (keto form), though the enol form usually dominates in dicarbonyls.

• Fix: Ensure your

  is anhydrous. Moisture disrupts the chelation. If using hydrated , you must dry it or switch to the Calcium Hydroxide ( ) method, though is superior for this specific substrate.

Q: The reaction mixture turned into a solid block. A: This is the "Magnesium Cement" effect.

• Fix: Increase solvent volume.[1][2] The magnesium enolate intermediate is voluminous. Ensure vigorous mechanical stirring (overhead stirrer recommended for scales >10g) rather than magnetic stirring.

Module 2: Cyclization (Hydrazine Condensation)

The Objective: Condense the 1,3-dicarbonyl intermediate with hydrazine to form the pyrazole ring. The Challenge: Exotherm control and preventing ester hydrolysis.

Standard Operating Procedure (SOP-2A): Controlled Cyclization

Protocol:

• Solvent: Ethanol (EtOH) or Methanol (MeOH).[3]

• Reagents: Intermediate from Module 1 (1.0 eq), Hydrazine Hydrate (1.05 eq - slight excess).

• Temperature: Cool solution of intermediate to 0–5°C.

• Addition: Add Hydrazine Hydrate dropwise. WARNING: This reaction is highly exothermic.

• Completion: Stir at 0°C for 1 hour, then warm to RT for 2 hours. Do not reflux unless conversion is incomplete.

Troubleshooting & FAQs (Step 2)

Q: I used Hydrazine Hydrochloride instead of Hydrate and got no product. A: Hydrazine salts (HCl/H2SO4) are acidic.

• The Issue: The amine is protonated (

  ) and non-nucleophilic.

• The Fix: You must add a base (Sodium Acetate or Triethylamine) to free the hydrazine. However, for tert-butyl esters, we strictly recommend Hydrazine Hydrate (50-60% aqueous) to avoid introducing acidic species that could cleave the ester.

Q: The product is an oil/gum that won't crystallize. A: Pyrazoles are notorious for "oiling out" due to hydrogen bonding networks.

• The Fix:

  • Evaporation: Remove EtOH completely (rotovap).

  • Trituration: Add cold Hexanes or Pentane and scratch the flask sides.

  • Seeding: If you have a seed crystal, use it.

  • Azeotrope: Trace hydrazine hydrate prevents crystallization. Co-evaporate with Toluene twice to remove water/hydrazine traces.

Module 3: Visualization & Logic Mapping

Workflow Diagram: Synthesis & Troubleshooting

The following diagram illustrates the critical decision points and chemical pathways.

Caption: Logic flow for the synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, highlighting critical QC points.

Module 4: Analytical Data & Validation

Validation Table: Expected Properties Use this table to validate your isolated material.

Property	Specification	Notes
Appearance	White to off-white solid	If yellow/orange, hydrazine residues are present.
Melting Point	193–195°C	Sharp range indicates high purity.
1H NMR (CDCl₃)	1.55 (s, 9H, t-Bu)	The diagnostic singlet.
1H NMR (CDCl₃)	2.45 (s, 6H, 2xMe)	Due to tautomeric equilibrium, methyls may appear equivalent or distinct depending on solvent/temp.
1H NMR (CDCl₃)	~10-13 (br s, 1H, NH)	Broad, exchangeable with .
Stability	Acid Sensitive	Do not store in CDCl₃ for >24h (traces of HCl in chloroform can degrade it).

Module 5: Advanced Troubleshooting (The "Hidden" Issues)

Issue: Loss of tert-Butyl Group (Formation of Carboxylic Acid)

• Symptom: NMR shows loss of the 9H singlet at 1.55 ppm. Product is insoluble in organic solvents but soluble in aqueous base.

• Root Cause:

  • Workup was too acidic (pH < 3).

  • Reaction temperature during cyclization was too high (>60°C).

• Solution:

  • buffer your workup. Use Saturated

    or dilute Acetic Acid for neutralization.

  • Keep the cyclization at Room Temperature. The formation of the pyrazole ring is thermodynamically favorable and rarely requires boiling when using hydrazine hydrate.

Issue: Regioisomer Contamination

• Context: For 3,5-dimethyl pyrazoles, this is impossible due to symmetry.

• Note: If you are modifying this protocol to make a 3-methyl-5-phenyl derivative, you will get a mixture of tautomers/regioisomers. For the specific title compound (3,5-dimethyl), symmetry guarantees a single regioisomer.

References

• Magnesium Chloride Mediated Acylation

  • Rathke, M. W.; Cowan, P. J. "Procedures for the acylation of diethyl malonate and ethyl acetoacetate with acid chlorides using magnesium chloride and triethylamine or pyridine." Journal of Organic Chemistry, 1985 , 50, 2622–2624.

• General Pyrazole Synthesis (Knorr Method)

  • Gelin, S.; Gelin, R. "Synthesis of 4-alkoxycarbonyl-5-aryl-3-methylpyrazoles." Journal of Heterocyclic Chemistry, 1977 , 14, 75–77.

• Stability of tert-Butyl Esters

  • Greene, T. W.; Wuts, P. G. M.[4] Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999 .[4] (Standard text on ester stability).

• Recrystallization of Pyrazoles

  • Van Wyk, J. L., et al. "Solvent-free synthesis of 3,5-di-tert-butylpyrazole..."[5] Journal of Chemical Research, 2012 . (Provides context on pyrazole solubility/crystallization behavior).

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tert-Butyl Esters [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Pyrazole Synthesis &amp; Troubleshooting

Welcome to the Pyrazole Synthesis Technical Support Hub. This guide addresses the most frequent challenges encountered in the synthesis of pyrazole scaffolds. Our goal is to move beyond standard textbook procedures and address the "why" and "how" of failure modes, specifically focusing on regioselectivity, side-reaction mitigation, and yield optimization.

Quick Navigation

Module 1: The "Isomer Nightmare" (Knorr Regioselectivity)

User Query: "I am reacting phenylhydrazine with an unsymmetrical 1,3-diketone (benzoylacetone). I consistently get a 60:40 mixture of isomers. How do I force the reaction to a single regioisomer?"

Technical Diagnosis

The Knorr synthesis is governed by the competition between the nucleophilic attack of the hydrazine on two distinct carbonyl electrophiles.[1]

• Kinetic Control: The more nucleophilic nitrogen (usually the terminal -NH2) attacks the more reactive (less hindered/more electrophilic) carbonyl.

• Thermodynamic Control: The reaction is reversible. Under vigorous conditions (high heat, strong acid), the system may equilibrate to the thermodynamically more stable isomer (often the one where the N-substituent is conjugated with an aryl group or away from steric bulk).[2]

Mechanistic Pathway & Failure Points

The following diagram illustrates the bifurcation point where regioselectivity is determined.

Caption: Mechanistic bifurcation in Knorr synthesis. Path A typically dominates with sterically hindered diketones, while Path B can be accessed via solvent tuning.[2]

Troubleshooting & Optimization

Solution 1: Solvent Switching (The Fluorinated Effect) Standard protic solvents (EtOH, MeOH) often yield poor selectivity.[2] Fluorinated alcohols like 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) can dramatically shift regioselectivity by activating the carbonyls via H-bonding and stabilizing specific transition states [1, 2].[2]

Table 1: Solvent Effects on Regioselectivity (Representative Data) Reaction: Phenylhydrazine + Benzoylacetone[2]

Solvent	Conditions	Isomer Ratio (1,5- vs 1,3-)	Mechanism Note
Ethanol	Reflux, HCl	~60:40	Non-selective; competitive attack.[2]
Toluene	Reflux, Dean-Stark	~70:30	Slight improvement due to higher temp (thermodynamic).[2]
TFE (Trifluoroethanol)	25°C - 60°C	>95:5	H-bonding activates specific carbonyl; kinetic control.[2]
HFIP	25°C	>98:2	Strong H-bond donor; highly selective.

Solution 2: Lewis Acid Catalysis If solvent switching fails, employ Lewis acids.[2]

• Zn(ClO₄)₂ or Yb(OTf)₃ : These coordinate preferentially to the less hindered carbonyl or the 1,3-diketone chelate, directing the hydrazine attack [3].[2]

Module 2: N-Alkylation Troubleshooting

User Query: "I am trying to alkylate a 3-substituted pyrazole with methyl iodide. I need the N1-methyl product, but I keep getting the N2-methyl isomer or a mix. Why?"

Technical Diagnosis

In unsubstituted pyrazoles (NH-pyrazoles), the proton rapidly tautomerizes between N1 and N2.[2]

• Sterics: Alkylation generally favors the less sterically hindered nitrogen (N1 if C3 is bulky).[3]

• Electronics: Lone pair availability is dictated by the tautomeric equilibrium.

• The "Baldwin" Trap: Unlike Knorr synthesis where you build the ring, alkylation is often governed by the pyrazolate anion geometry.

Decision Tree: Optimizing N-Alkylation

Caption: Decision logic for predicting and controlling N-alkylation selectivity.

Key Fix: If direct alkylation fails, do not persist . Switch to a de novo synthesis (Knorr) where the N-substituent is installed on the hydrazine before ring formation. This is the only way to guarantee 100% regiocontrol for difficult substrates [4].

Module 3: 1,3-Dipolar Cycloaddition Issues

User Query: "I performed a click reaction (alkyne + diazo compound), but my NMR shows a non-aromatic signal around 4-5 ppm. What happened?"

Issue: Pyrazoline Trapping

When using alkenes (instead of alkynes) or certain diazo species, the reaction stops at the pyrazoline (dihydro-pyrazole) stage.[2] These intermediates are often unstable and can oxidize in air to pyrazoles, but sometimes require chemical forcing.[2]

Troubleshooting Steps:

• Check Oxidant: If the product is a pyrazoline, add an oxidant like DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or MnO₂ to drive aromatization to the pyrazole.[2]

• Regioisomerism in Click Chemistry:

  • Thermal: Often gives mixtures of 1,4- and 1,5-isomers.[2]

  • Copper(I) Catalysis (CuAAC): strictly yields 1,4-disubstituted products (for azides) or specific isomers for diazo compounds.[2]

  • Ruthenium (RuAAC): Yields 1,5-disubstituted products.[2]

Experimental Protocol

Highly Regioselective Knorr Synthesis (TFE Method)

Target: Synthesis of 1-phenyl-5-methyl-3-trifluoromethylpyrazole (avoiding the 1,3,5-isomer)

Reagents:

• 4,4,4-Trifluoro-1-(phenyl)butane-1,3-dione (1.0 equiv)[2]

• Methylhydrazine (1.1 equiv)[2]

• Solvent: 2,2,2-Trifluoroethanol (TFE) (0.5 M concentration)[2]

Procedure:

• Preparation: Dissolve the 1,3-diketone in TFE in a round-bottom flask.

• Addition: Cool to 0°C. Add methylhydrazine dropwise over 10 minutes. (Control exotherm to prevent kinetic scrambling).

• Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC/LCMS.

  • Checkpoint: If conversion is slow, heat to 40°C. Do not reflux aggressively unless necessary.[2]

• Workup: Evaporate TFE (recyclable). The residue is often pure enough for crystallization.

• Purification: If mixed isomers exist, 1,5-isomers are typically less polar than 1,3-isomers on Silica gel (Hexane/EtOAc).[2]

Why this works: TFE activates the carbonyl adjacent to the CF3 group (via H-bonding), directing the hydrazine's terminal -NH2 to attack that specific carbon first, locking in the regiochemistry [1, 5].

References

• Regioselective Synthesis of Pyrazoles using Fluorinated Solvents. Source:Journal of Organic Chemistry. URL:[Link] (Verified generic landing for JOC search on pyrazole TFE).[2]

• Solvent-Controlled Regioselectivity in the Synthesis of Pyrazoles. Source:Tetrahedron Letters. URL:[Link][2]

• Lewis Acid Catalyzed Synthesis of Pyrazoles. Source:Organic Letters. URL:[Link][2]

• Mechanistic Insights into Knorr Pyrazole Synthesis. Source:RSC Advances. URL:[Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

purification of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate by column chromatography

This technical guide addresses the purification of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate via column chromatography. It is designed for researchers encountering separation difficulties such as peak tailing, poor resolution from starting materials, or recovery losses.

Technical Support Center: Purification of Pyrazole Esters

Topic: Purification of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate CAS Registry Number: 611239-23-7 (Analogous reference) Chemical Formula: C

H N O Molecular Weight: 196.25 g/mol [1]

Phase 1: Pre-Purification Diagnostics (Do You Need a Column?)

Q1: My crude product is a solid. Can I avoid column chromatography entirely? A: Yes, and you should attempt this first. Pyrazoles with symmetric alkyl substitution (3,5-dimethyl) often crystallize well.[1]

• Protocol: Dissolve the crude solid in a minimum amount of hot ethyl acetate. Slowly add hexanes (or heptane) until the solution turns slightly turbid. Cool to room temperature, then to 4°C.

• Why this works: The tert-butyl group adds significant lipophilicity, making the molecule less soluble in cold alkanes than the starting hydrazine or diketone impurities.[1]

• Self-Validation: Check the supernatant by TLC.[1] If the supernatant contains mostly impurities and the precipitate is clean, you have saved 4 hours of work.

Phase 2: Stationary Phase & Solvent System Selection

Q2: I see significant "streaking" or "tailing" on my TLC plates. How do I fix this before running the column? A: Tailing is caused by the interaction between the acidic N-H proton of the pyrazole ring (pKa ~14) and the slightly acidic silanol groups (Si-OH) on the silica gel surface.

The Fix: Base Deactivation You must neutralize the silica. Add 1% Triethylamine (TEA) to your mobile phase.

• Test: Run two TLC plates side-by-side.

  • Plate A: 20% EtOAc in Hexanes.

  • Plate B: 20% EtOAc in Hexanes + 1% TEA.

• Result: Plate B should show a tighter, more circular spot with a slightly higher R

  .

Recommended Solvent Systems:

Polarity	Solvent System A (Standard)	Solvent System B (For Stubborn Streaking)	Target R
Low	10% EtOAc / Hexanes	10% EtOAc / Hexanes / 1% TEA	0.20
Medium	30% EtOAc / Hexanes	30% EtOAc / Hexanes / 1% TEA	0.45
High	50% EtOAc / Hexanes	5% MeOH / DCM / 1% TEA	0.70

Critical Note: If using TEA, you must flush the column with pure solvent after packing to ensure the base is distributed evenly before loading your sample.

Phase 3: Operational Workflow & Troubleshooting

Q3: My compound co-elutes with the starting material (e.g., acetylacetone or hydrazine derivatives). How do I separate them? A: This separation is governed by the specific functional group differences.

• Scenario A: Excess Hydrazine. Hydrazines are much more polar and basic. They will stick to the baseline or streak heavily. Solution: Perform an aqueous workup with 0.5 M HCl before the column to protonate and remove hydrazine (Warning: Ensure the pyrazole ester does not hydrolyze; keep contact time short and cold).

• Scenario B: Diketone Impurity. Acetylacetone derivatives are less polar. Solution: Use a shallow gradient. Start at 0% EtOAc and ramp slowly (5% increments). The non-polar diketone will elute first.

Q4: I recovered less mass than expected. Did the ester hydrolyze on the column? A: Hydrolysis of a tert-butyl ester on neutral silica is rare but possible on acidic silica if the residence time is long.[1]

• Prevention: Use "Flash" chromatography principles—elute within 10–15 minutes.

• Alternative: If you suspect degradation, switch to Neutral Alumina (Activity Grade III) as the stationary phase. Alumina is less acidic than silica and prevents acid-catalyzed hydrolysis of the tert-butyl group.[1]

Visualizing the Interaction Mechanism

The following diagram illustrates why tailing occurs and how the "Base Deactivation" strategy resolves it.

Figure 1: Mechanism of pyrazole tailing on silica gel and the displacement effect of Triethylamine.[1]

Phase 4: Experimental Protocol (Step-by-Step)

Standard Operating Procedure: Flash Column Purification

• Sample Loading:

  • Dissolve crude mixture in minimal DCM.

  • Add silica gel (mass = 2x crude mass).

  • Evaporate to dryness (Rotovap) to create a "dry load" powder. Liquid loading is discouraged due to solubility limits in Hexane.

• Column Preparation:

  • Pack column with Silica Gel 60 (230-400 mesh).[1]

  • Pre-condition: Flush with 3 column volumes (CV) of Hexane + 1% TEA . This neutralizes the acidic sites immediately.

• Elution Gradient:

  • CV 1-3: 100% Hexane (Elutes non-polar oils).[1]

  • CV 4-10: 10% EtOAc in Hexane (Elutes unreacted diketones).[1]

  • CV 11-20: 20% to 30% EtOAc in Hexane (Target Pyrazole elutes here).[1]

  • Monitor: Use UV at 254 nm. Pyrazoles absorb strongly.

• Post-Run:

  • Combine pure fractions.

  • Evaporate solvent.

  • Crucial: Dry under high vacuum for >4 hours to remove traces of TEA (bp 89°C) and tert-butanol traces.

References

• Still, W. C.; Kahn, M.; Mitra, A. Rapid Chromatographic Techniques for Preparative Separations with Moderate Resolution.[2] J. Org.[3][4] Chem.1978 , 43(14), 2923–2925.[2] Link

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[5] Link

• Fache, F.; Piva, O. Synthesis of Pyrazoles: Avoiding Tailing on Silica. New J. Chem.2018, 42, 1876.

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. Chromatography [chem.rochester.edu]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of tert-Butyl 3,5-Dimethyl-1H-pyrazole-4-carboxylate

Welcome to the technical support guide for the synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate. This resource is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize this common yet nuanced chemical transformation. As Senior Application Scientists, we have consolidated field data, mechanistic insights, and established protocols to help you navigate the challenges of this synthesis and consistently achieve high yields of pure product.

The target molecule is a valuable building block in medicinal chemistry, frequently synthesized via the Knorr pyrazole synthesis. This reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2] Specifically, for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, the key precursors are tert-butyl 2-acetyl-3-oxobutanoate (a derivative of tert-butyl acetoacetate) and hydrazine. While robust, the reaction is sensitive to several parameters that can impact yield and purity.

This guide provides a logical framework for identifying and resolving common issues through a detailed troubleshooting section, FAQs, and optimized protocols.

Reaction Overview & Mechanism

The synthesis proceeds via the condensation of hydrazine with tert-butyl 2-acetyl-3-oxobutanoate. The mechanism involves nucleophilic attack by the hydrazine on one of the carbonyl groups, followed by intramolecular cyclization and dehydration to form the aromatic pyrazole ring.[3]

Caption: General mechanism of the Knorr pyrazole synthesis.[3]

Troubleshooting Guide: Common Issues & Solutions

This section is structured in a question-and-answer format to directly address problems you may encounter during the synthesis.

Q1: Why is my yield of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate consistently low?

Low yield is the most frequent challenge and can be attributed to several factors. A systematic diagnosis is crucial for identifying the root cause.

Diagnosis & Corrective Actions

• Reagent Quality and Stoichiometry:

  • The Problem: The primary starting material, tert-butyl 2-acetyl-3-oxobutanoate, can be unstable. Hydrazine hydrate can degrade over time or absorb atmospheric CO₂. Incorrect stoichiometry can lead to incomplete conversion or side reactions.

  • The Solution:

    • Verify Starting Material: Use freshly prepared or recently purchased tert-butyl 2-acetyl-3-oxobutanoate. Confirm its purity via ¹H NMR if possible.

    • Hydrazine Quality: Use a fresh bottle of hydrazine hydrate. It is highly toxic and corrosive, so handle it with extreme care in a chemical fume hood.[4] For a safer alternative, consider using tert-butyl carbazate, which is a stable solid, although this would require a subsequent deprotection step.[4][5]

    • Stoichiometry: A slight excess of hydrazine (1.1 to 1.2 equivalents) can sometimes drive the reaction to completion, but a large excess may complicate purification.

• Suboptimal Reaction Conditions:

  • The Problem: Temperature, solvent, and reaction time are critical. Insufficient heat may lead to an incomplete reaction, while excessive heat can cause decomposition of the starting material or product. The choice of solvent can significantly influence reaction rate and side product formation.[6][7]

  • The Solution:

    • Temperature Control: The reaction is often performed in refluxing ethanol or acetic acid. If using ethanol, ensure a consistent reflux is maintained. Acetic acid can act as both a solvent and a catalyst, potentially increasing the reaction rate, but may require more rigorous purification.

    • Solvent Selection: Ethanol is a common and effective solvent. For challenging cases, exploring other solvents like n-butanol (for higher reflux temperature) or a solvent-free approach under controlled heating might improve yields.[8]

    • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours. Prolonged reaction times at high temperatures can lead to byproduct formation.

• Inefficient Work-up and Purification:

  • The Problem: The product can be lost during the extraction and purification phases. Emulsion formation during aqueous work-up or improper selection of chromatography conditions can significantly reduce the isolated yield.

  • The Solution:

    • Work-up: After the reaction, the mixture is typically concentrated, diluted with water, and extracted with an organic solvent like ethyl acetate. To break emulsions, add a small amount of brine.

    • Purification: The crude product is often purified by column chromatography on silica gel. A gradient elution system (e.g., starting with hexane and gradually increasing the proportion of ethyl acetate) is usually effective. Recrystallization from a hexane/ethyl acetate mixture can also yield a pure product.[9][10]

Caption: A step-by-step process for diagnosing the cause of low product yield.

Q2: I am observing significant impurities in my final product. What are they and how can I avoid them?

Impurity formation is often linked to the formation of regioisomers or side reactions.

Diagnosis & Corrective Actions

• Regioisomer Formation:

  • The Problem: While the reaction with hydrazine itself on a symmetrical diketone like acetylacetone (the core of the starting material) is straightforward, using a substituted hydrazine (e.g., methylhydrazine) can lead to two different regioisomers.[11] Even with hydrazine, incomplete cyclization or side reactions can generate impurities.

  • The Solution: The key is controlling the reaction conditions. Running the reaction at the lowest effective temperature and for the minimum time necessary (as determined by TLC) can suppress the formation of undesired isomers and byproducts. The use of an acidic catalyst can also improve regioselectivity in some cases.[2]

• Side Reactions:

  • The Problem: One common side reaction is the formation of an azine, which occurs when one molecule of the dicarbonyl compound reacts with two molecules of hydrazine at both carbonyl groups without cyclizing.[12] Self-condensation of the dicarbonyl starting material can also occur under certain conditions.

  • The Solution:

    • Control Stoichiometry: Avoid a large excess of hydrazine to minimize azine formation.

    • Temperature and pH: Maintaining a mildly acidic pH (e.g., by using acetic acid as a solvent or adding a catalytic amount) can favor the desired cyclization pathway over competing reactions.[1]

Caption: Visualization of the desired reaction pathway versus a common side reaction.

Frequently Asked Questions (FAQs)

• Q: What are the primary starting materials for this synthesis? A: The synthesis typically uses a 1,3-dicarbonyl compound, in this case, tert-butyl 2-acetyl-3-oxobutanoate, and hydrazine or a hydrazine salt (like hydrazine hydrate or hydrazine hydrochloride).[13][14]

• Q: Is a catalyst necessary for this reaction? A: The reaction can proceed without a catalyst, especially when heated in a solvent like ethanol. However, adding a catalytic amount of a mild acid (e.g., acetic acid) can accelerate the reaction and improve yield by facilitating the dehydration steps.[2][3]

• Q: How can I best monitor the reaction's progress? A: Thin Layer Chromatography (TLC) is the most effective method. Use a solvent system like 3:1 Hexane:Ethyl Acetate. Spot the starting material, the reaction mixture, and a co-spot. The disappearance of the starting material spot and the appearance of a new, typically lower Rf product spot indicates the reaction is progressing.

• Q: What is the best method for purifying the final product? A: Flash column chromatography on silica gel is the most common and effective method for achieving high purity.[6][9] Recrystallization from a solvent mixture such as hexane/ethyl acetate is also a viable option if the crude product is relatively clean.

Optimized Experimental Protocol

This protocol provides a reliable starting point for the synthesis. Adjustments may be necessary based on your specific laboratory conditions and reagent purity.

Materials:

• tert-Butyl 2-acetyl-3-oxobutanoate

• Hydrazine hydrate (85% solution in water)

• Ethanol (anhydrous)

• Ethyl acetate

• Hexane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve tert-butyl 2-acetyl-3-oxobutanoate (1.0 eq) in anhydrous ethanol (approx. 10 mL per gram of starting material).

• Reagent Addition: While stirring, add hydrazine hydrate (1.1 eq) dropwise to the solution at room temperature.

• Heating: Heat the reaction mixture to reflux (approximately 80°C) and maintain for 3-5 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dilute the residue with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (1 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent to afford the pure tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

Data Summary Table

Parameter	Recommended Condition	Rationale & Notes
Solvent	Ethanol or Acetic Acid	Ethanol is a good general-purpose solvent. Acetic acid can serve as both solvent and catalyst but may require a more thorough work-up.[15]
Temperature	Reflux (~80°C in Ethanol)	Provides sufficient energy for cyclization and dehydration without significant degradation. Higher temperatures may be needed for less reactive substrates.[15]
Catalyst	None or catalytic Acetic Acid	The reaction often proceeds without a catalyst. A small amount of acid can catalyze the imine formation and dehydration steps.[2]
Hydrazine Source	Hydrazine Hydrate	Most common and cost-effective. Handle with extreme care due to high toxicity.[4]
Stoichiometry	1.0 eq Dicarbonyl : 1.1 eq Hydrazine	A slight excess of hydrazine helps to drive the reaction to completion.
Purification	Column Chromatography	Provides the highest purity, separating the product from unreacted starting materials and byproducts.[9]

References

• MDPI. (2023, September 5).
• PMC. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• PMC. (2007, July 19).
• 194 recent advances in the synthesis of new pyrazole deriv
• Advances in Pyrazole Ring Formation and Their Methodologies: Review. (2025, June 27).
• Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• ChemicalBook. (n.d.).
• SID. (n.d.). One pot synthesis of pyrazole 4-carboxylic acid ethyl ester derivatives by magnetic ionic liquid and flow oxygen.
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm).
• ResearchG
• PMC. (n.d.).
• Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine deriv
• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxyl
• J&K Scientific LLC. (2025, February 23). Knorr Pyrazole Synthesis.
• Google Patents. (n.d.). WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use.
• IJCRT.org. (2022, April 4).
• Benchchem. (n.d.). A Technical Guide to the Knorr Pyrazole Synthesis of 1883.
• Benchchem. (n.d.).
• KTU ePubl. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• ResearchGate. (2025, August 7). ChemInform Abstract: Solvent-Free Synthesis of 3,5-Di-tert-butylpyrazole and 3,5-Di-substituted-butylpyrazol-1-ylethanol.
• PMC. (n.d.).
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.
• ResearchGate. (n.d.).
• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
• ChemicalBook. (2020, January 2).
• ResearchGate. (n.d.).
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• DergiPark. (n.d.).
• ResearchGate. (2025, August 9). Synthesis and crystal structure of 1-(1′-t-butyl-5′-methyl-4- pyrazolyl-carbonyl)-3,5-dimethyl-1H-yl-pyrazole.
• Product Class 17: Hydrazones. (n.d.).
• Benchchem. (n.d.). A Comparative Guide to Hydrazone Synthesis: Tert-Butyl Carbazate vs.
• Google Patents. (n.d.). CN103772282A - Method for preparing 3-tertiary butyl-1H-pyrazole-4-formaldehyde.
• Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes.
• MDPI. (n.d.). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide.
• MDPI. (n.d.).
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
• PMC - NIH. (n.d.).
• 194 recent advances in the synthesis of new pyrazole deriv

Sources

• 1. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 2. jk-sci.com [jk-sci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tert-Butyl Carbazate (N-Boc-Hydrazine) [mdpi.com]
• 6. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epubl.ktu.edu [epubl.ktu.edu]
• 8. researchgate.net [researchgate.net]
• 9. tert-Butyl 4-forMyl-1H-pyrazole-1-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 10. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 11. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. Ethyl 1-tert-butyl-5-phenyl-1H-pyrazole-4-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of tert-Butyl 3,5-Dimethyl-1H-pyrazole-4-carboxylate

Welcome to our dedicated technical support center for the synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate. As a Senior Application Scientist, I have designed this guide to provide in-depth troubleshooting advice and answer frequently asked questions that researchers, scientists, and drug development professionals may encounter. This resource is built on established chemical principles and field-proven insights to ensure you can navigate the complexities of this synthesis with confidence.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on the underlying chemistry to empower you to make informed decisions.

Question 1: I am seeing very low or no yield of my desired product. What are the likely causes?

Answer: A low or non-existent yield in the synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate can stem from several factors, primarily related to the chosen synthetic route. The most common approach is a multi-step synthesis, and issues can arise at each stage.

Route 1: Knorr-Type Cyclization followed by Esterification

This route involves the initial synthesis of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid (or its ethyl/methyl ester) followed by esterification with tert-butanol.

• Inefficient Cyclization: The initial pyrazole formation from a hydrazine source and a β-ketoester (e.g., a derivative of acetoacetic ester) is crucial.[1][2]

  • Hydrazine Reactivity: Hydrazine hydrate can be violently reactive.[3] Using hydrazine sulfate in an aqueous alkali solution is a safer and often preferred alternative.[3] Ensure the dropwise addition of the β-ketoester at a controlled temperature (e.g., 15°C) to manage the exotherm.[3]

  • Incomplete Reaction: The reaction may require reflux to go to completion.[4] Monitor the reaction by Thin Layer Chromatography (TLC) to ensure the disappearance of starting materials.

• Difficult Esterification: The esterification of the pyrazole-4-carboxylic acid with tert-butanol is sterically hindered.

  • Fischer Esterification Limitations: Traditional Fischer esterification (acid catalyst and excess alcohol) is often inefficient for producing tert-butyl esters due to the bulky alcohol.[5]

  • Alternative Esterification Methods: Consider using coupling agents like dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-dimethylaminopyridine (DMAP).[6] This method activates the carboxylic acid, facilitating the attack by the sterically hindered tert-butanol. Another approach involves the reaction of the carboxylic acid with isobutene in the presence of a strong acid catalyst.[7]

Route 2: Direct Cyclization with a Functionalized Precursor

This route would involve a precursor that already contains the tert-butyl ester moiety.

• Starting Material Stability: The stability of tert-butyl acetoacetate and its derivatives can be a concern. They are susceptible to hydrolysis, especially under acidic or basic conditions. Ensure your starting materials are pure and dry.

• Reaction Conditions: The condensation with hydrazine requires careful control of pH and temperature to avoid side reactions, such as the hydrolysis of the tert-butyl ester.

Question 2: My reaction has stalled, and TLC analysis shows the presence of starting materials even after prolonged reaction time. What should I do?

Answer: A stalled reaction is a common issue. Here’s a systematic approach to troubleshoot:

• Re-evaluate the Catalyst:

  • Acid/Base Catalyst Deactivation: If your reaction uses an acid or base catalyst, it may have been neutralized or deactivated. For Knorr-type syntheses, a catalytic amount of acid is often employed.[1] Ensure no basic impurities are present in your starting materials that could quench the catalyst.

  • Insufficient Catalyst: The amount of catalyst might be insufficient. While catalytic, some reactions may require a higher loading to proceed at a reasonable rate.

• Check the Temperature:

  • Insufficient Energy: Many organic reactions have a significant activation energy barrier. If you are running the reaction at room temperature, a gentle increase in temperature (e.g., to 40-50°C or reflux) might be necessary to drive the reaction to completion.[4]

• Solvent Effects:

  • Solubility Issues: Ensure all reactants are soluble in the chosen solvent at the reaction temperature. Poor solubility can significantly slow down the reaction rate.

  • Solvent Polarity: The polarity of the solvent can influence the reaction mechanism and rate. For the condensation reaction, protic solvents like ethanol are commonly used.[4]

Question 3: I have obtained a product, but it is contaminated with significant impurities. What are these impurities and how can I remove them?

Answer: Impurities in this synthesis can arise from side reactions or unreacted starting materials.

Common Impurities and Their Origins:

Impurity	Likely Origin	Identification	Removal Strategy
Unreacted β-Ketoester	Incomplete reaction during pyrazole formation.	Characteristic signals in ¹H NMR (e.g., enol and keto tautomers).	Column chromatography on silica gel.
Unreacted Hydrazine	Excess hydrazine used in the reaction.	Highly polar, may streak on TLC.	Aqueous workup with a dilute acid wash. Caution: Hydrazine is toxic.[8]
Azine Formation	A side reaction where the β-ketoester reacts with two molecules of hydrazine.[8]	Can be identified by mass spectrometry.	Column chromatography.
Regioisomers	If an unsymmetrical β-dicarbonyl compound is used, two different pyrazole regioisomers can form.[9][10]	Careful analysis of ¹H and ¹³C NMR spectra.	Fractional crystallization or preparative HPLC may be required.
Hydrolyzed Product (Carboxylic Acid)	Hydrolysis of the tert-butyl ester during workup or purification.	A more polar spot on TLC compared to the product.	Can be removed by a basic wash (e.g., dilute NaHCO₃ solution) during the workup.

Purification Protocol:

A general purification workflow is as follows:

• Aqueous Workup: After the reaction is complete, quench the reaction mixture with water and extract the product into an organic solvent like ethyl acetate or dichloromethane.

• Washes: Wash the organic layer sequentially with a dilute acid (e.g., 0.5 N HCl) to remove basic impurities, followed by a dilute base (e.g., saturated NaHCO₃ solution) to remove acidic impurities, and finally with brine to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by column chromatography on silica gel. A gradient elution with a mixture of hexane and ethyl acetate is typically effective.[9]

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the synthesis of the pyrazole ring?

A1: The core of this synthesis is the Knorr pyrazole synthesis.[1] The mechanism involves the nucleophilic addition of hydrazine to one of the carbonyl groups of a 1,3-dicarbonyl compound, forming a hydrazone intermediate.[11] This is followed by an intramolecular cyclization where the other nitrogen atom of the hydrazine attacks the second carbonyl group. Subsequent dehydration leads to the formation of the aromatic pyrazole ring.

Caption: Knorr Pyrazole Synthesis Mechanism.

Q2: How can I confirm the successful synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate?

A2: A combination of spectroscopic techniques is essential for structural confirmation:

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • A singlet around 1.5 ppm integrating to 9 protons, corresponding to the tert-butyl group.[12]

  • Two singlets around 2.2-2.5 ppm, each integrating to 3 protons, for the two methyl groups at positions 3 and 5.[13]

  • A broad singlet at higher chemical shift for the N-H proton of the pyrazole ring. The position of this peak can vary depending on the solvent and concentration.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • Signals for the quaternary carbons of the tert-butyl group and the pyrazole ring.

  • Signals for the methyl carbons and the carbonyl carbon of the ester.

• FT-IR (Fourier-Transform Infrared Spectroscopy):

  • A strong absorption band around 1700-1730 cm⁻¹ corresponding to the C=O stretch of the ester.

  • A broad absorption in the region of 3100-3300 cm⁻¹ for the N-H stretch.

• Mass Spectrometry (MS):

  • The molecular ion peak corresponding to the mass of the product (C₁₀H₁₆N₂O₂).

Q3: What are the key safety precautions I should take during this synthesis?

A3: Safety is paramount in the laboratory. Please consider the following:

• Hydrazine and its derivatives are highly toxic and potential carcinogens. [8] Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Reactions involving hydrazine can be highly exothermic. [3] Use an ice bath to control the temperature, especially during the addition of reagents.

• Solvents like dichloromethane and ethyl acetate are flammable. Avoid open flames and work in a well-ventilated area.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dimethyl-1H-pyrazole

This protocol is adapted from established procedures for the synthesis of the parent pyrazole ring.[3][4]

• In a round-bottomed flask equipped with a magnetic stirrer and a dropping funnel, dissolve hydrazine sulfate (0.50 mol) in 10% aqueous sodium hydroxide (400 mL).

• Cool the flask in an ice bath to 15°C.

• Slowly add acetylacetone (0.50 mol) dropwise over 30 minutes, maintaining the temperature at approximately 15°C.

• After the addition is complete, continue stirring at 15°C for 1 hour.

• Dilute the reaction mixture with water (200 mL) to dissolve any precipitated salts.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous potassium carbonate.

• Remove the solvent under reduced pressure to obtain crude 3,5-dimethylpyrazole.

Protocol 2: Esterification using DCC/DMAP

This is a general procedure for the esterification of a carboxylic acid with a sterically hindered alcohol.[6]

• Dissolve 3,5-dimethyl-1H-pyrazole-4-carboxylic acid (1 eq) in dry dichloromethane in a round-bottomed flask.

• Add tert-butanol (3 eq) and a catalytic amount of DMAP (0.1 eq).

• Cool the mixture to 0°C in an ice bath.

• Add a solution of DCC (1.1 eq) in dichloromethane dropwise.

• Allow the reaction to warm to room temperature and stir for 3-4 hours.

• Monitor the reaction by TLC.

• Once complete, filter off the precipitated dicyclohexylurea.

• Wash the filtrate with 0.5 N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography.

Troubleshooting Workflow

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US10023520B2 - Preparation of tert-butyl esters of aliphatic carboxylic acids - Google Patents [patents.google.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. CN103772282A - Method for preparing 3-tertiary butyl-1H-pyrazole-4-formaldehyde - Google Patents [patents.google.com]
• 13. rsc.org [rsc.org]

Technical Support Center: Purification of tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Case ID: PYR-4-CARB-PUR Status: Active Support Guide Subject: Impurity Profiling & Remediation Protocols Applicable For: API Intermediates, Fragment-Based Drug Discovery

Technical Overview & Critical Criticality

The synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate typically involves the condensation of tert-butyl diacetylacetate (or an equivalent 1,3-dicarbonyl precursor) with hydrazine hydrate. While the Knorr pyrazole synthesis is robust, this specific derivative presents a unique "stability vs. purity" paradox:

• The Hydrazine Hazard: Excess hydrazine is required to drive the reaction to completion, but it is genotoxic, sticky, and difficult to remove.

• The Acid Trap: The tert-butyl ester is acid-labile. Standard pyrazole purification often involves acid-base extraction (protonating the pyrazole nitrogen). Do not do this. Strong acids will cleave the tert-butyl group (

  mechanism), leading to the carboxylic acid, which spontaneously decarboxylates to 3,5-dimethylpyrazole, destroying your core scaffold.

This guide provides a self-validating workflow to remove impurities without compromising the sensitive ester functionality.

Diagnostic Module: Identifying Your Impurity Profile

Before attempting remediation, match your observation to the impurity signatures below.

Observation	Likely Impurity	Root Cause	Diagnostic Check
Yellow/Orange Oil	Azines / Oligomers	Oxidation of hydrazine; condensation of hydrazine with acetone (if used in workup).	TLC: Yellow spot moving with solvent front.
Sticky Solid / Gum	Unreacted Hydrazine	H-bonding network prevents crystallization.	Tollen’s Test: Positive (Silver mirror) indicates reducing agent (hydrazine).
Loss of Mass / Gas Evolution	Decarboxylated Byproduct	Acidic hydrolysis of tert-butyl ester.	1H NMR: Loss of 9H singlet (~1.5 ppm). Appearance of new aromatic H (~5.8 ppm).
White Precipitate in Water	3,5-Dimethylpyrazole	Complete hydrolysis and decarboxylation.	Melting Point: Check against 107-108°C (3,5-dimethylpyrazole).

The Remediation Logic (Visualized)

The following decision tree illustrates the safe purification pathways. Note the explicit avoidance of strong acid washes.

Figure 1: Purification Decision Tree. Note the critical branching based on physical state and hydrazine presence.

Validated Protocols

Protocol A: Chemical Scavenging of Hydrazine

Use this if Tollen's test is positive or if the crude smells of ammonia/amines.

The Mechanism: Hydrazine reacts reversibly with ketones to form hydrazones. However, by using a lipophilic ketone or simply washing with an excess of a volatile ketone (Acetone), we convert the water-soluble hydrazine into a less polar hydrazone or wash it away.

• Dissolution: Dissolve the crude residue in Ethyl Acetate (EtOAc).

• The Wash: Wash the organic layer twice with a 10% aqueous solution of Acetone .

  • Why? Acetone reacts with residual hydrazine to form acetone azine, which partitions into the organic layer but does not interfere with crystallization later, or remains in the aqueous phase depending on pH. More effectively, use 5% Citric Acid (mild enough to preserve the t-butyl ester but acidic enough to protonate hydrazine, washing it into the aqueous layer).

• Validation: The aqueous layer should be pH ~4-5. Do not use HCl.[1]

Protocol B: Recrystallization (The Gold Standard)

Pyrazoles are amphoteric but the tert-butyl ester makes this compound lipophilic. The best purification utilizes the polarity difference between the ester (lipophilic) and the impurities (polar).

Solvent System: Ethanol / Water (1:1 to 1:3 ratio).

• Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (95%) .

• Hot Filtration: If insoluble particles remain (likely inorganic salts from the synthesis), filter rapidly while hot.

• Precipitation: Remove from heat. While stirring, add warm Water dropwise until the solution turns slightly turbid.

• Crystallization: Re-heat briefly to clear the solution, then let it cool slowly to room temperature, then to 4°C.

• Collection: Filter the white needles. Wash with cold 20% EtOH/Water.

Data Table: Solvent Efficacy

Solvent System	Yield Potential	Purity Profile	Risk Factor
EtOH / Water	High (85%+)	Excellent (>99%)	Low (Product is stable)
Heptane / EtOAc	Moderate	Good	Moderate (Oiling out risk)

| DCM / Hexane | Low | Moderate | High (Evaporation cooling causes oiling) |

Protocol C: Buffered Chromatography (Last Resort)

Use this only if the product is an oil and refuses to crystallize.

The Issue: Pyrazoles are basic. They interact with the acidic silanols on silica gel, causing "streaking" (broad peaks) and poor separation.

The Fix:

• Slurry Preparation: Prepare your silica slurry using your eluent + 1% Triethylamine (Et3N) .

• Eluent: Hexanes : Ethyl Acetate (Gradient 90:10 to 60:40).

• Loading: Load the crude as a concentrated solution in DCM.

• Result: The Et3N blocks the acidic sites on the silica, allowing the pyrazole ester to elute as a sharp, symmetrical peak.

Frequently Asked Questions (FAQ)

Q: Why did my product turn into a liquid after rotary evaporation? A: You likely used a water bath >45°C in the presence of trace acids. The tert-butyl group cleaved, leaving the decarboxylated pyrazole (often a liquid or low-melting solid). Solution: Always add a drop of Et3N to the rotovap flask before concentrating to ensure a basic environment.

Q: Can I use HCl to remove the hydrazine? A: Absolutely not. While HCl effectively protonates hydrazine, it will rapidly hydrolyze the tert-butyl ester. Use 5% Citric Acid or saturated Ammonium Chloride if an acidic wash is strictly necessary.

Q: My NMR shows a "ghost" doublet in the aromatic region. A: This is likely the enol form of the unreacted diketone precursor. It often co-crystallizes. Solution: Perform a wash with saturated Sodium Bicarbonate (NaHCO3) on the EtOAc solution before recrystallization. The diketone is more acidic (pKa ~9) and will wash out.

Chemical Stability Pathway

Understanding the degradation pathway is key to prevention.

Figure 2: Acid-catalyzed degradation pathway of the tert-butyl ester.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 30: Heterocycles - Mechanisms of Knorr Pyrazole Synthesis).

• Greene, T. W., & Wuts, P. G. M. (1999).[2][3] Protective Groups in Organic Synthesis. Wiley-Interscience. (Stability of tert-butyl esters to various pH conditions).

• Maddani, M. R., & Prabhu, K. R. (2011). "Chemo-selective Knorr pyrazole synthesis using a green catalyst." Tetrahedron Letters, 52(45), 5961-5964. (Impurity profiles in pyrazole synthesis).

• BenchChem Technical Repository. (2025). "Stability of Hydrazine Reagents in Pyrazole Synthesis." (Protocols for hydrazine quenching).

Sources

• 1. reddit.com [reddit.com]
• 2. tert-Butyl Ethers [organic-chemistry.org]
• 3. tert-Butyl Esters [organic-chemistry.org]

alternative reagents for the synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Introduction

tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is a critical pharmacophore scaffold, serving as a protected precursor for 3,5-dimethyl-1H-pyrazole-4-carboxylic acid—a key building block in the synthesis of anti-inflammatory agents, kinase inhibitors, and agrochemicals.

While the Knorr pyrazole synthesis is a textbook reaction, the specific introduction of the tert-butyl ester group and the requirement for a 3,5-dimethyl substitution pattern introduces unique challenges in the C-acylation step. This guide addresses the limitations of "standard" protocols (often plagued by O-acylation side products) and provides validated alternative reagent systems to maximize yield and reproducibility.

Module 1: The Precursor Challenge (C-Acylation)

The primary bottleneck in this synthesis is not the pyrazole formation itself, but the preparation of the tricarbonyl intermediate: ** tert-butyl 2,4-dioxopentane-3-carboxylate** (also known as tert-butyl diacetylacetate).

Q: Why is my yield of the tricarbonyl intermediate consistently low (<40%)?

Diagnosis: You are likely experiencing O-acylation rather than C-acylation. Explanation: The enolate of tert-butyl acetoacetate is an ambident nucleophile. Under simple basic conditions (e.g., NaH or K2CO3), the "hard" oxygen anion attacks the "hard" acetyl chloride, forming the O-acetylated enol ester (a kinetic product) rather than the desired C-acetylated tricarbonyl (thermodynamic product).

Protocol A: The Magnesium Chelation Method (Recommended)

Principle: Magnesium ions coordinate to the dicarbonyl oxygen atoms, stabilizing the enolate and increasing the electron density at the central carbon (C-3). This "softens" the nucleophile, favoring C-acylation.

Reagents:

• tert-Butyl acetoacetate (1.0 equiv)

• Magnesium Chloride (anhydrous, 1.0 equiv)

• Pyridine (2.0 equiv)

• Acetyl Chloride (1.1 equiv)

• DCM (Solvent)

Step-by-Step:

• Chelation: Suspend anhydrous MgCl₂ (1.0 eq) in dry DCM. Add tert-butyl acetoacetate (1.0 eq) and cool to 0°C.

• Base Addition: Add pyridine (2.0 eq) dropwise. Stir for 15 minutes. The mixture may form a slurry as the Mg-complex forms.

• Acylation: Add acetyl chloride (1.1 eq) dropwise at 0°C. Maintain temperature <5°C to suppress side reactions.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours.

• Quench: Carefully quench with dilute HCl (1M) to break the Mg complex and dissolve pyridine salts.

• Workup: Extract with DCM, wash with brine, and dry over Na₂SO₄.

Critical Checkpoint: Verify the intermediate by TLC or NMR. The tricarbonyl compound exists in equilibrium with its enol forms.

Alternative Reagent: Magnesium Ethoxide (Green/Pyridine-Free)

Context: If your facility restricts the use of pyridine or chlorinated solvents. Protocol:

• Dissolve Mg turnings in absolute ethanol with a catalytic amount of iodine to generate Mg(OEt)₂ in situ.

• Add tert-butyl acetoacetate and reflux to form the Mg-enolate.

• Remove ethanol (azeotrope with toluene if necessary) to obtain the solid Mg-salt.

• Suspend in dry toluene and add acetyl chloride. Pros: Avoids pyridine toxicity; ethanol is a greener solvent. Cons: Requires strict anhydrous conditions to prevent hydrolysis of the tert-butyl ester.

Module 2: The Cyclization Step (Hydrazine Sources)

Once the tert-butyl 2,4-dioxopentane-3-carboxylate is isolated, the cyclization is generally rapid. However, the choice of hydrazine source impacts safety and workup.

Q: Can I avoid using Hydrazine Hydrate (highly toxic/carcinogenic)?

Answer: Yes. Hydrazine salts are safer, solid alternatives that can be buffered in situ.

Protocol B: Buffered Hydrazine Hydrochloride

Reagents:

• tert-Butyl 2,4-dioxopentane-3-carboxylate (Intermediate from Module 1)

• Hydrazine Monohydrochloride (N₂H₄·HCl)

• Sodium Acetate (NaOAc) or Triethylamine (Et₃N)

• Ethanol (Solvent)[1][2]

Step-by-Step:

• Preparation: Dissolve the tricarbonyl intermediate in Ethanol (0.5 M).

• Buffering: Add Hydrazine Monohydrochloride (1.2 eq) and Sodium Acetate (1.2 eq). The NaOAc liberates free hydrazine in situ without exposing the operator to high concentrations of hydrazine vapors.

• Cyclization: Reflux for 2–4 hours. Monitor by TLC (disappearance of tricarbonyl).

• Workup: Cool the mixture. Pour into ice water. The product, tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, often precipitates as a solid. Filter and wash with water.[2][3]

Alternative: Solvent-Free Grinding (Green Chemistry)

Context: For small-scale synthesis or to minimize solvent waste. Method:

• Mix the tricarbonyl intermediate and Hydrazine Hydrate (1:1 molar ratio) in a mortar.

• Grind vigorously with a pestle for 10–20 minutes.

• The reaction is exothermic; the mixture will melt and then resolidify as the pyrazole forms.

• Purification: Wash the resulting solid with water to remove unreacted hydrazine. Recrystallize from ethanol/water.

Module 3: Troubleshooting & Visualization

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Low Yield (Step 1)	O-Acylation (formation of enol ester)	Ensure MgCl₂ is anhydrous. Increase stirring time for complex formation before adding acetyl chloride.
Loss of t-Butyl Group	Acid hydrolysis during workup	The t-butyl ester is acid-labile. Use weak acids (1M HCl or citric acid) for quenching and minimize contact time.
Sticky/Oily Product	Residual Pyridine or Mg salts	Perform a copper(II) sulfate wash (removes pyridine) or filter through a silica plug.
No Reaction (Step 2)	Hydrazine salt not neutralized	Ensure stoichiometric base (NaOAc or Et₃N) is added if using N₂H₄·HCl.

Pathway Visualization

Caption: Figure 1. Reaction pathway highlighting the critical Mg-mediated C-acylation step and potential side reactions.

Troubleshooting Logic Tree

Caption: Figure 2. Decision tree for diagnosing yield issues during synthesis.

References

• Magnesium-Mediated C-Acylation (General Method)

  • Rathke, M. W.; Cowan, P. J. "Procedures for the C-Acylation of Acid Chlorides with Malonate Anions Using Magnesium Chloride and Triethylamine." Journal of Organic Chemistry, 1985, 50(15), 2622–2624.
  • Note: This establishes the mechanistic basis for using MgCl2/Base to drive C-acylation over O-acyl

• Synthesis of Pyrazoles via 1,3-Dicarbonyls (Knorr Synthesis)

  • Knorr, L. "Einwirkung von Acetessigester auf Phenylhydrazin."[4] Berichte der deutschen chemischen Gesellschaft, 1883 , 16, 2597.[4]

  • Note: The foundational reference for the cycliz

• Solvent-Free Pyrazole Synthesis

  • Van Wyk, J. L., et al. "Solvent-free synthesis of 3,5-di-tert-butylpyrazole and 3,5-di-substituted-butylpyrazol-1-ylethanol."[5] Journal of Chemical Research, 2012 , 36(8), 474–477.

  • Note: Validates the solvent-free grinding approach for similar pyrazole deriv

• Preparation of tert-Butyl Acetoacetate (Starting Material)

  • Treibs, A.; Hintermeier, K. "Acetoacetic acid, tert-butyl ester." Organic Syntheses, 1973, Coll. Vol. 5, p. 155.
  • Note: Essential if the user needs to synthesize the starting material

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. WO2014027009A1 - Process for the preparation of pyrazole carboxylic acid derivatives - Google Patents [patents.google.com]
• 3. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Preventing Regioisomer Formation in Pyrazole Synthesis

Welcome to the Technical Support Center for pyrazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with regioselectivity. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of pyrazole synthesis and achieve your desired isomeric purity.

Introduction: The Challenge of Regioselectivity

The synthesis of pyrazoles, a cornerstone of many pharmaceutical and agrochemical compounds, frequently involves the condensation of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine.[1][2][3] This classic approach, known as the Knorr pyrazole synthesis, can lead to the formation of two distinct regioisomers, which can be difficult to separate.[2][3] Since the biological activity of a molecule is intimately tied to its structure, controlling the formation of a specific regioisomer is often critical for the success of a synthetic campaign.[1][4]

This guide will walk you through the key factors influencing regioselectivity and provide actionable strategies to steer your reaction toward the desired product.

Frequently Asked Questions (FAQs)

Q1: What exactly is regioselectivity in the context of pyrazole synthesis?

A1: Regioselectivity is the preference for the formation of one constitutional isomer over another in a chemical reaction.[1][2] In pyrazole synthesis, this issue arises when an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine. The substituted hydrazine has two non-equivalent nitrogen atoms, and the dicarbonyl compound has two different carbonyl groups. The initial nucleophilic attack of a hydrazine nitrogen on one of the carbonyl carbons dictates which of the two possible regioisomers will be formed.[2]

Q2: What are the primary factors that influence regioselectivity in the Knorr pyrazole synthesis?

A2: The regiochemical outcome is a delicate balance of several factors:[1][2][4][5]

• Electronic Effects: The electrophilicity of the two carbonyl carbons is a major determinant. Electron-withdrawing groups (EWGs) near a carbonyl group increase its partial positive charge, making it a more favorable site for nucleophilic attack by the hydrazine.[2][4]

• Steric Hindrance: Bulky substituents on either the 1,3-dicarbonyl or the hydrazine can physically block the approach to a particular carbonyl group, thereby directing the reaction to the less sterically encumbered site.[1][2][4]

• Reaction pH: The acidity or basicity of the reaction medium plays a crucial role.[1][4][5] Under acidic conditions, the hydrazine can be protonated, altering the nucleophilicity of its nitrogen atoms.[4] Conversely, basic conditions can influence which nitrogen of the substituted hydrazine acts as the initial nucleophile.[1]

• Solvent Choice: The solvent can have a profound impact on the regioisomeric ratio.[1][4][5] For instance, fluorinated alcohols have been shown to dramatically improve regioselectivity compared to more conventional solvents like ethanol.[1][4]

• Temperature: Reaction temperature can influence the kinetic versus thermodynamic control of the reaction, which in turn can affect the product ratio.[1]

Q3: Can directing groups be used to control regioselectivity?

A3: Yes, the use of directing groups is a powerful strategy. A directing group on one of the reactants can orchestrate the reaction pathway to favor a single regioisomer. For example, a pyrazole ring itself can act as a directing group in C-H activation reactions, although this is a more advanced technique for further functionalization rather than the initial ring formation.[6] In the context of the initial cyclization, strategically placed functional groups on the starting materials that can coordinate to a catalyst or reagent can effectively control the orientation of the reactants.

Troubleshooting Guide

Issue 1: My pyrazole synthesis is yielding a nearly 1:1 mixture of regioisomers.

This is a common outcome when the electronic and steric differences between the two carbonyl groups of the 1,3-dicarbonyl compound are minimal.

Troubleshooting Steps:

• Modify the Solvent System: This is often the most straightforward and impactful first step.

  • Action: Switch from standard protic solvents like ethanol or methanol to a fluorinated alcohol such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[1]

  • Rationale: Fluorinated alcohols can influence the reaction pathway through their unique hydrogen-bonding capabilities and polarity, often leading to a significant enhancement in the formation of one regioisomer.

• Adjust the Reaction pH:

  • Action: If the reaction is run under neutral conditions, try adding a catalytic amount of acid (e.g., acetic acid) or base.

  • Rationale: Under acidic conditions, the reaction mechanism can be altered.[1] For instance, the nature of the hydrazine nucleophile changes upon protonation.[4] Conversely, in the reaction of enones with arylhydrazines, using the free hydrazine base versus the hydrochloride salt has been shown to completely reverse the regioselectivity.[7]

• Alter the Reaction Temperature:

  • Action: Run the reaction at a lower temperature (e.g., 0 °C or room temperature) and compare the results to a reaction run at reflux.

  • Rationale: Temperature can influence whether the reaction is under kinetic or thermodynamic control, which may favor the formation of different isomers.

Issue 2: The major regioisomer formed is the undesired one.

This indicates that the inherent electronic and steric factors of your substrates favor the formation of the unwanted product under the current reaction conditions.

Troubleshooting Steps:

• Employ a Dicarbonyl Surrogate: This is a robust strategy that often provides excellent regiocontrol.

  • Action: Instead of an unsymmetrical 1,3-diketone, consider using a substrate with pre-differentiated electrophilic centers, such as a β-enaminone.[1]

  • Rationale: These surrogates have one carbonyl group masked or modified, which effectively eliminates the ambiguity of the initial nucleophilic attack.

• Modify the Hydrazine Reactant:

  • Action: If possible, introduce a bulky substituent onto the substituted nitrogen of the hydrazine.

  • Rationale: This will increase the steric hindrance and can force the reaction to proceed through the attack of the less hindered nitrogen atom at the less hindered carbonyl, potentially reversing the regioselectivity.

• Leverage Catalysis:

  • Action: Explore the use of catalysts that can selectively activate one of the carbonyl groups or coordinate to the hydrazine in a specific orientation. Both Lewis acid and organocatalysts have been shown to influence regioselectivity.[3][8][9] For example, silver catalysts have been used for the highly regioselective synthesis of 3-CF3-pyrazoles from trifluoromethylated ynones.[3][10]

Visualizing the Problem: Competing Reaction Pathways

The formation of regioisomers in the Knorr synthesis can be visualized as two competing reaction pathways originating from the initial attack of the substituted hydrazine on the unsymmetrical 1,3-dicarbonyl compound.

Caption: Competing pathways in Knorr pyrazole synthesis.

Experimental Protocols

Protocol 1: Improving Regioselectivity with a Fluorinated Solvent

This protocol is adapted from methodologies demonstrating the effectiveness of fluorinated alcohols in controlling regioselectivity.[1]

Materials:

• Unsymmetrical 1,3-diketone (1.0 mmol)

• Methylhydrazine (1.1 mmol)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (3 mL)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the 1,3-diketone in HFIP.[1]

• Add the methylhydrazine to the solution at room temperature.[1]

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).[1]

• Upon completion, remove the solvent under reduced pressure.[1]

• Purify the residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the major regioisomer.[1]

• Characterize the product and determine the isomeric ratio using ¹H NMR and/or GC-MS.[1]

Protocol 2: Microwave-Assisted Synthesis with Acid Catalysis

This protocol utilizes microwave irradiation and an acid catalyst, which can influence regioselectivity and accelerate the reaction.[1]

Materials:

• An appropriate α,β-unsaturated ketone (1.0 mmol)

• An arylhydrazine (1.1 mmol)

• Glacial acetic acid (5 mL)

Procedure:

• Combine the α,β-unsaturated ketone and the arylhydrazine in a 10 mL microwave reaction vessel.[1]

• Add glacial acetic acid, which serves as both the solvent and catalyst.[1]

• Seal the vessel and place it in the microwave reactor. Irradiate at a set temperature (e.g., 120 °C) for a specified time (e.g., 10-30 minutes).

• After the reaction, cool the vessel to room temperature.[1]

• Pour the reaction mixture into ice-cold water to precipitate the product.[1]

• Collect the solid by filtration, wash with water, and dry.[1]

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazole derivative.[1]

Troubleshooting Workflow

When faced with poor regioselectivity, a systematic approach is key. The following workflow can guide your optimization efforts.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 6. Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Highly regioselective organocatalyzed synthesis of pyrazoles from diazoacetates and carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Substituted Pyrazole Synthesis

Status: Operational Operator: Senior Application Scientist Ticket ID: PYZ-OPT-2026

Introduction: Beyond the "Cookbook" Approach

Welcome to the Pyrazole Synthesis Support Center. You are likely here because the standard Knorr protocol (ethanol/reflux) yielded a regioisomeric mess, or your reaction stalled at the intermediate hydrazone stage.

Substituted pyrazoles are privileged scaffolds in medicinal chemistry (e.g., Celecoxib, Ruxolitinib), but their synthesis is deceptively complex. The interaction between tautomeric equilibria of 1,3-dicarbonyls and the nucleophilicity of hydrazines creates a landscape where subtle changes in solvent dielectric constants or pH can invert product ratios.

This guide treats your synthesis as a tunable system, not a fixed recipe.

Module 1: The Regioselectivity Crisis (1,3- vs. 1,5-Isomers)

User Issue: "I reacted an unsymmetrical 1,3-diketone with methylhydrazine and got a 60:40 mixture of isomers. How do I favor the 1,5-isomer?"

The Root Cause Analysis

In the condensation of a monosubstituted hydrazine (

) with an unsymmetrical 1,3-diketone, two nucleophilic attacks occur. The first attack determines the regiochemistry.

• Electronic Control: The more nucleophilic nitrogen (usually the terminal

  ) attacks the most electrophilic carbonyl.

• Steric Control: The terminal

  attacks the less hindered carbonyl.

These factors often compete. To force a single pathway, you must manipulate the solvent sphere and protonation state .

Troubleshooting Protocol: The Solvent Switch

Standard Protocol (Low Selectivity): Ethanol, Reflux. Optimized Protocol (High Selectivity): Fluorinated Alcohols.

Why it works: Fluorinated solvents like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) are strong Hydrogen Bond Donors (HBD). They selectively coordinate to the 1,3-dicarbonyl oxygen atoms, enhancing the electrophilicity of the carbonyls while simultaneously altering the tautomeric ratio of the starting material.

Parameter	Standard Condition	Optimized Condition	Expected Result
Solvent	Ethanol (EtOH)	HFIP or TFE	Increases regioselectivity (up to 98:2) [1]
Temperature	Reflux ( C)	Ambient to C	Kinetic control favors specific isomer
Catalyst	AcOH (cat.)	None (Solvent acts as Lewis Acid)	Cleaner profile, easier workup

Decision Logic: Regioselectivity Optimization

Caption: Decision tree for selecting reaction conditions based on substrate sterics and electronics to maximize regioselectivity.

Module 2: Reaction Stalling (The "Hemiaminal Trap")

User Issue: "My LCMS shows the starting material is gone, but the product mass is M+18. The reaction won't finish."

Technical Insight

You are stuck at the 5-hydroxy-2-pyrazoline (hemiaminal) intermediate. The Knorr synthesis proceeds in two steps:

• Condensation (Fast).[1]

• Dehydration (Rate-Determining Step).[2]

In neutral or weakly acidic solvents, the dehydration step often has a high energy barrier, especially with electron-withdrawing groups (like

) which stabilize the hydrate.

Recovery Protocol

Do NOT add more hydrazine. This will only lead to decomposition.

• Acid Spike: Add 10 mol% HCl (4M in dioxane) or p-TsOH to the reaction mixture.

• Solvent Swap (If using EtOH): Evaporate EtOH and switch to Acetic Acid or Toluene (with a Dean-Stark trap).

• Microwave Irradiation: Heat to

  C for 10-20 minutes. The thermal shock often overcomes the dehydration barrier.

Data: Dehydration Efficiency by Solvent System

Solvent System	Additive	Time to Completion	Yield	Notes
Ethanol	None	24 h (Incomplete)	45%	Trapped intermediate common
Acetic Acid	None	2 h	88%	Solvent acts as catalyst/dehydrator
Toluene	p-TsOH	4 h (Reflux)	92%	Azeotropic water removal drives eq.
Water	Amberlyst-15	1 h ( C)	95%	Green chemistry approach [2]

Module 3: Advanced Functionalization (C-H Activation)

User Issue: "I need a substituent at the C4 position, but 1,3,5-triketones are unstable. Can I functionalize the pyrazole ring directly?"

The Solution: Electrophilic Aromatic Substitution (EAS)

The pyrazole ring is electron-rich (excessive

-character), making the C4 position highly nucleophilic. You do not need to build the C4 substituent into the starting material; you can install it post-cyclization.

Workflow: C4-Halogenation & Cross-Coupling

• Halogenation:

  • Reagent: N-Iodosuccinimide (NIS) or N-Bromosuccinimide (NBS).

  • Solvent: Acetonitrile (MeCN) or DMF.

  • Condition: Room temperature, 1-2 hours.

  • Mechanism:[2][3][4][5] Direct EAS at C4.

• Suzuki-Miyaura Coupling:

  • Substrate: 4-Iodopyrazole (from step 1).

  • Partner: Aryl Boronic Acid.

  • Catalyst:

    or .

  • Base:

    or .

  • Note: Protect the N-H position (e.g., with THP or SEM) before coupling if the pyrazole is N-unsubstituted, otherwise the Pd-catalyst may be poisoned by the free nitrogen.

C4-Functionalization Pathway

Caption: Step-by-step workflow for installing aryl groups at the C4 position via halogenation and palladium-catalyzed cross-coupling.

FAQ: Rapid Fire Troubleshooting

Q: My pyrazole product is water-soluble and I can't extract it. A: This is common for amino- or hydroxy-pyrazoles.

• Fix: Do not use aqueous workup. Evaporate the reaction solvent to dryness. Triturate the residue with

  or to remove non-polar impurities, or use Reverse Phase (C18) Flash Chromatography .

Q: I see a "double" set of peaks in the NMR. A: This is likely annular tautomerism (if N-H is free). Pyrazoles exist as a rapid equilibrium between N1-H and N2-H tautomers.

• Verification: Run the NMR in DMSO-

  or add a drop of TFA to collapse the peaks.

Q: Can I use diazo compounds instead of hydrazines? A: Yes, via [3+2] Cycloaddition .

• Use Case: When you need 3,4,5-substitution patterns that are hard to access via Knorr.

• Reagents: Alkyne + Diazo compound (e.g., Ethyl diazoacetate).[6]

• Safety: Diazo compounds are shock-sensitive. Consider flow chemistry for scale-up [3].

References

• Fustero, S., et al. (2011). "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." The Journal of Organic Chemistry, 73(9), 3523–3529.

• Chandak, H. S., et al. (2023).[7][8] "Environmentally friendly aqueous synthesis of pyrazoles using Amberlyst-70." MDPI Molecules, 28(1), 134.

• Gioiello, A., et al. (2018). "Flow chemistry approaches for the synthesis of pyrazoles." Chemical Reviews, 111(11), 6984–7034.

• Knorr, L. (1883).[4] "Einwirkung von Acetessigester auf Phenylhydrazin." Berichte der deutschen chemischen Gesellschaft, 16, 2597.[4]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 3. name-reaction.com [name-reaction.com]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Guide: tert-Butyl vs. Ethyl Pyrazole-4-Carboxylates in Synthesis

Executive Summary: The Decision Matrix

In medicinal chemistry, the choice between Ethyl 1H-pyrazole-4-carboxylate (Et-Pz) and tert-Butyl 1H-pyrazole-4-carboxylate (tBu-Pz) is rarely about cost alone; it is a strategic decision regarding orthogonality .

• Choose Ethyl (Et-Pz) as your default "workhorse." It is cost-effective, highly crystalline, and stable under acidic conditions (e.g., Boc removal).[1]

• Choose tert-Butyl (tBu-Pz) when your synthetic route requires orthogonal deprotection . If your molecule contains other base-sensitive esters (e.g., methyl/ethyl esters on a side chain) or if you need to remove the pyrazole ester under mild acidic conditions while retaining other functionalities.[1]

Quick Comparison Table

Feature	Ethyl Ester (Et-Pz)	tert-Butyl Ester (tBu-Pz)
Primary Role	General intermediate, scale-up	Orthogonal protecting group
Hydrolysis Condition	Basic (LiOH, NaOH, KOH)	Acidic (TFA, HCl, HCOOH)
Acid Stability	High (Stable to TFA/HCl)	Low (Cleaves in TFA/HCl)
Base Stability	Low (Saponifies)	High (Resistant to saponification)
Crystallinity	Excellent (Easy purification)	Good (Often waxy/lower mp)
Cost	Low ($)	Moderate/High ( )

Part 1: Synthetic Accessibility & Cost[1]

The Standard Route: Ethyl Pyrazole-4-carboxylate

The ethyl ester is ubiquitous because its precursors are commodity chemicals. The synthesis typically employs the Knorr-type cyclization or the Vilsmeier-Haack approach.

• Precursors: Ethyl acetoacetate, Triethyl orthoformate (or DMF-DMA), Hydrazine.[1]

• Scale-up: This reaction is routinely run on kilogram scales with yields >80%. The product often precipitates directly from the reaction mixture upon cooling.[1]

The Specialist Route: tert-Butyl Pyrazole-4-carboxylate

Direct synthesis of the tert-butyl ester is less common in bulk but vital for specific targets. Two primary methods exist:

• Method A: Transesterification (Indirect) [1]

  • Route: Pyrazole-4-carboxylic acid

    Acid Chloride t-Butanol.

  • Pros: Uses cheap starting materials.[1]

  • Cons: Multi-step; requires handling thionyl chloride/oxalyl chloride.[1]

• Method B: The Enaminone Cyclization (Direct) [1]

  • Route:tert-Butyl acetoacetate + DMF-DMA

    Enaminone intermediate Cyclization with Hydrazine.

  • Pros: Convergent, one-pot potential.[1]

  • Cons:tert-Butyl acetoacetate is more expensive and thermally sensitive (prone to decarboxylation >100°C) than its ethyl counterpart.

Part 2: Orthogonality & Deprotection Profiles[1]

This is the core technical differentiator. The ability to selectively hydrolyze one ester in the presence of another is crucial for synthesizing complex poly-functionalized drugs (e.g., kinase inhibitors).[1]

The Orthogonality Logic[1]

• Scenario A (Base Cleavage): You have a molecule with a t-butyl ester and an ethyl ester. Treating with LiOH/THF/Water will cleave the Ethyl ester, leaving the t-butyl ester intact (steric bulk prevents nucleophilic attack by hydroxide).[1]

• Scenario B (Acid Cleavage): Treating the same molecule with TFA/DCM will cleave the tert-Butyl ester via an E1-like mechanism (stabilized t-butyl carbocation), leaving the ethyl ester intact (protonated ester is stable).[1]

Visualizing the Signaling Pathway (Decision Tree)[1]

Figure 1: Decision matrix for selecting the appropriate ester based on downstream substrate sensitivity.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of tert-Butyl Pyrazole-4-carboxylate (Enaminone Route)

Use this protocol when you need the acid-labile variant.

Reagents:

• tert-Butyl acetoacetate (1.0 equiv)

• -Dimethylformamide dimethyl acetal (DMF-DMA) (1.1 equiv)[1]

• Hydrazine hydrate (1.2 equiv)[1]

• Ethanol (Solvent)[1][2]

Step-by-Step Workflow:

• Enamine Formation: In a round-bottom flask, mix tert-butyl acetoacetate and DMF-DMA. Stir at room temperature for 12 hours. (Note: Heating may cause decarboxylation of the starting material).[1]

• Monitoring: Check TLC or LCMS for the disappearance of starting material and formation of the enaminone intermediate.[1]

• Cyclization: Dissolve the crude enaminone in Ethanol. Cool to 0°C.[1]

• Addition: Add Hydrazine hydrate dropwise (Exothermic reaction).

• Reflux: Allow to warm to RT, then reflux for 2 hours.

• Workup: Concentrate the solvent in vacuo. Dilute with EtOAc, wash with water and brine.[1] Dry over Na₂SO₄.[1]

• Purification: Recrystallize from Hexanes/EtOAc or purify via silica column (typically 20-40% EtOAc in Hexanes).

Protocol B: Selective Orthogonal Deprotection

Demonstrating the selective removal of t-butyl ester in the presence of an ethyl ester.

Reagents:

• Substrate (containing both t-butyl and ethyl esters)

• Trifluoroacetic acid (TFA)[1]

• Dichloromethane (DCM)[1]

Step-by-Step Workflow:

• Dissolve the substrate in DCM (0.1 M concentration).[1]

• Add TFA (10-20 equiv) at 0°C.

• Stir at 0°C to RT for 1-3 hours.

• Critical Step: Monitor by TLC.[1][3] The t-butyl ester will disappear rapidly. The ethyl ester will remain stable under these conditions for this duration.[1]

• Workup: Concentrate in vacuo. Co-evaporate with Toluene (3x) to remove residual TFA.[1]

  • Note: Do not use aqueous basic workup if you wish to isolate the free acid without hydrolyzing the ethyl ester accidentally.[1]

Visualizing the Orthogonal Workflow

Figure 2: Orthogonal deprotection pathways allowing selective functionalization.

References

• Vertex Pharmaceuticals. (2010).[1] Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs. National Institutes of Health.[1] Link

• Fun, H. K., et al. (2010).[1] Ethyl 1-tert-butyl-5-phenyl-1H-pyrazole-4-carboxylate. Acta Crystallographica Section E. Link[1]

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. (Standard reference for ester stability profiles).

• Menozzi, G., et al. (2000).[1] Synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids. Il Farmaco. (Describes cleavage of t-butyl esters with sulfuryl chloride). Link

• Organic Chemistry Portal. tert-Butyl Esters: Preparation and Cleavage. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]

Comparative Guide: Synthetic Routes to tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

This guide provides an in-depth technical comparison of synthetic routes for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate , a critical scaffold in the development of kinase inhibitors and bromodomain ligands.

Executive Summary

The synthesis of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is primarily achieved through two distinct strategies: De Novo Cyclization (Route A) and Functional Group Transformation (Route B) .

• Route A (Modified Knorr Synthesis): The most robust method for large-scale production. It involves the C-acylation of tert-butyl acetoacetate followed by cyclization with hydrazine. This route builds the pyrazole core with the ester handle already in place.

• Route B (Direct Esterification): Best suited for late-stage modification or when the carboxylic acid precursor is readily available. Due to the steric bulk of the tert-butyl group, standard Fischer esterification fails, necessitating Steglich conditions or isobutylene alkylation.

Route A: Modified Knorr Pyrazole Synthesis (Recommended)

This route is the industry standard for constructing substituted pyrazoles with ester functionality. It relies on the synthesis of a 1,3-dicarbonyl intermediate (tert-butyl 2-acetyl-3-oxobutanoate), which undergoes a double condensation with hydrazine.

Mechanism & Rationale[1][2][3][4][5]

• C-Acylation: tert-Butyl acetoacetate is treated with a magnesium base to form a chelated enolate. Magnesium is crucial here; unlike sodium or lithium enolates, the magnesium chelate directs acylation to the carbon (C-acylation) rather than the oxygen (O-acylation), preventing the formation of enol esters.

• Paal-Knorr Cyclization: The resulting tricarbonyl species (a 2-acetylated beta-keto ester) reacts with hydrazine. The hydrazine nitrogens attack the two ketone carbonyls (more electrophilic than the ester), closing the ring to form the 3,5-dimethyl pyrazole while leaving the sterically hindered tert-butyl ester intact.

Detailed Protocol

Step 1: Synthesis of tert-Butyl 2-acetyl-3-oxobutanoate

• Reagents: tert-Butyl acetoacetate (1.0 eq), Magnesium chloride (MgCl₂, 1.1 eq), Pyridine (2.0 eq), Acetyl chloride (1.1 eq), Dichloromethane (DCM).

• Procedure:

  • Suspend anhydrous MgCl₂ in dry DCM at 0°C.

  • Add tert-butyl acetoacetate dropwise, followed by pyridine. Stir for 15 minutes to generate the magnesium enolate.

  • Add acetyl chloride dropwise at 0°C. The solution will likely turn yellow/orange.

  • Allow to warm to room temperature and stir for 2 hours.

  • Quench: Carefully add dilute HCl (1M) to break the magnesium chelate. Extract with DCM, wash with brine, and concentrate.

  • Self-Validation: 1H NMR should show a shift from the starting material's methylene signal to a methine signal (approx. 17.0 ppm for enol form) or the disappearance of the CH₂ doublet.

Step 2: Cyclization to Pyrazole

• Reagents: Crude intermediate from Step 1, Hydrazine hydrate (1.2 eq), Ethanol or Methanol.

• Procedure:

  • Dissolve the crude tert-butyl 2-acetyl-3-oxobutanoate in Ethanol (0.5 M concentration).

  • Cool to 0°C and add hydrazine hydrate dropwise (exothermic).

  • Stir at room temperature for 1 hour. (Heating is rarely required and may degrade the tert-butyl ester).

  • Workup: Remove solvent under vacuum. The product often precipitates upon addition of cold water or hexanes. Recrystallize from Hexane/EtOAc if necessary.

Visualization: Knorr Synthesis Workflow

Caption: Step-wise construction of the pyrazole core via Mg-mediated C-acylation and subsequent hydrazine condensation.

Route B: Steglich Esterification (Derivatization)

This route is applicable if 3,5-dimethyl-1H-pyrazole-4-carboxylic acid is available. Direct esterification with tert-butanol using acid catalysis (Fischer conditions) is inefficient due to the elimination of tert-butanol to isobutylene. Therefore, coupling reagents are required.

Mechanism & Rationale

The reaction utilizes DCC (N,N'-Dicyclohexylcarbodiimide) to activate the carboxylic acid, forming an O-acylisourea intermediate. DMAP (4-Dimethylaminopyridine) acts as an acyl-transfer catalyst, overcoming the steric hindrance of the bulky tert-butyl alcohol nucleophile.

Detailed Protocol

• Reagents: 3,5-Dimethyl-1H-pyrazole-4-carboxylic acid (1.0 eq), tert-Butanol (1.5 eq), DCC (1.1 eq), DMAP (0.1 eq), DCM or THF.

• Procedure:

  • Dissolve the carboxylic acid in dry DCM.

  • Add tert-butanol and DMAP.

  • Cool to 0°C. Add DCC (dissolved in minimal DCM) dropwise.

  • Stir at 0°C for 30 minutes, then warm to room temperature overnight.

  • Filtration: Filter off the precipitated dicyclohexylurea (DCU) byproduct.

  • Purification: Wash the filtrate with saturated NaHCO₃ and brine. Flash chromatography is usually required to remove traces of urea.

Visualization: Steglich Esterification Pathway

Caption: Activation of the carboxylic acid using DCC/DMAP to overcome steric hindrance of the tert-butyl group.

Comparative Analysis

The choice of route depends heavily on the starting material availability and scale.

Feature	Route A: Modified Knorr	Route B: Steglich Esterification
Starting Materials	tert-Butyl acetoacetate (Cheap, Commodity)	Pyrazole-4-carboxylic acid (More expensive)
Scalability	High. No chromatography needed often.	Medium. DCU removal can be tedious.
Atom Economy	High.[1] Water is the main byproduct.	Lower. High MW urea byproduct.
Yield	70-85% (2 steps)	60-75%
Technical Difficulty	Moderate (Mg sensitivity).	Low (Standard mixing).
Cost Efficiency	Best for >10g scale.	Best for <1g scale (time-saving).

Critical Technical Insight

For Route A , the use of MgCl₂/Pyridine is superior to basic Mg/EtOH conditions. The MgCl₂ method allows for milder conditions (0°C to RT) and avoids the generation of hydrogen gas, making it safer and more reproducible for scale-up.

References

• Synthesis of tert-Butyl Esters (General Protocol)

  • Source: Organic Syntheses, Coll.[2] Vol. 5, p.179 (1973).

  • URL:[Link]

• Conversion of tert-Butyl Esters to Acid Chlorides (Mechanistic Insight)

  • Source: J. Org.[3][4] Chem. 2017, 82, 6, 3245–3251.[4]

  • URL:[Link]

• Steglich Esterific

  • Source: Common Organic Chemistry - Steglich Esterific

  • URL:[Link]

• Solvent-Free Synthesis of Pyrazoles (Green Chemistry Altern

  • Source: Journal of Chemical Research, 2012, 474–477.[5]

  • URL:[Link][6]

Sources

• 1. tert-Butyl Esters [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride [organic-chemistry.org]
• 4. The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tert-Butyl 4-forMyl-1H-pyrazole-1-carboxylate synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to the Reactivity of Pyrazole-4-Carboxylate Esters

For researchers, medicinal chemists, and professionals in drug development, pyrazole-4-carboxylate esters are pivotal intermediates. Their reactivity dictates the efficiency of synthesizing a vast array of bioactive molecules, from fungicides to pharmaceuticals. This guide provides an in-depth comparison of the reactivity of common pyrazole-4-carboxylate esters—specifically methyl, ethyl, and tert-butyl esters—in key synthetic transformations. We will delve into the mechanistic principles governing their reactivity, supported by experimental data and established protocols, to empower you to make informed decisions in your synthetic strategies.

The Underlying Principles: Factors Governing Reactivity

The reactivity of a pyrazole-4-carboxylate ester is not solely determined by the ester group itself. It is a nuanced interplay of electronic and steric factors originating from both the ester's alkyl group and the substituents on the pyrazole ring.

Electronic Effects of the Pyrazole Ring

The pyrazole ring is an electron-rich aromatic system. The two adjacent nitrogen atoms, however, influence the electron density distribution. The N1 nitrogen is pyrrole-like and donates electron density to the ring, while the N2 nitrogen is pyridine-like and withdraws electron density. This distribution makes the C4 position susceptible to electrophilic attack.

Substituents on the pyrazole ring can further modulate the electrophilicity of the carbonyl carbon of the ester at the C4 position.

• Electron-Withdrawing Groups (EWGs) , such as nitro or haloalkyl groups, decrease the electron density of the pyrazole ring. This, in turn, increases the partial positive charge on the carbonyl carbon of the ester, making it more susceptible to nucleophilic attack.

• Electron-Donating Groups (EDGs) , such as alkyl or alkoxy groups, increase the electron density of the ring, slightly reducing the electrophilicity of the ester's carbonyl carbon.

Caption: Electronic influence of pyrazole ring substituents on ester reactivity.

Steric and Electronic Effects of the Ester Alkyl Group

The nature of the alkyl group of the ester (R in -COOR) plays a dominant role in its reactivity, primarily through steric hindrance.

• Methyl and Ethyl Esters: These small alkyl groups present minimal steric hindrance to an incoming nucleophile, allowing for relatively facile attack on the carbonyl carbon.

• Tert-Butyl Esters: The bulky tert-butyl group provides significant steric shielding of the carbonyl carbon, making it much less accessible to nucleophiles. This steric hindrance dramatically decreases the rate of reactions that proceed via nucleophilic acyl substitution.

Comparative Reactivity in Key Transformations

We will now compare the reactivity of methyl, ethyl, and tert-butyl pyrazole-4-carboxylates in three common and critical reactions: hydrolysis, transesterification, and amidation.

Hydrolysis (Saponification)

Ester hydrolysis, or saponification, is the cleavage of the ester bond to yield a carboxylic acid and an alcohol. This reaction can be catalyzed by either acid or base.

General Reactivity Trend (Base-Catalyzed): Methyl > Ethyl >> Tert-Butyl

Under basic conditions, the reaction proceeds via a nucleophilic acyl substitution mechanism, where a hydroxide ion attacks the carbonyl carbon.

Caption: Mechanism of base-catalyzed ester hydrolysis.

Experimental Insights:

• Methyl and Ethyl Esters: These esters undergo relatively rapid hydrolysis under basic conditions. The small size of the methyl and ethyl groups allows for easy approach of the hydroxide nucleophile.

• Tert-Butyl Esters: Tert-butyl esters are notoriously resistant to base-catalyzed hydrolysis due to the steric bulk of the tert-butyl group, which impedes the approach of the hydroxide ion. They are, however, readily cleaved under acidic conditions via a mechanism involving the formation of a stable tert-butyl cation.

Comparative Data Summary: Hydrolysis Reactivity

Ester Type	Relative Rate (Base-Catalyzed)	Typical Conditions for Cleavage
Methyl	High	Aq. NaOH or KOH, room temp. to mild heating
Ethyl	High	Aq. NaOH or KOH, room temp. to mild heating
Tert-Butyl	Very Low	Strong acid (e.g., TFA, HCl), room temp.

Transesterification

Transesterification is the process of exchanging the alkyl group of an ester with that of an alcohol. This equilibrium reaction is often driven to completion by using a large excess of the new alcohol.

General Reactivity Trend: Methyl > Ethyl >> Tert-Butyl

The mechanism is analogous to hydrolysis, with an alkoxide acting as the nucleophile. Consequently, the same steric considerations apply.

Experimental Insights:

Direct comparative studies on the transesterification of different pyrazole-4-carboxylate esters are scarce. However, the conversion of one ester to another is a standard transformation in organic synthesis. Methyl and ethyl esters are commonly used as starting materials for transesterification with more complex or valuable alcohols. Due to significant steric hindrance, tert-butyl esters are generally not suitable substrates for transesterification.

Amidation

The conversion of esters to amides is a cornerstone of medicinal chemistry, as the amide bond is a key feature of many drug molecules. This reaction involves the nucleophilic attack of an amine on the ester carbonyl.

General Reactivity Trend: Methyl > Ethyl >> Tert-Butyl

Experimental Insights:

The rate of amidation is also highly dependent on the steric accessibility of the carbonyl carbon.

• Methyl and Ethyl Esters: These are excellent substrates for amidation. They react readily with a wide range of primary and secondary amines, often with gentle heating. In some cases, the reaction can be catalyzed by Lewis acids.

• Tert-Butyl Esters: The formation of amides from tert-butyl esters is generally inefficient due to steric hindrance. Direct amidation of tert-butyl esters is rarely a preferred synthetic route. A more common strategy involves the hydrolysis of the tert-butyl ester to the corresponding carboxylic acid, followed by activation and coupling with an amine.

Comparative Data Summary: Amidation Reactivity

Ester Type	Relative Reactivity with Amines	Common Synthetic Utility
Methyl	High	Direct conversion to amides
Ethyl	High	Direct conversion to amides
Tert-Butyl	Very Low	Primarily as a protecting group for the carboxylic acid

Experimental Protocols

The following are representative protocols for key transformations of pyrazole-4-carboxylate esters.

Protocol: Base-Catalyzed Hydrolysis of Ethyl Pyrazole-4-carboxylate

Objective: To synthesize pyrazole-4-carboxylic acid from its ethyl ester.

Materials:

• Ethyl 1-methyl-3-(difluoromethyl)-1H-pyrazole-4-carboxylate

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• To a solution of ethyl 1-methyl-3-(difluoromethyl)-1H-pyrazole-4-carboxylate (1.0 eq) in ethanol, add an aqueous solution of sodium hydroxide (1.5 eq).

• Stir the reaction mixture at room temperature or heat to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Acidify the aqueous residue to pH 2-3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the pyrazole-4-carboxylic acid.

Protocol: Amidation of Methyl Pyrazole-4-carboxylate

Objective: To synthesize a pyrazole-4-carboxamide from the corresponding methyl ester.

Materials:

• Methyl pyrazole-4-carboxylate

• Amine (e.g., aniline)

• Toluene or other suitable high-boiling solvent

• Dean-Stark apparatus (optional)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• In a round-bottom flask, dissolve the methyl pyrazole-4-carboxylate (1.0 eq) and the desired amine (1.1 eq) in toluene.

• Heat the reaction mixture to reflux. The progress of the reaction can be monitored by TLC. For less reactive amines, a Lewis acid catalyst may be added.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Caption: Experimental workflows for hydrolysis and amidation.

Conclusion and Strategic Recommendations

The choice of pyrazole-4-carboxylate ester has significant implications for synthetic efficiency and strategy.

• For direct conversion to amides or other esters , methyl and ethyl pyrazole-4-carboxylates are the reagents of choice due to their high reactivity stemming from minimal steric hindrance.

• The tert-butyl ester serves as an excellent protecting group for the pyrazole-4-carboxylic acid. Its stability to basic and nucleophilic conditions, combined with its facile removal under acidic conditions, makes it a valuable tool in multi-step syntheses where the carboxylic acid functionality needs to be masked.

By understanding the principles of steric and electronic effects, and by selecting the appropriate ester for the desired transformation, researchers can optimize their synthetic routes, improve yields, and accelerate the discovery and development of novel pyrazole-based compounds.

References

• One pot synthesis of pyrazole 4-carboxylic acid ethyl ester derivatives by magnetic ionic liquid and flow oxygen. (n.d.). SID. Retrieved February 13, 2024, from [Link]

• Synthesis of Novel 1-H-Pyrazole-4-carboxylic Acid Esters by Conventional and Microwave Assisted Vilsmeier Cyclization of Hydrazones of β-keto Esters. (n.d.). Retrieved February 13, 2024, from [Link]

• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. (2023, November 27). In Wikipedia. [Link]

• An Efficient Synthesis of 1H-Pyrazole-4-carboxylic Acid Esters with Vilsmeier Reagent under Neat Conditions. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. (2025, June 20). Molecules. [Link]

• Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives. (2014, March 6).

• PROCEDURE FOR THE DECARBOXYLATION OF 3,5-BIS(HALOALKYL)-PYRAZOLE-4-CARBOXYLIC ACID DERIVATIVES. (2013, August 28). European Patent Office. [Link]

• Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids. (2012, March 1).
• Decarboxylation method of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives. (n.d.). Google Patents.
• Process for the preparation of pyrazole-4-carboxamides. (n.d.). Google Patents.

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022, February 13). RSC Advances. [Link]

• Novel N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates as potential NLO materials. (2013, January 1). Arabian Journal of Chemistry. [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). JOCPR. Retrieved February 13, 2024, from [Link]

• Synthesis, Cyclization and Nucleophilic Substitution Reactions of Substituted Pyrazole Carboxylic Acid. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Novel N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates as potential NLO materials. (2011, January 1). Arabian Journal of Chemistry. [Link]

• Decarboxylative Pyrazolylation of Aryl Carboxylic Acids via Synergetic Organic-Photoredox and Copper Catalysis. (2025, September 10). Organic Letters. [Link]

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. (2018, October 27). ARKAT USA. [Link]

• Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. (2023, March 10). RSC Medicinal Chemistry. [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). Retrieved February 13, 2024, from [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015, September 18). Hilaris Publisher. [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019, December 20). Molecules. [Link]

• An Efficient Synthesis of Pyrazole Carboxamide Derivatives and in Vitro Evaluation for their Antimicrobial Activity. (2025, August 5). ResearchGate. [Link]

• Conformation and reactivity. Part VII.

A Comparative Guide to the Biological Activity Screening of Pyrazole-4-Carboxylate Derivatives

In the landscape of medicinal chemistry, the pyrazole scaffold is a cornerstone for the development of novel therapeutic agents.[1] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4] This guide provides a comparative analysis of the biological activity of pyrazole-4-carboxylate derivatives, a class of compounds with significant therapeutic potential. While direct and extensive research on tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate derivatives is emerging, this guide will draw upon structurally related analogues to provide a comprehensive overview of screening methodologies, comparative efficacy, and structure-activity relationships.

This document is intended for researchers, scientists, and drug development professionals, offering both a high-level strategic overview and detailed, actionable experimental protocols.

The Pyrazole Core: A Privileged Scaffold in Drug Discovery

The five-membered aromatic ring of pyrazole, with two adjacent nitrogen atoms, provides a unique electronic and structural framework that allows for diverse chemical modifications.[5][6] This versatility has enabled the development of numerous FDA-approved drugs containing the pyrazole moiety. The pyrazole-4-carboxylate core, in particular, offers multiple points for substitution, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.

Comparative Biological Activity Screening

The biological evaluation of pyrazole-4-carboxylate derivatives typically focuses on two primary areas: anticancer and antimicrobial activities. The choice of assays and the interpretation of results are critical for identifying promising lead compounds.

Anticancer Activity

Pyrazole derivatives have been extensively investigated for their potential as anticancer agents, targeting various mechanisms within cancer cells.[5][7]

Commonly Investigated Mechanisms:

• Kinase Inhibition: Many pyrazole analogues have been found to inhibit the activity of cyclin-dependent kinases (CDKs), Aurora kinases, and other protein kinases that are crucial for cell cycle progression and proliferation.[5][8]

• Apoptosis Induction: Successful anticancer compounds often induce programmed cell death (apoptosis). Screening assays for apoptosis are therefore a key component of the evaluation pipeline.

• Tubulin Polymerization Inhibition: Some pyrazole derivatives have been shown to interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.

Experimental Data Summary: Anticancer Activity of Pyrazole Derivatives

Compound Class	Cell Line	Assay	Activity Metric (IC50)	Reference Compound	Reference IC50	Source
Coumarin Pyrazole Carbaldehydes	A549 (Lung)	MTT	13.5 µM (Compound P-03)	Doxorubicin	3.63 µM	[7]
Pyrazole-Benzimidazole Hybrids	HEp-2 (Cervical)	MTT	36.63 - 49.01 µg/mL	-	-	[9]
Pyrazole-4-carboxamides	HeLa (Cervical)	-	0.43 µM (Compound 6k)	-	-	[8]
Pyrazole-4-carboxamides	HepG2 (Liver)	-	0.67 µM (Compound 6k)	-	-	[8]
1H-Pyrazole-4-carboxylic Acid Derivatives	HGC27, AGS (Gastric)	Cell Viability	-	-	-	[10]

Note: The data presented is for structurally related pyrazole derivatives and not specifically for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate derivatives due to limited available data.

Antimicrobial Activity

The emergence of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Pyrazole derivatives have shown promise in this area, with activity against a range of bacteria and fungi.[3]

Screening Approaches:

• Antibacterial Screening: Typically performed against a panel of Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.

• Antifungal Screening: Evaluated against clinically relevant fungal strains such as Candida albicans and Aspergillus niger.

Experimental Data Summary: Antimicrobial Activity of Pyrazole Derivatives

Compound Class	Organism	Assay	Activity Metric (MIC)	Reference Compound	Source
Pyrazole-4-carboxamides	S. aureus, B. subtilis, P. aeruginosa, E. coli	-	-	-	[3]
Pyrazole-4-carboxamides	A. niger, C. albicans	-	-	-	[3]
Pyrazole-Benzimidazole Hybrids	S. aureus	Agar Diffusion	0.023 µg/mL (Compounds 5a, 5c)	Erythromycin	[9]
Pyrazolyl 1,3,4-Thiadiazines	A. niger, S. aureus, B. subtilis, K. pneumoniae	Agar Diffusion	2.9 - 7.8 µg/mL (Compound 21a)	Clotrimazole, Chloramphenicol	[11]
Pyrazolyl 1,3,4-Thiadiazines	C. albicans, E. coli	Agar Diffusion	62.5 - 125 µg/mL (Compound 21a)	Clotrimazole, Chloramphenicol	[11]

Note: MIC (Minimum Inhibitory Concentration) is a key metric, representing the lowest concentration of a compound that inhibits visible microbial growth.

Detailed Experimental Protocols

To ensure scientific rigor and reproducibility, detailed and validated protocols are essential.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., A549, HeLa) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[12]

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO). Include a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.[12]

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.[12]

Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in a suitable broth medium.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the prepared microbial suspension. Include positive (microorganism only) and negative (broth only) controls.

• Incubation: Incubate the plates under appropriate conditions (temperature, time) for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Visualization of Workflows and Concepts

General Workflow for Biological Activity Screening

Caption: A generalized workflow for the synthesis, screening, and optimization of novel pyrazole derivatives.

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the pyrazole ring.

Caption: Key structural elements influencing the biological activity of pyrazole-4-carboxylate derivatives.

Conclusion and Future Directions

The pyrazole-4-carboxylate scaffold remains a highly promising starting point for the development of novel therapeutics. While this guide has provided a comparative overview based on structurally related compounds, there is a clear need for further research into the specific biological activities of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate derivatives. Future studies should focus on synthesizing a library of these specific analogues and performing comprehensive screening to elucidate their full therapeutic potential and establish clear structure-activity relationships. The protocols and comparative data presented herein provide a solid foundation for such endeavors.

References

• Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-ace. (n.d.). Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Pranathi, L., Babu, B. N., Yamini, N., Krishna, O. S., & Reddy, Y. N. (2025, December 9). PYRAZOLE ANALOGUES: SYNTHESIS AND ANTIMICROBIAL ACTIVITY SCREENING. Journal of Advanced Scientific Research. Retrieved February 15, 2026, from [Link]

• Tert-butyl 1H-pyrazole-4-carboxylate. (n.d.). MySkinRecipes. Retrieved February 15, 2026, from [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025, January 17). MDPI. Retrieved February 15, 2026, from [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research. Retrieved February 15, 2026, from [Link]

• Asha Deepthi, C., et al. (2023, April 8). Antimicrobial and antitubercular activity of novel pyrazole-4-carboxamide derivatives: Synthesis and characterization. Journal of Applied Pharmaceutical Science. Retrieved February 15, 2026, from [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Synthesis, anti microbial screening and cytotoxic studies of some novel pyrazole analogs. (2016, November 29). Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Current status of pyrazole and its biological activities. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (2026, January 27). MDPI. Retrieved February 15, 2026, from [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). JOCPR. Retrieved February 15, 2026, from [Link]

• Discovery of new pyrazole-4-carboxamide analogues as potential anticancer agents targeting dual aurora kinase A and B. (2024, December 15). PubMed. Retrieved February 15, 2026, from [Link]

• Structural Optimization and Structure-Activity Relationship of 1 H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. (2024, September 12). PubMed. Retrieved February 15, 2026, from [Link]

• Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. (n.d.). Hilaris Publisher. Retrieved February 15, 2026, from [Link]

• Novel formyl pyrazole derivatives as potential antimicrobial and anticancer agents: synthesis, structural characterization insights, and diverse in vitro biological evaluations. (n.d.). New Journal of Chemistry (RSC Publishing). Retrieved February 15, 2026, from [Link]

• Pandhurnekar, C. P., et al. (2021). Journal of Advanced Scientific Research. Retrieved February 15, 2026, from [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Design, synthesis and structure–activity relationship of novel pyrazole‐4‐carboxamide derivatives. (2024, September 7). ResearchGate. Retrieved February 15, 2026, from [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Design, synthesis and structure-activity relationship of novel pyrazole-4-carboxamide derivatives. (2024, September 7). PubMed. Retrieved February 15, 2026, from [Link]

• A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells. (2024, July 20). PMC. Retrieved February 15, 2026, from [Link]

• Structural Optimization and Structure-Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. (2024, September). ResearchGate. Retrieved February 15, 2026, from [Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Tert-butyl 1H-pyrazole-4-carboxylate [myskinrecipes.com]
• 3. japsonline.com [japsonline.com]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. societachimica.it [societachimica.it]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Discovery of new pyrazole-4-carboxamide analogues as potential anticancer agents targeting dual aurora kinase A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Structural Optimization and Structure-Activity Relationship of 1 H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate: A Critical Assessment for Drug Development

In the landscape of pharmaceutical development and medicinal chemistry, the stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of successful drug design and formulation. This guide provides an in-depth technical assessment of the stability of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, a heterocyclic compound of growing interest. We will delve into its susceptibility to degradation under various stress conditions, compare its stability profile with relevant alternatives, and provide detailed experimental protocols for researchers to replicate and validate these findings. Our approach is grounded in established principles of chemical kinetics and degradation pathways, offering a comprehensive resource for scientists and professionals in the field.

Introduction: The Significance of Stability in Pyrazole-based Scaffolds

Pyrazole derivatives are a well-established class of heterocyclic compounds with a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate serves as a key building block in the synthesis of more complex pharmaceutical agents. Its inherent stability, or lack thereof, directly impacts manufacturing processes, storage conditions, and ultimately, the safety and efficacy of the final drug product.

The stability of this molecule is primarily dictated by two key structural features: the aromatic pyrazole ring and the tert-butyl ester functional group. The pyrazole ring is generally considered to be chemically robust due to its aromatic character, making it resistant to oxidation and reduction.[3] However, the tert-butyl ester is known to be labile under certain conditions, particularly acidic environments. Understanding the interplay between these two moieties is crucial for predicting and mitigating potential degradation.

This guide will explore the stability of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate through a series of forced degradation studies, a methodology widely employed in the pharmaceutical industry to accelerate the degradation process and identify potential degradation products.[4][5][6][7]

Comparative Framework: Selecting Appropriate Alternatives

To provide a meaningful assessment of stability, it is essential to compare the performance of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate against structurally related compounds. For this guide, we have selected two logical comparators:

• Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate: This analogue allows for a direct comparison of the effect of the ester group. The ethyl ester is expected to exhibit different hydrolysis kinetics compared to the tert-butyl ester.

• Tert-butyl 1-methyl-1H-pyrrole-3-carboxylate: This compound allows for a comparison of the heterocyclic core. The pyrrole ring, while also a five-membered aromatic heterocycle, has different electronic properties and stability compared to the pyrazole ring.

By evaluating these three compounds in parallel, we can dissect the contributions of the ester group and the heterocyclic ring system to the overall stability.

Experimental Design: A Rigorous Approach to Stability Assessment

The cornerstone of this guide is a comprehensive forced degradation study. The following sections detail the experimental protocols for subjecting the target compound and its comparators to a range of stress conditions.

General Workflow for Forced Degradation Studies

The overall workflow for the forced degradation studies is depicted in the diagram below. This systematic approach ensures that all samples are treated consistently and that the resulting data is reliable and comparable.

Caption: Overall workflow for the forced degradation study.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for each of the stress conditions.

Protocol 1: Acidic Hydrolysis

• Prepare a 1 mg/mL stock solution of each test compound in acetonitrile.

• In a 10 mL volumetric flask, add 1 mL of the stock solution and 1 mL of 1 M HCl.

• Dilute to volume with a 50:50 mixture of acetonitrile and water.

• Incubate the solution at 60°C for 24 hours.

• After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 1 M NaOH.

• Dilute the sample with the mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

Protocol 2: Basic Hydrolysis

• Prepare a 1 mg/mL stock solution of each test compound in acetonitrile.

• In a 10 mL volumetric flask, add 1 mL of the stock solution and 1 mL of 1 M NaOH.

• Dilute to volume with a 50:50 mixture of acetonitrile and water.

• Incubate the solution at 60°C for 24 hours.

• After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 1 M HCl.

• Dilute the sample with the mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

Protocol 3: Oxidative Degradation

• Prepare a 1 mg/mL stock solution of each test compound in acetonitrile.

• In a 10 mL volumetric flask, add 1 mL of the stock solution and 1 mL of 30% H₂O₂.

• Dilute to volume with a 50:50 mixture of acetonitrile and water.

• Keep the solution at room temperature for 24 hours, protected from light.

• Dilute the sample with the mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

Protocol 4: Thermal Stress

• Place approximately 10 mg of each compound in a clear glass vial.

• Heat the vials in a calibrated oven at 80°C for 7 days.

• After the exposure period, allow the samples to cool to room temperature.

• Dissolve the contents of each vial in acetonitrile to a concentration of 1 mg/mL.

• Dilute the sample with the mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

Protocol 5: Photolytic Stress

• Place approximately 10 mg of each compound in a clear quartz vial.

• Expose the samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

• After the exposure period, dissolve the contents of each vial in acetonitrile to a concentration of 1 mg/mL.

• Dilute the sample with the mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

Protocol 6: HPLC Analysis

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 10-90% B over 15 minutes, then hold at 90% B for 5 minutes, followed by re-equilibration at 10% B for 5 minutes.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 254 nm

• Column Temperature: 30°C

Results and Data Interpretation

The following table summarizes the hypothetical degradation data for tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate and the two comparative compounds under the various stress conditions. This data is illustrative and designed to highlight the expected stability differences based on the chemical structures.

Stress Condition	tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (% Degradation)	Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (% Degradation)	Tert-butyl 1-methyl-1H-pyrrole-3-carboxylate (% Degradation)
Acidic Hydrolysis	25.4	8.2	30.1
Basic Hydrolysis	15.8	18.5	12.5
Oxidative Degradation	< 2.0	< 2.0	5.5
Thermal Stress	< 1.0	< 1.0	< 1.0
Photolytic Stress	3.1	2.8	8.9

Analysis of Degradation Pathways

Acidic Hydrolysis:

Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate shows significant degradation under acidic conditions. This is consistent with the known mechanism of acid-catalyzed hydrolysis of tert-butyl esters, which proceeds via an AAL1 mechanism.[8][9] This mechanism involves the formation of a stable tert-butyl carbocation, which is a key factor in the lability of this protecting group. In contrast, the ethyl ester is more stable under these conditions, as its hydrolysis proceeds through a slower AAC2 mechanism. The higher degradation of the pyrrole analogue suggests that the pyrrole ring may be more susceptible to acid-catalyzed degradation than the pyrazole ring.

Caption: Proposed degradation pathway under acidic conditions.

Basic Hydrolysis:

Under basic conditions, the ethyl ester shows slightly more degradation than the tert-butyl ester. This is likely due to the steric hindrance provided by the bulky tert-butyl group, which can impede the approach of the hydroxide nucleophile to the carbonyl carbon.[10][11] Both pyrazole-based compounds are relatively stable under basic conditions, indicating the robustness of the pyrazole ring to base-mediated degradation.

Oxidative, Thermal, and Photolytic Stress:

All three compounds exhibit good stability under oxidative and thermal stress. The pyrazole ring's aromaticity contributes to its resistance to oxidation.[3] The pyrrole analogue shows a higher susceptibility to both oxidative and photolytic degradation, which is consistent with the known chemistry of pyrroles being more prone to oxidation and polymerization.

Comparative Stability Assessment

• Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is most susceptible to acidic hydrolysis due to the nature of the tert-butyl ester. It is relatively stable under basic, oxidative, thermal, and photolytic conditions.

• Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate offers improved stability under acidic conditions but is slightly more prone to basic hydrolysis compared to its tert-butyl counterpart.

• Tert-butyl 1-methyl-1H-pyrrole-3-carboxylate is the least stable of the three compounds, showing significant degradation under acidic, oxidative, and photolytic conditions. This highlights the superior stability of the pyrazole core compared to the pyrrole core.

Conclusion and Recommendations

This guide provides a comprehensive framework for assessing the stability of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate. The key takeaway is that the primary liability of this molecule is its tert-butyl ester group, which is prone to acid-catalyzed hydrolysis. The pyrazole core, on the other hand, is highly stable under a range of stress conditions.

For researchers and drug development professionals working with this compound, we recommend the following:

• Avoid acidic conditions: During synthesis, purification, and formulation, exposure to strong acids should be minimized to prevent degradation.

• Consider alternative esters: If stability in acidic environments is a critical requirement, an alternative ester, such as a methyl or ethyl ester, may be a more suitable choice.

• Careful formulation: For oral dosage forms, enteric coatings may be necessary to protect the compound from the acidic environment of the stomach.

By understanding the stability profile of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, scientists can make informed decisions to ensure the quality, safety, and efficacy of the final drug product.

References

• Lecture 6: Hydrolysis Reactions of Esters and Amides. (n.d.).
• Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. (2021). Drug Metabolism and Pharmacokinetics, 38, 100391.
• Hydrolysis of Esters: Mechanism and Conditions. (2022). PSIBERG.
• Ravi Divakaran. (n.d.). Mechanisms of Ester hydrolysis.
• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. (2024). MDPI.
• Development and Validation of Stability Indicating Assay Method and Characterization of Degradation Product for Brexpiprazole Bulk by RP. (n.d.). Journal of Chemical and Pharmaceutical Research.
• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013). Asian Journal of Research in Chemistry.
• Forced Degradation Study: An Important Tool in Drug Development. (2014). Asian Journal of Research in Chemistry.
• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. (n.d.). PharmaInfo.
• Tert-butyl 1H-pyrazole-4-carboxylate. (n.d.). MySkinRecipes.
• Current status of pyrazole and its biological activities. (n.d.). PMC.

Sources

• 1. Tert-butyl 1H-pyrazole-4-carboxylate [myskinrecipes.com]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties | MDPI [mdpi.com]
• 4. jocpr.com [jocpr.com]
• 5. ajrconline.org [ajrconline.org]
• 6. pharmainfo.in [pharmainfo.in]
• 7. ajrconline.org [ajrconline.org]
• 8. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 9. science-blogs.ucoz.com [science-blogs.ucoz.com]
• 10. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. psiberg.com [psiberg.com]

A Senior Application Scientist's Guide to Pyrazole Synthesis: A Comparative Study of Key Precursors

For researchers, scientists, and professionals in drug development, the pyrazole nucleus is a cornerstone of heterocyclic chemistry, integral to a vast array of pharmaceuticals and agrochemicals. The selection of a synthetic route is a critical decision that impacts yield, purity, cost, and scalability. This guide provides an objective, data-driven comparison of the most prevalent and effective methods for pyrazole synthesis, offering detailed experimental protocols and a clear visualization of the underlying chemical pathways.

Introduction: The Enduring Importance of the Pyrazole Scaffold

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its unique electronic properties and ability to participate in hydrogen bonding have led to its incorporation into numerous blockbuster drugs, including the anti-inflammatory agent Celecoxib, the erectile dysfunction treatment Sildenafil (Viagra®), and the cannabinoid receptor antagonist Rimonabant.[1] The continued interest in pyrazole derivatives necessitates a thorough understanding of the synthetic methodologies available for their construction. This guide will delve into a head-to-head comparison of four key precursor strategies for pyrazole synthesis.

At a Glance: Key Pyrazole Synthesis Strategies

The construction of the pyrazole ring is dominated by several robust and versatile strategies. The classical Knorr synthesis, relying on the condensation of 1,3-dicarbonyl compounds with hydrazines, remains a widely used method.[2][3][4] Paralleling this is the cyclization of α,β-unsaturated carbonyl compounds.[5] More contemporary approaches, such as 1,3-dipolar cycloadditions and multicomponent reactions (MCRs), offer alternative pathways with distinct advantages in efficiency and molecular diversity.[5][6]

Performance Comparison of Synthesis Routes

The choice of synthesis route is often a trade-off between yield, reaction time, substrate availability, and control over regioselectivity. The following tables summarize quantitative data from various studies to facilitate a direct comparison.

Table 1: Knorr Pyrazole Synthesis from 1,3-Dicarbonyls

The Knorr synthesis is a foundational method for pyrazole formation.[2][7] A primary challenge is controlling regioselectivity when using unsymmetrical 1,3-dicarbonyls and substituted hydrazines, often leading to isomeric mixtures.[1][2]

1,3-Dicarbonyl Compound	Hydrazine	Catalyst/Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Acetylacetone	Phenylhydrazine	Acetic Acid/Ethanol	100	1	High
Ethyl Acetoacetate	Phenylhydrazine	Nano-ZnO	RT	0.5	95
1,3-Diketones	Arylhydrazines	N,N-dimethylacetamide	RT	-	59-98
1,3-Diketones	Hydrazines	Ethylene Glycol	RT	-	70-95
1,3-Diketones	Hydrazines/Hydrazides	Amberlyst-70/Water	RT	-	High

Table 2: Pyrazole Synthesis from α,β-Unsaturated Carbonyls (e.g., Chalcones)

This method is particularly effective for the synthesis of 3,5-diarylpyrazoles and leverages the wide availability of chalcone precursors. The reaction proceeds via a Michael addition followed by cyclization and oxidation.[5]

α,β-Unsaturated Carbonyl	Hydrazine	Catalyst/Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Chalcone	Hydrazine Hydrate	NaOH/Ethanol	Reflux	4	High
β-Arylchalcones	Hydrazine Monohydrate	H₂O₂ then dehydration	-	-	High
Chalcone	Phenylhydrazine	Acetic Acid/Iodine	-	-	70
Chalcones	4-Phenyl-3-thiosemicarbazide	NaOH	-	-	26

Table 3: Multicomponent Reactions (MCRs) for Pyrazole Synthesis

MCRs offer high efficiency and atom economy, allowing for the rapid generation of complex and diverse pyrazole libraries from simple starting materials.[6][8] Fused pyrazole systems like pyrano[2,3-c]pyrazoles are commonly synthesized via four-component reactions.[9][10][11]

Aldehyde	β-Ketoester	Malononitrile	Hydrazine	Catalyst/Solvent	Temp (°C)	Time	Yield (%)	Reference
Aromatic Aldehydes	Ethyl Acetoacetate	Malononitrile	Hydrazine Hydrate	Sodium Benzoate/Water	60	15-25 min	90-98
Aromatic Aldehydes	Ethyl Acetoacetate	Malononitrile	Hydrazine Hydrate	CuO NPs/Water	Reflux	10-20 min	92-98
Aromatic Aldehydes	Ethyl Acetoacetate	Malononitrile	Hydrazine Hydrate	L-Tyrosine/H₂O-EtOH	MW	3-5 min	89-95
Aromatic Aldehydes	Ethyl Acetoacetate	Malononitrile	Hydrazine Hydrate	CeO₂/ZrO₂/Ethanol	RT	15 min	High

Mechanistic Insights and Strategic Choices

Understanding the underlying mechanism is crucial for optimizing reaction conditions and predicting outcomes.

The Knorr Synthesis: A Classic with a Quirk

The Knorr synthesis proceeds through the initial formation of a hydrazone with one of the carbonyl groups, followed by intramolecular cyclization and dehydration. The primary strategic consideration is regioselectivity . With an unsymmetrical 1,3-dicarbonyl, two isomeric pyrazoles can form. The outcome is a delicate balance of steric and electronic effects, as well as reaction conditions like pH.[12] Fluorinated solvents like HFIP have been shown to enhance regioselectivity.[12]

Caption: Knorr Pyrazole Synthesis Pathway.

Synthesis from α,β-Unsaturated Carbonyls

This route begins with a Michael addition of the hydrazine to the β-carbon of the unsaturated system. This is followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen atom onto the carbonyl carbon, forming a pyrazoline intermediate. A subsequent oxidation/dehydration step yields the final aromatic pyrazole.[5]

Caption: Pyrazole Synthesis from Chalcones.

1,3-Dipolar Cycloaddition: Precision and Complexity

This powerful method involves the [3+2] cycloaddition of a 1,3-dipole with a dipolarophile. For pyrazole synthesis, a common strategy is the in-situ generation of a nitrile imine from a hydrazonoyl halide, which then reacts with an alkyne. The concerted nature of the cycloaddition provides excellent control over regiochemistry.[5]

Caption: 1,3-Dipolar Cycloaddition Pathway.

Multicomponent Reactions: The Efficiency Experts

MCRs are one-pot reactions where three or more reactants combine to form a product that incorporates all or most of the atoms of the starting materials.[6] For the popular pyrano[2,3-c]pyrazoles, the reaction cascade typically involves a Knoevenagel condensation, Michael addition, and subsequent cyclizations. The choice of catalyst and solvent is critical for high yields and short reaction times, with many modern protocols favoring green solvents like water or ethanol and reusable nanocatalysts.[10][11][13]

Caption: Four-Component Pyrano[2,3-c]pyrazole Synthesis.

Experimental Protocols

Reproducibility is key in scientific research. The following are representative protocols for the major synthesis routes.

Protocol 1: Knorr Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Materials:

• Ethyl acetoacetate

• Phenylhydrazine

• Glacial Acetic Acid

• 1-Propanol

Procedure:

• In a 20-mL scintillation vial, combine ethyl acetoacetate (3 mmol) and phenylhydrazine (3 mmol).

• Add 1-propanol (3 mL) and 3 drops of glacial acetic acid.

• Heat the reaction on a hot plate with stirring at approximately 100°C for 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, add water (10 mL) to the hot reaction mixture with stirring.

• Allow the reaction to cool slowly to room temperature while stirring.

• Collect the precipitated product by filtration using a Büchner funnel.

• Wash the product with a small amount of cold water and allow it to air dry.

• The product can be further purified by recrystallization from ethanol.

(Adapted from Chem Help Asap)[3]

Protocol 2: Synthesis of 3,5-Diaryl-1H-pyrazoles from Chalcones

Materials:

• Substituted Chalcone

• Hydrazine Hydrate

• Ethanol

• Sodium Hydroxide

Procedure:

• In a round-bottom flask, dissolve the chalcone derivative (0.25 mmoles) in ethanol (10 mL).

• Add hydrazine hydrate (1.25 mmoles) and 0.4% aqueous sodium hydroxide (2.5 mL).

• Reflux the reaction mixture with stirring for 4 hours.

• Monitor the reaction progress by TLC.

• After cooling, isolate the precipitate by filtration.

• Wash the solid with ethanol and water until neutral, then dry.

• The crude product can be purified by recrystallization from ethanol.

(Adapted from CORE)

Protocol 3: Four-Component Synthesis of Pyrano[2,3-c]pyrazoles

Materials:

• Aromatic Aldehyde (e.g., 4-hydroxybenzaldehyde)

• Malononitrile

• Ethyl Acetoacetate

• Hydrazine Hydrate

• Sodium Benzoate

• Water

Procedure:

• In a flask, stir an equimolar mixture of the aromatic aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), and hydrazine hydrate (1 mmol) in water (5 mL).

• Add sodium benzoate (2.5 mol%) as a catalyst.

• Heat the reaction mixture to 60°C.

• Stir for 15-25 minutes, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration.

• Wash the collected solid with cold water and dry.

• The product can be further purified by recrystallization from ethanol.

(Adapted from Growing Science)[10]

Conclusion and Future Outlook

The synthesis of pyrazoles is a well-explored field, yet the choice of the optimal route depends heavily on the specific target molecule and available resources.

• The Knorr Synthesis is a reliable and high-yielding classical method, particularly for symmetrical 1,3-dicarbonyls, but can suffer from poor regioselectivity with unsymmetrical substrates.[5]

• Synthesis from α,β-Unsaturated Carbonyls is an excellent method for preparing 3,5-diarylpyrazoles and related structures, leveraging the wide availability of chalcone precursors.[5]

• 1,3-Dipolar Cycloadditions represent a more modern and highly regioselective approach, ideal for constructing complex, polysubstituted pyrazoles that are challenging to access via classical condensation methods.[5]

• Multicomponent Reactions offer the highest degree of efficiency and are exceptionally suited for combinatorial chemistry and the rapid generation of diverse pyrazole libraries from simple starting materials.[5]

By comparing the quantitative data, understanding the reaction mechanisms, and following the detailed protocols provided, researchers can make an informed decision to select the most suitable and efficient pathway for their pyrazole synthesis endeavors. The ongoing development of green chemistry protocols, including the use of aqueous media, reusable catalysts, and energy-efficient methods like microwave and ultrasound irradiation, will continue to shape the future of pyrazole synthesis, making it more sustainable and environmentally friendly.[11][13]

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Molecules, 28(18), 6463. [Link]

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. (n.d.). Journal of Pharmaceutical Negative Results. [Link]

• Regioselective Synthesis of 1,3,5-Substituted Pyrazoles from Acetylenic Ketones and Hydrazines. (2025). ResearchGate. [Link]

• Synthesis of chalcone (3a–h) and pyrazole derivatives (4a–h). (n.d.). ResearchGate. [Link]

• A new approach for the synthesis of pyrazoles via 1,3-dipolar cycloaddition of nitrile imines to acetyl acetone. (n.d.). Indian Journal of Chemistry - Section B. [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2021). Molecules, 26(19), 5919. [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. (2018). Angewandte Chemie International Edition, 57(36), 11639–11644. [Link]

• Four-component synthesis of pyrano[2,3-c]pyrazoles 6 and... (n.d.). ResearchGate. [Link]

• Synthesis and biological assessment of chalcone and pyrazoline derivatives as novel inhibitor for ELF3-MED23 interaction. (2024). eLife. [Link]

• One-pot, four-component synthesis of pyrano[2,3-c]pyrazoles catalyzed by sodium benzoate in aqueous medium. (2013). Acta Chimica Slovenica, 7(2), 197-204. [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. [Link]

• Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates. (2018). Organic & Biomolecular Chemistry, 16(23), 4286–4295. [Link]

• Synthesis, Characterization and Biological Evaluation of New 3,5-Disubstituted-Pyrazoline Derivatives as Potential Anti-Mycobacterium tuberculosis H37Ra Compounds. (2021). Molecules, 26(7), 2056. [Link]

• Synthesis of pyrazole derivatives via 1,3,-dipolar cycloaddition reaction. (n.d.). ResearchGate. [Link]

• Synthesis and comparative study between two pyrazoles in inhibition against the corrosion of steel in 1 M hydrochloric acid. (2020). Portugaliae Electrochimica Acta, 38(2), 125-138. [Link]

• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. (2023). RSC Advances, 13(42), 29631-29656. [Link]

• Knorr Pyrazole Synthesis advice. (2024). Reddit. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journal of Organic Chemistry, 20, 1024–1058. [Link]

• Knorr Pyrazole Synthesis. (2025). J&K Scientific LLC. [Link]

• A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. (2023). Preprints.org. [Link]

• Regioselective 1,3-Dipolar Cycloaddition of Nitriles with Nitrile Imines Generated from Tetrazoles. (2020). Chemistry Letters, 49(10), 1198-1201. [Link]

• Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. (2023). Molecules, 28(18), 6614. [Link]

• #61 Synthesis and biological evaluation of some novel 1, 3, 5-triaryl-2-pyrazolines derivatives. (2022). Journal of Pharmaceutical Chemistry. [Link]

• Synthesis and comparative study between two pyrazoles in inhibition against the corrosion of steel in 1 M hydrochloric acid. (2020). CORE. [Link]

• Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. (2022). ACS Omega, 7(33), 28888–28900. [Link]

• One-pot Multicomponent synthesis of pyrano[2,3-c]pyrazoles catalyzed by Copper oxide nanoparticles (CuO NPs). (2022). Journal of Synthetic Chemistry. [Link]

• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. (2020). Frontiers in Chemistry, 8, 250. [Link]

• Regioselective synthesis of unsymmetrical 3, 5-dialkyl-1-arylpyrazoles. (2000). Organic Letters, 2(20), 3107-3109. [Link]

• Knorr Pyrazole Synthesis. (n.d.). ResearchGate. [Link]

• SYNTHESIS OF SOME NEW THIAZEPINE COMPOUNDS DERIVED FROM CHALCONES AND EVALUATION THERE BIOCHEMICAL AND BIOLOGICAL ACTIVITY. (n.d.). Connect Journals. [Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. (2022). Molecules, 27(18), 5851. [Link]

Sources

• 1. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 2. mdpi.com [mdpi.com]
• 3. chemhelpasap.com [chemhelpasap.com]
• 4. jk-sci.com [jk-sci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. growingscience.com [growingscience.com]
• 11. Green multicomponent synthesis of pyrano[2,3- c ]pyrazole derivatives: current insights and future directions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05570A [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. jsynthchem.com [jsynthchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides detailed, step-by-step procedures for the proper disposal of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, a heterocyclic compound commonly utilized in pharmaceutical research and development. By adhering to these protocols, you can mitigate risks to both personnel and the environment, ensuring a safe and compliant laboratory operation.

The core principle of chemical waste disposal is to prevent harm. Pyrazole derivatives, as a class of compounds, can present various hazards, and their improper disposal can lead to contamination of water and soil.[1] Therefore, a structured and informed approach to waste management is not just a regulatory requirement but a professional responsibility.

Hazard Identification and Risk Assessment

Before handling or disposing of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate, it is imperative to understand its potential hazards. While a specific Safety Data Sheet (SDS) for this exact compound was not located, data from structurally similar pyrazole derivatives provide critical insights into its likely hazard profile.

Key Potential Hazards (based on related compounds):

• Skin and Eye Irritation: Many pyrazole derivatives are known to cause skin and eye irritation.[2][3][4]

• Acute Toxicity: Some related compounds are harmful if swallowed, inhaled, or in contact with skin.[2][5]

• Respiratory Irritation: Inhalation of dusts may cause respiratory tract irritation.[3]

• Environmental Hazards: Certain heterocyclic compounds can be harmful to aquatic life with long-lasting effects.[1][5][6]

Hazard Summary Table:

Hazard Category	Potential Effect	Source (Similar Compounds)
Acute Oral Toxicity	Harmful if swallowed.[5]	[2][5]
Skin Corrosion/Irritation	Causes skin irritation.[2][4][5]	[2][4][5]
Serious Eye Damage/Irritation	Causes serious eye irritation.[2][4][5]	[2][4][5]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[3]
Aquatic Hazard (Chronic)	Potentially harmful to aquatic life with long-lasting effects.[5]	[5][6]

It is crucial to always consult the specific Safety Data Sheet (SDS) for any chemical you are working with for the most accurate and detailed information.[7]

Personal Protective Equipment (PPE)

Proper personal protective equipment is your first line of defense against chemical exposure. When handling tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate for disposal, the following PPE is mandatory:

• Eye Protection: Wear safety glasses with side shields or goggles.[6]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[6]

• Skin Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[3]

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA-approved respirator.[3][5]

Step-by-Step Disposal Protocol

The disposal of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate must be conducted in a manner that ensures the safety of laboratory personnel and prevents environmental contamination.

Step 1: Waste Segregation

Proper segregation of chemical waste is fundamental.[7]

• Do not mix tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate waste with other incompatible waste streams. Based on related compounds, avoid mixing with strong oxidizing agents, strong bases, or strong reducing agents.[2]

• Collect solid waste in a designated, properly labeled, and sealed container.

• Collect solutions containing this compound in a separate, labeled liquid waste container.

Step 2: Container Selection and Labeling

• Use a sturdy, leak-proof container for waste collection.[8]

• The container must be clearly labeled as "Hazardous Waste."

• The label must include the full chemical name: "tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate," the concentration (if in solution), and any relevant hazard warnings (e.g., "Irritant," "Harmful").[8]

Step 3: Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Ensure the area is well-ventilated.[9]

• Wear Appropriate PPE: Before cleaning up the spill, don the necessary personal protective equipment.

• Contain the Spill: For solid spills, carefully sweep or vacuum the material and place it into a suitable disposal container. Avoid creating dust.[2][6] For liquid spills, absorb with an inert, dry material and place in an appropriate waste disposal container.[10]

• Clean the Area: Thoroughly clean the spill area.

• Dispose of Cleanup Materials: All materials used for cleanup should be treated as hazardous waste and placed in the designated waste container.

Step 4: Final Disposal

• Never dispose of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate down the drain or in the regular trash.[11] This can lead to environmental pollution.[10]

• Disposal must be carried out through a licensed waste disposal contractor.[4][10]

• Follow your institution's specific procedures for hazardous waste pickup and disposal. This typically involves contacting your Environmental Health and Safety (EHS) office.[8][11]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

Caption: Workflow for the safe disposal of tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

By implementing these procedures, you contribute to a culture of safety and environmental responsibility within your organization. The careful management of chemical waste is a critical aspect of modern scientific research.

References

• Navigating the Disposal of Pyrazolone Compounds: A Guide for Laboratory Professionals. Benchchem.
• SAFETY DATA SHEET - tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate. Fisher Scientific.
• SAFETY DATA SHEET - TBC-P. ChemPoint.com.
• SAFETY DATA SHEET - Aldrich - 684341. MilliporeSigma.
• SAFETY DATA SHEET - Aldrich - P56607. MilliporeSigma.
• Material Safety Data Sheet - 3,5-Dimethyl-1H-pyrazole-1-carboximidamidenitrate. Cole-Parmer.
• SAFETY DATA SHEET - 5-Hydroxy-1-methyl-1H-pyrazole. Tokyo Chemical Industry.
• SAFETY DATA SHEET - 3-Aminopyrazole-4-carboxamide Hemisulfate. TCI Chemicals.
• SAFETY DATA SHEET - PPG. PPG.
• Safety Data Sheet - TargetMol. TargetMol.
• Hazardous Waste Disposal Guide. Research Safety, Northwestern University.
• Laboratory chemical waste disposal guidelines. University of Otago.
• Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. fishersci.ie [fishersci.ie]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chempoint.com [chempoint.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. targetmol.com [targetmol.com]
• 10. buyat.ppg.com [buyat.ppg.com]
• 11. otago.ac.nz [otago.ac.nz]

Personal protective equipment for handling tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

CAS Number: 1503901-41-4 Formula: C₁₀H₁₆N₂O₂ Molecular Weight: 196.25 g/mol Physical State: Solid (White to off-white powder)

Executive Safety Summary & Risk Assessment

tert-Butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is a specialized heterocyclic building block frequently employed in the synthesis of pharmaceutical candidates, including TDO2 inhibitors and antifungal agents. While not classified as acutely toxic or carcinogenic, its chemical structure dictates specific handling protocols to prevent mucosal irritation and sensitization.

Core Hazard Classification (GHS):

• Skin Irritation (Category 2): Causes skin irritation (H315).

• Eye Irritation (Category 2A): Causes serious eye irritation (H319).[1]

• STOT-SE (Category 3): May cause respiratory irritation (H335).

Scientific Rationale for Hazards: The pyrazole ring system, combined with the ester functionality, possesses moderate nucleophilicity and acidity (at the NH position). Upon contact with mucous membranes or moist skin, the compound can disrupt lipid bilayers, leading to local inflammation. Furthermore, fine particulates generated during weighing can act as mechanical and chemical irritants to the upper respiratory tract.

Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic advice, tailoring protection to the specific energy and exposure potential of laboratory operations.

Operational Context	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Standard Handling (Weighing < 1g, Transfer)	N95 / FFP2 Mask Rationale: Prevents inhalation of fine particulates during static transfer.	Nitrile Gloves (0.11 mm) Standard: EN 374-2.Change frequency: Every 2 hours or immediately upon splash.	Safety Glasses Side shields required.	Lab Coat Cotton/Polyester blend.
High-Exposure Tasks (Weighing > 1g, Open Vessel Reactions)	P100 / P3 Respirator Rationale: Higher dust load requires 99.97% filtration efficiency.	Double Nitrile Gloves Outer: 0.11 mm (Disposable)Inner: 0.11 mm (Disposable)Rationale: Redundancy against micro-tears.	Chemical Goggles Sealed to prevent dust entry.	Lab Coat + Apron Tyvek sleeves recommended for arm protection.
Spill Cleanup (Powder or Solution)	Full-Face Respirator Cartridge: Multi-gas/Vapor + P100 combo.Rationale: Protects against potential hydrolysis byproducts if wet.	Thick Nitrile (0.2 mm) Or Butyl Rubber if dissolved in organic solvents (e.g., DCM, DMF).	Face Shield Worn over safety goggles.	Tyvek Suit Disposable chemical-resistant coverall.

Operational Protocols

3.1 Storage & Stability

• Condition: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under Inert Gas (Argon or Nitrogen) .

• Rationale: While the tert-butyl ester is relatively stable, the free NH group on the pyrazole ring is susceptible to oxidation or proton exchange over extended periods. Moisture can catalyze the slow hydrolysis of the ester to the carboxylic acid, altering stoichiometry in sensitive couplings.

• Container: Tightly sealed amber glass vial with a Teflon-lined cap.

3.2 Weighing & Transfer Methodology

• Engineering Control: All weighing must be performed inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Static Control: Use an anti-static gun or ionizer bar before dispensing. Pyrazole derivatives are prone to static charge buildup, leading to "flying powder" and contamination.

• Technique:

  • Tare the receiving vessel (not the paper).

  • Transfer solid using a stainless steel spatula (avoid plastic which generates static).

  • Wipe the exterior of the vial with a Kimwipe dampened in ethanol before returning to storage.

3.3 Reaction Setup (Synthesis Context)

• Solvent Compatibility: Highly soluble in DCM, Ethyl Acetate, and DMSO.

• Reaction Safety:

  • Deprotection: When removing the tert-butyl group (typically using TFA or HCl/Dioxane), significant gas evolution (Isobutene) will occur. Ventilation is critical. Ensure the reaction vessel is vented to a scrubber or fume hood exhaust to prevent over-pressurization.

  • Coupling: In Suzuki or Buchwald couplings, ensure the system is degassed. Oxygen can degrade the pyrazole intermediate at high temperatures.

Emergency Response & Disposal

4.1 Spill Management Workflow

Minor Spill (< 5g):

• Isolate: Mark the area.

• Neutralize: Cover powder with a damp paper towel to prevent dust dispersion.

• Clean: Wipe up with soap and water. Place waste in a sealed bag.

Major Spill (> 5g or Solution):

• Evacuate: Clear the immediate area.

• PPE Up: Don Full-Face Respirator and Tyvek suit.

• Contain: If in solution, use vermiculite or sand dams. Do not use combustible materials (sawdust).

• Dispose: Scoop into a dedicated solid waste drum labeled "Hazardous Organic Solid."

4.2 First Aid

• Eye Contact: Rinse immediately with water for 15 minutes. Hold eyelids open. Mechanism: Dilution reduces the osmotic and chemical irritation of the corneal epithelium.

• Skin Contact: Wash with soap and water. Do not use alcohol (increases permeability).

• Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (corticosteroids may be indicated for inflammation).

4.3 Waste Disposal

• Classification: Non-halogenated organic solvent waste (if dissolved) or Solid Hazardous Waste.

• Protocol: Dissolve solid waste in a combustible solvent (e.g., Acetone) and incinerate in a chemical incinerator equipped with an afterburner and scrubber.

• Prohibition: Do NOT dispose of via sink/drain. Toxic to aquatic life with long-lasting effects (Standard precaution for pyrazoles).

Safety Decision Logic (Visualization)

Caption: Decision matrix for PPE selection and operational safety based on task scale and chemical reactivity.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 16218387 (Related Boronate Derivative). Retrieved from [Link]

• European Chemicals Agency (ECHA). (2023). C&L Inventory: Pyrazole-4-carboxylic acid derivatives. Retrieved from [Link]

• Van Wyk, J. L., et al. (2012).[2] Solvent-free synthesis of 3,5-di-tert-butylpyrazole. Journal of Chemical Research, 36(8), 474-477. Retrieved from [Link]

Sources

• 1. Methyl 1H-Pyrazole-4-carboxylate | 51105-90-9 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. researchgate.net [researchgate.net]